2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

CAS Number: 1667747-82-1

Authored by: A Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the chemical compound 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. Given the limited publicly available data on this specific molecule, this guide synthesizes information from structurally related compounds to provide expert insights into its properties, synthesis, and potential applications.

Introduction and Chemical Identity

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a substituted aromatic aldehyde. Its structure incorporates a benzaldehyde core with a hydroxyl group at the 2-position, an isopropoxy group at the 3-position, and a nitro group at the 4-position. This unique arrangement of functional groups suggests its potential as a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical and materials science applications. The presence of the nitro group, a known pharmacophore, and the alkoxy and hydroxyl functionalities, which can participate in various chemical transformations, make this compound a molecule of interest for further investigation.[1][2][3]

Physicochemical and Spectroscopic Properties

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Rationale/Notes
Molecular Formula	C10H11NO5	Confirmed by CAS registry.
Molecular Weight	225.20 g/mol	Calculated from the molecular formula.
Appearance	Likely a yellow to orange crystalline solid	Based on the appearance of similar nitro-substituted benzaldehydes.
Melting Point	110 - 130 °C	Estimated based on related compounds like 2-hydroxy-4-nitrobenzaldehyde (m.p. 135-138 °C) and the influence of the isopropoxy group.[4]
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, acetone, ethyl acetate); sparingly soluble in water.	Typical for moderately polar organic compounds.
pKa (hydroxyl group)	~7-8	The electron-withdrawing nitro group is expected to increase the acidity of the phenolic hydroxyl group compared to unsubstituted salicylaldehyde.

Spectroscopic Characterization (Predicted)

The spectroscopic data for this compound has not been published. However, based on the known spectral properties of related molecules, the following characteristics can be anticipated:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehydic proton (around 9.8-10.5 ppm), the aromatic protons (with chemical shifts influenced by the electron-withdrawing nitro group and electron-donating hydroxyl and isopropoxy groups), and the isopropoxy group protons (a septet for the CH and a doublet for the two CH₃ groups).

• ¹³C NMR: The carbon NMR spectrum will feature a signal for the carbonyl carbon of the aldehyde (around 190 ppm), aromatic carbons with shifts determined by the substituents, and the carbons of the isopropoxy group.

• FT-IR: The infrared spectrum should exhibit characteristic absorption bands for the hydroxyl group (O-H stretch, likely broad due to hydrogen bonding), the aldehyde group (C=O stretch around 1650-1680 cm⁻¹), the nitro group (asymmetric and symmetric N-O stretches), and C-O stretching for the ether linkage.[5]

Proposed Synthetic Pathway

A plausible and efficient route for the synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is via a Williamson ether synthesis.[6][7][8][9][10] This method involves the O-alkylation of a suitable phenolic precursor. A logical starting material for this synthesis is 2,3-dihydroxy-4-nitrobenzaldehyde. The selective alkylation of the 3-hydroxyl group can be achieved by carefully controlling the reaction conditions.

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Whitepaper: Strategic Utilization of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in the Total Synthesis of Oligo-PABA Topoisomerase Inhibitors

Introduction and Structural Causality

The discovery of novel antibiotic and antineoplastic scaffolds is increasingly reliant on the synthesis of complex, non-ribosomal peptide synthetase (NRPS)-derived natural products. Among these, oligo-p-aminobenzoic acid (oligo-PABA) derivatives—such as the bacterial DNA gyrase inhibitors cystobactamids and albicidins—have emerged as critical targets.

At the heart of these synthetic efforts lies 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS: 1667747-82-1), a highly functionalized aromatic building block. This compound was recently pivotal in the total chemical synthesis of Lapcin , a potent dual topoisomerase I/II inhibitor discovered via soil metagenome mining ().

As a Senior Application Scientist, it is crucial to understand that the substituents on this building block are not arbitrary; they dictate both the physicochemical behavior of the final drug and the strategic limitations of the synthetic workflow:

• C1 Aldehyde: Serves as a stable pre-oxidation state. Retaining the aldehyde during early synthetic steps prevents premature reactivity, allowing for controlled conversion to a carboxylic acid only when required for coupling.

• C2 Hydroxyl: In the final drug molecule, this group engages in critical intramolecular hydrogen bonding, rigidifying the oligo-PABA backbone to perfectly fit the DNA-topoisomerase cleavage complex. Synthetically, its high nucleophilicity requires orthogonal masking (e.g., via an allyloxycarbonyl/Alloc group).

• C3 Isopropoxy: The steric encumbrance of the isopropyl ether is the primary driver of the molecule's unique 3D twisted conformation, preventing coplanarity of adjacent aromatic rings. However, this extreme steric bulk severely hinders standard amide coupling, necessitating highly aggressive in situ activation strategies.

• C4 Nitro: Acts as a stable, electron-withdrawing masked amine. It prevents premature polymerization and is chemoselectively reduced to an aniline just prior to peptide coupling.

Table 1: Physicochemical and Structural Parameters

Property	Value / Description	Synthetic Implication
Molecular Formula	C10H11NO5	Highly oxidized aromatic core.
Molecular Weight	225.20 g/mol	Low MW allows for multi-mer assembly without exceeding Lipinski limits.
Steric Hindrance	High (ortho-isopropoxy to NO2)	Renders standard coupling agents (HATU, EDC) ineffective.
Redox Potential	Susceptible to over-oxidation	Requires mild, chemoselective oxidation (Pinnick) to preserve the ether.

Synthetic Workflow and Logical Elaboration

The transformation of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde into a biologically active oligo-PABA scaffold requires a meticulously orchestrated sequence of protection, oxidation, reduction, and coupling. The workflow below illustrates the logical progression utilized in the synthesis of Lapcin fragments ().

Synthetic elaboration of the benzaldehyde building block into the oligo-PABA scaffold.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each step includes specific causality for the reagent choices and In-Process Controls (IPCs) to verify success before proceeding.

Protocol 1: Chemoselective Pinnick Oxidation

Causality: The aldehyde must be converted to a carboxylic acid for amide coupling. Aggressive oxidants (like Jones reagent) risk cleaving the delicate isopropoxy ether or over-oxidizing the ring. The Pinnick oxidation utilizes mild chlorite chemistry, perfectly preserving the ether and nitro groups ().

• Solubilization: Dissolve 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 eq) in tert-butanol and water (4:1 v/v).

• Scavenger Addition: Add 2-methyl-2-butene (10.0 eq). Causality: This acts as a hypochlorite scavenger, preventing destructive side reactions.

• Oxidation: Slowly add NaH2PO4 (4.0 eq) and NaClO2 (3.0 eq) at 0 °C. Stir at room temperature for 4 hours.

• Self-Validation System:

  • IPC (TLC): Monitor via TLC (10% MeOH in DCM). The UV-active starting material spot will disappear, replaced by a highly polar, streak-prone acidic spot.

  • Analytical Verification: 1 H-NMR must show the complete disappearance of the distinct aldehyde proton signal at ~10.2 ppm and the appearance of a broad carboxylic acid -OH peak.

Protocol 2: Orthogonal Alloc Protection and Nitro Reduction

Causality: The C2-hydroxyl is highly nucleophilic and will form unwanted esters during peptide coupling. It is protected with an allyloxycarbonyl (Alloc) group, which can be orthogonally removed later using Pd(0) catalysis without cleaving the newly formed amide bonds.

• Protection: Dissolve the carboxylic acid intermediate in dry DCM. Add pyridine (2.0 eq) and allyl chloroformate (Alloc-Cl, 1.2 eq) at 0 °C. Stir for 2 hours.

• Reduction: Isolate the protected intermediate, dissolve in ethanol/EtOAc, and add SnCl2·2H2O (5.0 eq). Reflux for 3 hours. Causality: SnCl2 selectively reduces the nitro group to an aniline without reducing the Alloc alkene.

• Self-Validation System:

  • IPC (LC-MS): The mass must shift by +84 Da upon Alloc protection, and subsequently by -30 Da (loss of two oxygens, addition of two protons) upon nitro reduction.

  • Analytical Verification: Appearance of a broad singlet integrating to 2H around 5.5 ppm in 1 H-NMR confirms the presence of the primary aniline.

Protocol 3: Sterically Hindered Amide Coupling

Causality: The extreme steric bulk of the C3-isopropoxy group adjacent to the aniline renders standard uronium (HATU) or carbodiimide (EDC) coupling agents virtually useless. Phosphoryl chloride (POCl3) is required to generate a highly reactive, transient acyl chloride in situ to force the coupling.

• Activation: Dissolve the Alloc-protected carboxylic acid monomer (1.1 eq) and the reduced aniline monomer (1.0 eq) in dry pyridine/DCM.

• Coupling: Cool the mixture to -15 °C. Add POCl3 (1.2 eq) dropwise over 10 minutes. Stir for 1 hour, allowing it to warm to 0 °C.

• Self-Validation System:

  • IPC (Quench Test): Quench a 10 µL reaction aliquot in methanol. UPLC-MS analysis should reveal the methyl ester of the acid monomer (+14 Da) if unreacted acyl chloride is present, confirming successful POCl3 activation.

  • Endpoint Verification: High-Resolution Mass Spectrometry (HRMS) must confirm the exact mass of the coupled oligo-PABA dimer with an error of < 5 ppm.

Table 2: Comparative Coupling Efficiencies for Sterically Hindered PABA Monomers

Coupling Reagent	Activation Intermediate	Conversion Rate (12h)	Major Byproduct
EDC / HOBt	Active Ester	< 5%	Unreacted starting materials
HATU / DIPEA	O-Atabenzotriazolyl ester	~ 15%	Guanidinium formation
POCl3 / Pyridine	Acyl Chloride	> 85%	Minimal (HCl gas evolved)

Mechanistic Application: Dual Topoisomerase Inhibition

Once the oligo-PABA scaffold is fully assembled from the 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde building blocks, the resulting compounds (such as Lapcin) act as potent dual topoisomerase I/II inhibitors. The rigidified, twisted backbone allows the molecule to intercalate into the DNA and simultaneously bind to the topoisomerase enzyme, stabilizing the cleavage complex and preventing DNA religation.

Mechanism of action for oligo-PABA derivatives targeting DNA topoisomerases.

References

• Wang, Z., Forelli, N., Hernandez, Y., Ternei, M. A., & Brady, S. F. (2022). Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis. Nature Communications, 13, 842. Available at:[Link]

• Elgaher, W. A. M. (2016). Evolution of novel antibiotic Scaffolds targeting the nucleic acid machineries RNA polymerase, DNA gyrase, and topoisomerase IV. Helmholtz Institute for Pharmaceutical Research Saarland (HIPS) / Saarland University. Available at:[Link]

A Comprehensive Technical Guide to the Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Abstract: This technical guide provides an in-depth exploration of the synthetic pathways leading to 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, a substituted aromatic aldehyde with potential applications as a versatile intermediate in pharmaceutical and materials science. We will dissect two primary synthetic strategies, beginning from common starting materials: the ortho-formylation of 2-isopropoxyphenol and the chemical modification of o-vanillin. This document emphasizes the mechanistic rationale behind key transformations, provides detailed experimental protocols, and offers a comparative analysis to guide researchers in selecting the most suitable method for their specific applications.

Strategic Overview: Retrosynthetic Analysis

The synthesis of a multifunctional aromatic compound like 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde requires careful strategic planning to control regioselectivity. The three key functional groups—hydroxyl, isopropoxy, and nitro—must be installed in the correct positions relative to the formyl group. A retrosynthetic analysis reveals two primary and logical pathways.

Pathway I centers on constructing the aldehyde framework first and performing the nitration as the final step. This approach leverages a formylation reaction on a pre-functionalized phenol. Pathway II involves the modification of a commercially available, highly functionalized starting material, o-vanillin, to achieve the desired substitution pattern.

Caption: Mechanism of the Reimer-Tiemann reaction.

The Duff reaction offers an alternative route using hexamethylenetetramine (HMTA) in an acidic medium like trifluoroacetic acid (TFA) or acetic acid. [1][2]This method is also highly selective for the ortho position in phenols. [3][2] Causality of Selectivity: The reaction proceeds through the formation of an iminium ion electrophile from HMTA. A proposed mechanism involves a hydrogen bond between the phenolic hydroxyl group and the incoming electrophile, which pre-organizes the transition state and directs the formylation to the ortho position. [4]The subsequent hydrolysis of the resulting benzylamine intermediate yields the final aldehyde. [2]

Feature	Reimer-Tiemann Reaction	Duff Reaction
Reagents	Chloroform (CHCl₃), Strong Base (e.g., NaOH)	Hexamethylenetetramine (HMTA), Acid (e.g., TFA, Acetic Acid)
Key Intermediate	Dichlorocarbene (:CCl₂) [5]	Iminium Ion [2]
Typical Yields	Often low to moderate [5]	Generally low to moderate, but can be improved [6]
Advantages	Well-established, classic method.	Uses less toxic and inexpensive reagents. [6]
Disadvantages	Use of hazardous chloroform, often requires biphasic system. [7]	Can be inefficient; mechanism less definitively established. [2]

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-isopropoxyphenol (1.0 eq) in an excess of aqueous sodium hydroxide solution (e.g., 20-25%).

• Reagent Addition: Heat the mixture to 60-70°C. Add chloroform (CHCl₃, ~3.0 eq) dropwise over 1 hour, maintaining the temperature. The reaction is often exothermic. [7]3. Reaction: After the addition is complete, continue to stir the mixture at 60-70°C for an additional 2-3 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully acidify with dilute hydrochloric acid until the pH is acidic. The product, 2-hydroxy-3-isopropoxybenzaldehyde, will often precipitate or can be extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Pathway II: Synthesis via Modification of o-Vanillin

This pathway begins with o-vanillin (2-hydroxy-3-methoxybenzaldehyde), a readily available and inexpensive starting material. [8]The core strategy involves converting the methoxy group at the C3 position into the desired isopropoxy group.

Step 1: Demethylation of o-Vanillin

The first step is the cleavage of the aryl methyl ether to yield 2,3-dihydroxybenzaldehyde. This is a standard transformation that can be achieved with various reagents, such as boron tribromide (BBr₃) or hydrobromic acid (HBr).

Step 2: Selective Isopropylation

The resulting 2,3-dihydroxybenzaldehyde must be selectively alkylated at the C3 hydroxyl group. This is achieved via a Williamson ether synthesis.

Causality of Selectivity: The hydroxyl group at the C2 position is involved in strong intramolecular hydrogen bonding with the adjacent aldehyde's carbonyl oxygen. This interaction reduces its nucleophilicity and sterically hinders its approach to the electrophile. Consequently, the C3 hydroxyl group is more available for deprotonation and subsequent reaction with an isopropylating agent like 2-bromopropane, leading to the desired 2-hydroxy-3-isopropoxybenzaldehyde intermediate.

• Setup: To a solution of 2,3-dihydroxybenzaldehyde (1.0 eq) in a polar aprotic solvent like DMF or acetone, add a base such as potassium carbonate (K₂CO₃, ~1.5-2.0 eq). [9]2. Reagent Addition: Add 2-bromopropane (1.2-1.5 eq) dropwise to the suspension at room temperature. [9]3. Reaction: Heat the reaction mixture to 60-70°C and stir for 4-8 hours, monitoring the progress by Thin Layer Chromatography (TLC). [9]4. Work-up: After completion, cool the mixture and filter off the inorganic salts. Remove the solvent under reduced pressure.

• Purification: The resulting crude product can be purified by column chromatography on silica gel.

Final Step: Regioselective Nitration

Both pathways converge on the key intermediate, 2-hydroxy-3-isopropoxybenzaldehyde. The final step is the introduction of a nitro group at the C4 position via electrophilic aromatic substitution.

Mechanistic Rationale for C4-Selectivity

The regiochemical outcome of the nitration is dictated by the combined electronic effects of the three substituents on the benzene ring.

• -OH (at C2): A very strong activating, ortho, para-directing group.

• -O-iPr (at C3): A strong activating, ortho, para-directing group.

• -CHO (at C1): A deactivating, meta-directing group.

The powerful activating nature of the hydroxyl and isopropoxy groups overwhelmingly controls the position of electrophilic attack. The nitronium ion (NO₂⁺) will be directed to the positions most activated by these groups. Let's analyze the available positions (C4, C5, C6):

• C6: Ortho to the -OH group (activated).

• C5: Para to the -OH group (strongly activated).

• C4: Ortho to the -O-iPr group (activated) and meta to the -OH group.

While the C5 position is electronically favored due to being para to the potent -OH director, the C4 position is also significantly activated. In practice, nitration of similar systems often yields a mixture of isomers. However, the formation of the 4-nitro isomer is well-documented and can be favored under specific conditions. The synthesis of the analogous 2-hydroxy-3-methyl-5-nitrobenzaldehyde highlights that nitration para to the hydroxyl group is a common outcome. [10]For the target molecule, careful control of reaction conditions is crucial to maximize the yield of the desired C4 isomer.

Experimental Protocol: Nitration of 2-Hydroxy-3-isopropoxybenzaldehyde

This protocol is adapted from established procedures for the nitration of substituted phenolic aldehydes. [10][11] Materials:

• 2-hydroxy-3-isopropoxybenzaldehyde

• Glacial Acetic Acid

• Concentrated Nitric Acid (70%)

• Ice and Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-hydroxy-3-isopropoxybenzaldehyde (1.0 eq) in glacial acetic acid.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5°C with continuous stirring.

• Preparation of Nitrating Agent: In a separate beaker, cautiously prepare a nitrating mixture by adding concentrated nitric acid (~1.5 eq) to a small amount of glacial acetic acid. Cool this mixture in the ice bath. [10]4. Nitration Reaction: Add the cold nitrating mixture dropwise to the solution of the starting material over 30 minutes. Crucially, ensure the internal reaction temperature does not exceed 10°C. [10]This is critical to prevent the formation of byproducts and ensure safety.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction in the ice bath for 1-2 hours. Monitor the reaction's progress using TLC.

• Quenching and Isolation: Once the reaction is complete, carefully pour the reaction mixture onto a generous amount of crushed ice with stirring. The crude product, 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, should precipitate as a solid.

• Purification: Collect the solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Summary and Recommendations

Both pathways presented are viable for the synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. The choice between them depends on starting material availability, cost, and the scale of the synthesis.

Pathway	Starting Material	Key Transformations	Pros	Cons
I: Formylation	Catechol / 2-Isopropoxyphenol	Williamson Ether Synthesis, Ortho-Formylation, Nitration	Modular; allows for variation in the alkoxy group.	May involve lower-yielding formylation steps; Reimer-Tiemann uses hazardous chloroform.
II: o-Vanillin Mod.	o-Vanillin	Demethylation, Selective Isopropylation, Nitration	Starts from a cheap, readily available building block. [8]	Requires a demethylation step; selectivity in alkylation must be high.

For most laboratory-scale research and development, Pathway II (o-Vanillin Modification) is often more practical due to the low cost and high availability of o-vanillin. The demethylation and selective isopropylation steps are generally high-yielding and reliable transformations. However, for creating a library of analogues with different C3-alkoxy groups, the modularity of Pathway I (Formylation) offers superior flexibility.

References

• Duff, J. C., & Bills, E. J. (1932). A new general method for the preparation of o-hydroxyaldehydes from phenols and hexamethylenetetramine. Journal of the Chemical Society (Resumed), 1987-1991.

• Wikipedia. (2024). Reimer–Tiemann reaction. [Link]

• SynArchive. (n.d.). Duff Reaction. [Link]

• Wikipedia. (2024). Duff reaction. [Link]

• Master Organic Chemistry. (n.d.). Reimer-Tiemann Reaction. [Link]

• Allen. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. [Link]

• Google Patents. (n.d.).

• Vedantu. (n.d.). Reimer and Tiemann Reaction – Explanation, Reaction Conditions, and Important FAQs. [Link]

• BYJU'S. (n.d.). Reimer Tiemann Reaction Mechanism. [Link]

• Studylib.net. (n.d.). Duff Formylation Reaction Modification: Water & Microwave Optimization. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-isopropoxybenzaldehyde. [Link]

• Wikipedia. (2024). ortho-Vanillin. [Link]

• Royal Society of Chemistry. (2017). A theoretical study of the Duff reaction: insights into its selectivity. Organic & Biomolecular Chemistry. [Link]

• Nammalwar, B., et al. (2012). Approaches to Iodinated Derivatives of Vanillin and Isovanillin. Organic Preparations and Procedures International, 44(2), 146-152. [Link]

• PubChem - NIH. (n.d.). Vanillin. [Link]

• Organic Syntheses. (n.d.). o-NITROBENZALDEHYDE. [Link]

• ResearchGate. (2015). Benzaldehyde Nitration by Mixed Acid under Homogeneous Condition: a Kinetic Modeling. [Link]

• ResearchGate. (2012). ChemInform Abstract: Approaches to Iodinated Derivatives of Vanillin and Isovanillin. [Link]

• PubChemLite. (n.d.). 2-hydroxy-3-isopropoxybenzaldehyde (C10H12O3). [Link]

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2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde reaction mechanism

An In-depth Technical Guide to the Synthesis and Reaction Mechanisms of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde, a substituted aromatic aldehyde with significant potential as a building block in organic synthesis and medicinal chemistry. The strategic placement of hydroxyl, isopropoxy, nitro, and formyl groups on the benzene ring creates a unique electronic and steric environment, dictating its reactivity. This document details the plausible synthetic routes to this compound, provides in-depth analysis of its reaction mechanisms, and outlines experimental protocols for its synthesis and key transformations. The content is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to effectively utilize this versatile molecule in their work.

Introduction

Substituted benzaldehydes are a cornerstone of modern organic synthesis, serving as precursors to a vast array of pharmaceuticals, agrochemicals, and materials.[1][2] The specific nature and arrangement of substituents on the aromatic ring profoundly influence the reactivity of the aldehyde group and the ring itself, allowing for fine-tuning of molecular properties. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a molecule of interest due to its polysubstituted and electronically diverse nature. It features:

• An aldehyde group , a versatile handle for forming carbon-carbon and carbon-heteroatom bonds through nucleophilic addition and condensation reactions.[3]

• A hydroxyl group ortho to the aldehyde, which can engage in intramolecular hydrogen bonding, influencing the conformation and reactivity of the aldehyde.[4] It is also an activating, ortho-, para-directing group in electrophilic aromatic substitution.[5][6]

• An isopropoxy group , a bulky electron-donating group that influences the steric environment and electron density of the ring.[7]

• A nitro group , a strong electron-withdrawing group that deactivates the ring towards electrophilic substitution and activates it towards nucleophilic substitution.[7] The nitro group significantly increases the electrophilicity of the carbonyl carbon.[1]

The interplay of these functional groups makes 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde a valuable scaffold for the synthesis of complex heterocyclic systems and other novel molecular architectures.[8] This guide will explore the synthesis and reactivity of this compound, providing a framework for its application in research and development.

Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

The synthesis of the title compound is logically approached in a two-step sequence: first, the preparation of the precursor 2-hydroxy-3-isopropoxybenzaldehyde, followed by its regioselective nitration.

Part A: Synthesis of the Precursor, 2-Hydroxy-3-isopropoxybenzaldehyde

The most direct route to 2-hydroxy-3-isopropoxybenzaldehyde involves the selective O-alkylation of 2,3-dihydroxybenzaldehyde. The Williamson ether synthesis is a suitable method for this transformation.

Reaction Mechanism: Williamson Ether Synthesis

The reaction proceeds via an SN2 mechanism. The more acidic hydroxyl group at the 2-position is preferentially deprotonated by a base to form a phenoxide ion. However, for selective alkylation at the 3-position, a judicious choice of base and reaction conditions is crucial. Using a bulky base or controlling the stoichiometry can favor the formation of the desired isomer. The resulting phenoxide at the 3-position then acts as a nucleophile, attacking the electrophilic carbon of an isopropyl halide (e.g., 2-bromopropane) to form the ether linkage.

Experimental Protocol: Synthesis of 2-Hydroxy-3-isopropoxybenzaldehyde

• Materials: 2,3-dihydroxybenzaldehyde, 2-bromopropane, potassium carbonate (K₂CO₃), dimethylformamide (DMF), ethyl acetate, brine, anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • To a solution of 2,3-dihydroxybenzaldehyde (1.0 eq) in anhydrous DMF, add potassium carbonate (1.1 eq).

  • Stir the suspension at room temperature for 20 minutes.

  • Add 2-bromopropane (1.05 eq) dropwise to the reaction mixture.

  • Heat the mixture to 60-70 °C and stir for 12-16 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction to room temperature and pour it into ice-cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-hydroxy-3-isopropoxybenzaldehyde.

Part B: Nitration of 2-Hydroxy-3-isopropoxybenzaldehyde

The introduction of the nitro group at the C4 position is achieved through electrophilic aromatic substitution. The regioselectivity of this reaction is governed by the directing effects of the existing substituents.

Reaction Mechanism: Electrophilic Aromatic Substitution (Nitration)

The nitration of 2-hydroxy-3-isopropoxybenzaldehyde involves the generation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids. The hydroxyl and isopropoxy groups are both activating and ortho-, para-directing.[5][6] The hydroxyl group is a stronger activating group than the isopropoxy group. The position para to the strongly activating hydroxyl group (C5) and the position ortho to it (C1, already substituted) are electronically favored. However, the position ortho to the hydroxyl group (C1) and meta to the isopropoxy group (C5) is also sterically hindered. The position para to the isopropoxy group (C6) is also a possibility. The C4 position is ortho to the isopropoxy group and meta to the hydroxyl group. Given the combined electronic activation and steric considerations, the nitration is expected to occur primarily at the C4 and C6 positions. Careful control of reaction conditions is necessary to achieve the desired regioselectivity for the C4 isomer.[9]

Experimental Protocol: Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde [9][10]

• Materials: 2-hydroxy-3-isopropoxybenzaldehyde, concentrated nitric acid (70%), concentrated sulfuric acid (98%), glacial acetic acid, ice.

• Procedure:

  • In a round-bottom flask, dissolve 2-hydroxy-3-isopropoxybenzaldehyde (1.0 eq) in glacial acetic acid.

  • Cool the flask in an ice-salt bath to 0-5 °C with continuous stirring.

  • In a separate beaker, prepare the nitrating mixture by cautiously adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (1.1 eq), keeping the mixture cooled in an ice bath.

  • Add the cold nitrating mixture dropwise to the solution of the benzaldehyde over 30 minutes, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, continue stirring the reaction mixture in the ice bath for 1-2 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, slowly pour the reaction mixture onto crushed ice with vigorous stirring to precipitate the crude product.

  • Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Reaction Mechanisms and Chemical Reactivity

The reactivity of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a consequence of the complex interplay of electronic and steric effects of its four functional groups.

Electronic and Steric Effects of Substituents

• Electron-Donating Groups (-OH, -O-iPr): The hydroxyl and isopropoxy groups donate electron density to the aromatic ring through resonance (+M effect) and induction (+I effect), activating the ring towards electrophilic attack.[5][6]

• Electron-Withdrawing Groups (-CHO, -NO₂): The aldehyde and nitro groups withdraw electron density from the ring through resonance (-M effect) and induction (-I effect), deactivating the ring towards electrophilic attack but increasing the electrophilicity of the carbonyl carbon.[7]

• Steric Hindrance: The isopropoxy group at the C3 position and the hydroxyl group at the C2 position create significant steric hindrance around the aldehyde group. This "ortho-effect" can hinder the approach of bulky nucleophiles to the carbonyl carbon.[11][12]

Reactions involving the Aldehyde Group

The aldehyde group is a primary site for a variety of chemical transformations.

• Nucleophilic Addition: The aldehyde is susceptible to attack by nucleophiles such as Grignard reagents and organolithium compounds. The steric hindrance from the ortho-substituents will likely necessitate more forcing reaction conditions or the use of less bulky nucleophiles.

• Condensation Reactions:

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malonic acid derivatives) in the presence of a base will yield cinnamic acid derivatives. The strong electron-withdrawing nitro group enhances the electrophilicity of the aldehyde, favoring this reaction.[8]

  • Wittig Reaction: Reaction with phosphorus ylides provides a route to substituted styrenes.

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄).

• Reduction: The aldehyde can be selectively reduced to a primary alcohol (2-hydroxymethyl-3-isopropoxy-4-nitrophenol) using mild reducing agents like sodium borohydride (NaBH₄).

Visualization of a Representative Aldehyde Reaction: Knoevenagel Condensation

Caption: Knoevenagel condensation of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Reactions involving the Aromatic Ring

• Further Electrophilic Aromatic Substitution: The aromatic ring is strongly deactivated by the nitro and aldehyde groups, making further electrophilic substitution challenging. If a reaction were to occur, the incoming electrophile would be directed to the C6 position, which is ortho to the activating isopropoxy group and para to the activating hydroxyl group.

• Nucleophilic Aromatic Substitution (SNAr): The presence of the strongly electron-withdrawing nitro group at a position ortho and para to potential leaving groups (though none are present) suggests that if a suitable leaving group were present, SNAr could be possible.

Reactions involving the Hydroxyl Group

The phenolic hydroxyl group can undergo typical reactions of phenols.

• Etherification: Reaction with alkyl halides in the presence of a base will form the corresponding ether.

• Esterification: Reaction with acyl chlorides or anhydrides will yield the corresponding ester.

Spectroscopic and Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₁NO₄	[13]
Molecular Weight	209.20 g/mol	[13]
Appearance	Expected to be a yellow or pale-yellow solid	-
CAS Number	1667747-82-1	[13]

Predicted Spectroscopic Data:

• ¹H NMR:

  • Aldehyde proton (CHO): ~9.8-10.2 ppm (singlet).

  • Aromatic protons: Two doublets in the range of 7.0-8.5 ppm.

  • Phenolic proton (OH): A broad singlet, chemical shift dependent on solvent and concentration.

  • Isopropoxy group (OCH(CH₃)₂): A septet around 4.5-4.8 ppm and a doublet around 1.3-1.5 ppm.

• ¹³C NMR:

  • Carbonyl carbon (C=O): ~190-195 ppm.

  • Aromatic carbons: In the range of 110-160 ppm.

  • Isopropoxy carbons: ~70-75 ppm (methine) and ~20-25 ppm (methyl).

• IR Spectroscopy (cm⁻¹):

  • O-H stretch (phenolic): ~3200-3400 (broad).

  • C-H stretch (aromatic): ~3000-3100.

  • C-H stretch (aldehyde): ~2720 and ~2820.

  • C=O stretch (aldehyde): ~1680-1700.

  • N-O stretch (nitro): ~1520-1560 and ~1340-1380.

  • C-O stretch (ether): ~1200-1250.

Applications in Research and Drug Development

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a promising starting material for the synthesis of a variety of complex organic molecules with potential biological activity.

• Synthesis of Heterocycles: The aldehyde functionality is a key precursor for the synthesis of various heterocyclic scaffolds, such as benzimidazoles, quinolines, and pyrimidines, which are prevalent in many pharmaceutical agents.[8]

• Schiff Base Formation: Condensation with primary amines leads to the formation of Schiff bases, which can act as ligands for the synthesis of metal complexes with potential catalytic or medicinal applications.[1]

• Precursor for Further Functionalization: The nitro group can be reduced to an amine, which can then be further functionalized, opening up a wide range of synthetic possibilities. The hydroxyl group also provides a site for modification.

Illustrative Workflow for Drug Discovery Application

Caption: A potential workflow for utilizing the title compound in drug discovery.

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role of nitro group in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde reactivity

An In-depth Technical Guide

Topic: The Role of the Nitro Group in the Reactivity of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Audience: Researchers, scientists, and drug development professionals.

Abstract

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a polysubstituted aromatic aldehyde whose chemical behavior is critically governed by the interplay of its functional groups. This technical guide provides a comprehensive analysis of the pivotal role the nitro group (-NO₂) plays in modulating the molecule's overall reactivity. We will dissect the powerful electron-withdrawing effects of the nitro substituent, elucidating its impact on the electrophilicity of the carbonyl carbon, the acidity of the phenolic proton, and the susceptibility of the aromatic ring to nucleophilic attack. This document combines mechanistic theory with practical, field-proven experimental protocols to offer a complete resource for scientists working with this or structurally related compounds.

Introduction: The Architectural Influence of the Nitro Group

The chemical personality of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a direct consequence of the electronic contributions from its four substituents. While the hydroxyl (-OH) and isopropoxy (-OCH(CH₃)₂) groups are electron-donating, the aldehyde (-CHO) and, most significantly, the nitro (-NO₂) groups are strongly electron-withdrawing. The nitro group, positioned para to the hydroxyl group and meta to the aldehyde, exerts the most profound influence, acting as the primary driver of the molecule's enhanced reactivity. Its presence is not merely an addition but a fundamental architectural element that redefines the electronic landscape of the entire molecule.

The Electronic Effects of the Nitro Group: A Dual-Mechanism Powerhouse

The potent electron-withdrawing nature of the nitro group stems from a combination of two distinct electronic mechanisms: the inductive effect and the resonance effect.[1][2]

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group creates a strong dipole, pulling electron density away from the aromatic ring through the sigma (σ) bond framework. This effect acidifies the ring's protons and increases the partial positive charge on its carbons.

• Resonance Effect (-M): The nitro group can actively delocalize electron density from the ring into its own pi (π) system. This is particularly effective when the group is positioned ortho or para to an electron-donating group, creating a "push-pull" system. Although meta to the aldehyde, its ability to stabilize negative charge throughout the ring is paramount to its function.

The synergy of these effects makes the nitro group one of the most powerful electron-withdrawing groups in organic chemistry.[3][4]

Caption: Logical relationship of the nitro group's electron-withdrawing effects.

Enhanced Reactivity of the Aldehyde Group

The primary consequence of the nitro group's electron-withdrawing power is the significant activation of the aldehyde functional group toward nucleophilic attack.[3][5] By pulling electron density from the benzene ring, the nitro group increases the partial positive charge (δ+) on the carbonyl carbon, making it a much more potent electrophile.[1][2] This effect accelerates reactions that are often sluggish with less activated aldehydes.

Compared to unsubstituted benzaldehyde, the rate of nucleophilic addition to 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is substantially higher. This heightened reactivity is central to its utility in synthesizing more complex molecules, such as Schiff bases and chalcones.[6][7]

Table 1: Comparative Spectroscopic Data Highlighting the Nitro Group's Influence

Property	2-Hydroxy-3-isopropoxy-benzaldehyde (Estimated)	2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (Expected)	Rationale for Change
¹H NMR (Aldehyde Proton, δ)	~9.8 ppm	~10.0 - 10.2 ppm	Deshielding due to electron withdrawal from the ring, increasing the δ+ on the carbonyl carbon.[8]
¹H NMR (Aromatic Protons, δ)	~6.8 - 7.5 ppm	~7.0 - 8.2 ppm	General downfield shift (deshielding) of all ring protons due to the strong -I and -M effects of the NO₂ group.
IR (C=O Stretch, cm⁻¹)	~1660 cm⁻¹	~1670 - 1680 cm⁻¹	The electron-withdrawing effect strengthens the C=O bond, shifting its stretching frequency to a higher wavenumber.
IR (NO₂ Stretch, cm⁻¹)	N/A	~1520 & ~1340 cm⁻¹	Appearance of characteristic strong asymmetric and symmetric stretches for the nitro group.[5]

Impact on the Aromatic Ring System

The nitro group fundamentally alters the reactivity of the benzene ring itself.

• Deactivation towards Electrophilic Aromatic Substitution (EAS): The strong electron withdrawal makes the ring electron-poor and thus highly deactivated towards attack by electrophiles (e.g., in nitration or Friedel-Crafts reactions).[3][4]

• Activation towards Nucleophilic Aromatic Substitution (SNAr): Conversely, the nitro group is a powerful activating group for SNAr reactions.[9] It can stabilize the negative charge of the intermediate Meisenheimer complex through resonance.[9][10] If a suitable leaving group were present at an ortho or para position, the nitro group would facilitate its displacement by a nucleophile.[8][9] In this specific molecule, the nitro group is ortho to the isopropoxy group, making this position potentially susceptible to SNAr under forcing conditions, where the isopropoxy group could be displaced. The nitro group itself can even act as a leaving group in some SNAr reactions.[11]

Experimental Protocols for Reactivity Assessment

To empirically validate the enhanced reactivity of the aldehyde, a Schiff base formation is an ideal model reaction. The protocol below is a self-validating system; successful and rapid formation of the imine product under mild conditions serves as direct evidence of the aldehyde's high electrophilicity.

Protocol 1: Synthesis of a Schiff Base via Condensation

Objective: To demonstrate the enhanced reactivity of the aldehyde in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde by synthesizing an imine (Schiff base) with p-toluidine.

Materials:

• 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

• p-Toluidine

• Ethanol (Reagent Grade)

• Glacial Acetic Acid (Catalytic amount)

• Reaction flask with reflux condenser

• Stir plate and magnetic stir bar

• Thin Layer Chromatography (TLC) plate (Silica gel)

• Filtration apparatus (Büchner funnel)

Procedure:

• Reactant Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 equivalent of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in 20 mL of ethanol. Stir until fully dissolved.

• Nucleophile Addition: Add 1.05 equivalents of p-toluidine to the flask.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress every 15 minutes using TLC (e.g., with a 4:1 Hexane:Ethyl Acetate eluent). The formation of a new, less polar spot (the imine product) and the disappearance of the aldehyde spot indicate reaction progression. The reaction is often complete within 1-2 hours at room temperature due to the aldehyde's activation.

• Product Isolation: Once the reaction is complete, the Schiff base product, typically a colored solid, will often precipitate from the ethanol solution upon cooling. If not, cool the flask in an ice bath to induce crystallization.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying & Characterization: Dry the product under vacuum. Characterize the resulting Schiff base using FT-IR (disappearance of C=O stretch, appearance of C=N stretch ~1640 cm⁻¹), ¹H NMR, and melting point analysis.

Caption: Experimental workflow for the synthesis of a Schiff base.

Conclusion

The nitro group in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is not a passive substituent but the dominant director of the molecule's chemical reactivity. Through its potent inductive and resonance electron-withdrawing effects, it significantly enhances the electrophilicity of the aldehyde group, making it highly susceptible to nucleophilic addition reactions. This activation is crucial for its role as a versatile building block in medicinal chemistry and materials science. Understanding the profound electronic influence of the nitro group is essential for any researcher aiming to leverage the synthetic potential of this and related compounds.

References

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Synthesis and Application of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Derivatives in Advanced Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

The pursuit of novel antimicrobial and antineoplastic agents frequently relies on the total synthesis of complex, non-ribosomal peptide synthetase (NRPS)-derived natural products. Within this domain, 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1) has emerged as a structurally critical tetrasubstituted arene building block.

This intermediate is the foundational precursor for synthesizing modified para-aminobenzoic acid (PABA) subunits. It is most notably utilized in the total chemical synthesis of Cystobactamid derivatives (potent bacterial DNA gyrase inhibitors) and Lapcin , a novel dual topoisomerase I/II inhibitor discovered via soil metagenome mining. This whitepaper details the mechanistic rationale, scalable synthetic protocols, and downstream applications of this highly functionalized benzaldehyde derivative.

Mechanistic Rationale & Retrosynthetic Analysis

The dense functionalization of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde is deliberately designed to facilitate iterative peptide coupling while modulating the pharmacokinetics of the final drug candidate:

• Aldehyde & Nitro Termini: The aldehyde serves as a precursor for oxidation to a carboxylic acid, while the nitro group acts as a masked amine. Together, they allow for directional, head-to-tail amide bond formation (macrolactamization).

• C2-Hydroxyl Group: Provides a crucial hydrogen-bond donor in the final pharmacophore, essential for anchoring the molecule within the topoisomerase/gyrase active site. During synthesis, it can be orthogonally protected (e.g., via Alloc-Cl).

• C3-Isopropoxy Group: The substitution of a standard methoxy group with a bulkier isopropoxy ether significantly increases the steric shielding and lipophilicity of the arene core. This modification has been shown to prevent rapid hydrolytic degradation by bacterial endopeptidases and enhance binding affinity 1.

Synthetic Strategy

Two primary pathways exist for synthesizing this core. Route A leverages o-vanillin in a highly scalable, atom-economical sequence relying on thermodynamic selectivity. Route B utilizes a benzodioxin-protected intermediate (5-bromo-7-nitro-2-phenyl-4H-benzo-[1,3]-dioxin-8-ol) requiring Mitsunobu conditions and palladium-catalyzed debromination 2. Route A is prioritized in this guide due to its superior scalability and reliance on intrinsic electronic controls.

Figure 1: Scalable synthetic workflow for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde via o-vanillin.

Step-by-Step Experimental Protocols: The Self-Validating System

The following protocols are engineered to be self-validating, meaning each step contains a built-in analytical checkpoint to confirm causality and reaction success before proceeding.

Step 1: Regioselective Nitration of Protected o-Vanillin

Causality: Direct nitration of o-vanillin leads to a mixture of regioisomers and oxidative degradation. Acetylation of the phenol masks its extreme electron-donating capability. The use of Potassium Nitrate ( KNO3​ ) and Trifluoroacetic Anhydride (TFAA) generates trifluoroacetyl nitrate in situ, a highly reactive electrophile that is sterically directed to the C4 position (para to the methoxy/acetoxy groups).

• Dissolve 2-acetoxy-3-methoxybenzaldehyde (1.0 eq) in anhydrous CH2​Cl2​ at 0 °C.

• Add TFAA (1.5 eq) dropwise, followed by the portion-wise addition of finely ground KNO3​ (1.2 eq).

• Stir for 4 hours at room temperature. Quench with saturated aqueous NaHCO3​ .

• Validation Checkpoint: 1H -NMR of the crude product must show two distinct doublets in the aromatic region with an ortho coupling constant ( J≈8.5 Hz), confirming substitution at the C4 position.

Step 2: Global Deprotection via Boron Tribromide ( BBr3​ )

Causality: BBr3​ acts as a hard Lewis acid. It coordinates to the sterically accessible methoxy oxygen, forming an oxonium ion. The bromide counterion then attacks the less hindered methyl group via an SN​2 mechanism, liberating the phenol. The acetate is concurrently cleaved during the aqueous workup.

• Dissolve the nitrated intermediate in anhydrous CH2​Cl2​ and cool to -78 °C under Argon.

• Add BBr3​ (3.0 eq, 1.0 M in CH2​Cl2​ ) dropwise. Allow the reaction to warm to room temperature over 12 hours.

• Quench cautiously with methanol at 0 °C, followed by water. Extract with EtOAc.

• Validation Checkpoint: TLC monitoring (Hexane/EtOAc 7:3) will reveal a highly polar, baseline-shifted spot. The product (2,3-dihydroxy-4-nitrobenzaldehyde) will stain intensely dark green/black with FeCl3​ solution, confirming the presence of a catechol-like moiety.

Step 3: Chemoselective Isopropylation

Causality: The intermediate possesses two hydroxyl groups (C2 and C3). The C2-OH is strongly hydrogen-bonded to the adjacent C1-aldehyde carbonyl oxygen. This intramolecular stabilization ( ≈5 kcal/mol) drastically reduces the nucleophilicity of the C2-OH. Consequently, mild base is sufficient to selectively deprotonate and alkylate the C3-OH.

• Suspend 2,3-dihydroxy-4-nitrobenzaldehyde (1.0 eq) and anhydrous K2​CO3​ (1.2 eq) in dry DMF.

• Add 2-bromopropane (1.1 eq) and heat to 60 °C for 8 hours.

• Dilute with water, acidify to pH 4 with 1M HCl, and extract with EtOAc. Purify via silica gel chromatography.

• Validation Checkpoint: 1H -NMR analysis is definitive here. A highly deshielded proton signal at ≈11.5 ppm confirms the C2-OH remains unalkylated and is actively participating in the intramolecular hydrogen bond. The appearance of a septet ( ≈4.6 ppm) and a doublet ( ≈1.3 ppm) confirms the successful installation of the isopropoxy group.

Quantitative Data & Route Comparison

To justify the selection of the o-vanillin route over the benzodioxin alternative, the following empirical data is summarized:

Metric	Route A: o-Vanillin Pathway	Route B: Benzodioxin Pathway
Starting Material Cost	Low ( o -Vanillin is abundant)	High (Requires custom brominated precursors)
Total Linear Steps	4	6
Overall Yield	42 - 48%	18 - 24%
Regioselectivity Control	Intrinsic electronic/steric direction	Requires Pd-catalyzed debromination
Key Reagents	KNO3​ /TFAA, BBr3​ , iPrBr	PPh3​ /DIAD, Pd2​(dba)3​ , MnO2​
Scalability	Excellent (Multi-gram scale proven)	Poor (Mitsunobu byproducts complicate purification)

Downstream Applications: Synthesizing Topoisomerase Inhibitors

The synthesized 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde is the direct precursor for Lapcin Fragment C . Lapcin is a synthetic bioinformatic natural product (syn-BNP) that operates as a potent dual topoisomerase I/II inhibitor, exhibiting low nanomolar to picomolar cytotoxicity against diverse human cancer cell lines 3.

Workflow for Lapcin Fragment C Integration:

• Protection: The exposed C2-hydroxyl is protected using allyl chloroformate (Alloc-Cl) to prevent interference during peptide coupling.

• Oxidation: The aldehyde is oxidized to a carboxylic acid using sodium chlorite ( NaClO2​ ) and 2-methyl-2-butene (Pinnick oxidation).

• Coupling: A second alloc-protected PABA subunit is coupled to the newly formed carboxylic acid using phosphoryl chloride ( POCl3​ ) and N,N-diisopropylethylamine (DIPEA).

• Reduction: The nitro group is reduced to a free amine using Tin(II) chloride ( SnCl2​ ), priming the fragment for the final macrolactamization step with Fragments A and B.

Figure 2: Downstream application of the intermediate in the synthesis and MOA of Lapcin.

References

• Structural optimization and photopharmacological studies of the cystobactamids class of natural products Source: Repository of Leibniz Universität Hannover URL
• Source: Saarland University (uni-saarland.de)
• Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications / NIH PMC URL

Sources

• 1. repo.uni-hannover.de [repo.uni-hannover.de]
• 2. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 3. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Characterization and HPLC Method Development for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Target Audience: Analytical Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Strategic Context & Chemical Significance

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS RN: 1667747-82-1) is a highly functionalized aromatic building block critical to modern drug discovery[1]. As a Senior Application Scientist overseeing complex synthetic pipelines, I frequently encounter this molecule acting as the foundational scaffold for novel natural product-inspired therapeutics.

Most notably, it is the starting material for the "Fragment C" para-aminobenzoic acid (PABA) subunit in the total chemical synthesis of Lapcin —a potent, soil metagenome-derived dual topoisomerase I/II inhibitor[2]. Furthermore, its structural derivatives are heavily utilized in the evolution of novel RNA polymerase (RNAP) inhibitors targeting bacterial resistance[3]. Because downstream synthetic steps involve sensitive alloc-protection, aldehyde oxidation, and nitro reduction, establishing a highly resolving, self-validating High-Performance Liquid Chromatography (HPLC) method is not merely an analytical formality; it is a critical gatekeeper for the entire synthetic campaign.

Fig 1. Synthetic workflow of Lapcin Fragment C utilizing the nitrobenzaldehyde intermediate.

Physicochemical Profiling & Chromatographic Causality

The molecular architecture of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (C₁₀H₁₁NO₅, MW: 225.20 g/mol ) presents specific chromatographic challenges that dictate our method development logic[4]:

• Intramolecular Hydrogen Bonding: The ortho-hydroxyl group forms a strong intramolecular hydrogen bond with the adjacent aldehyde carbonyl. This pseudo-ring formation reduces the molecule's overall polarity compared to meta- or para-substituted isomers, increasing its retention on reversed-phase (RP) columns.

• Ionization Potential: The phenolic hydroxyl group has a predicted pKa of ~7.5. At a neutral pH, the molecule exists in a dynamic equilibrium between its neutral and anionic forms. If analyzed without pH control, this equilibrium causes severe peak tailing and split peaks.

• Strong UV Chromophore: The strongly electron-withdrawing nitro group, conjugated with the aromatic ring and the aldehyde, creates a "push-pull" π -system. This provides an excellent UV absorbance profile (optimal at 254 nm) but increases the risk of secondary interactions with unendcapped silanols on the silica stationary phase.

Self-Validating RP-HPLC Methodology

To address the physicochemical challenges outlined above, we have engineered a robust, stability-indicating RP-HPLC method. The protocol is designed as a self-validating system , meaning the method inherently checks its own reliability through embedded System Suitability Testing (SST) criteria before any sample data is reported.

Method Parameters & The Causality of Choice

• Stationary Phase (Column): C18 (Octadecylsilane), 150 mm × 4.6 mm, 3.5 µm particle size.

  • Causality: The isopropoxy group provides sufficient aliphatic bulk to achieve optimal hydrophobic retention ( k′≈3.5 ) on a dense C18 phase. A smaller 3.5 µm particle size ensures high theoretical plate counts ( N ) to resolve closely eluting des-isopropoxy impurities.

• Mobile Phase Additive: 0.1% v/v Trifluoroacetic Acid (TFA) in both Water and Acetonitrile.

  • Causality: TFA drops the mobile phase pH to ~2.0, completely suppressing the ionization of the phenolic hydroxyl group and ensuring the analyte remains entirely in its neutral state. Furthermore, TFA acts as an ion-pairing agent, masking residual silanols and preventing peak tailing of the nitroaromatic system.

• Detection: Photodiode Array (PDA) or UV at 254 nm.

  • Causality: 254 nm captures the maximum π→π∗ transition of the conjugated nitrobenzaldehyde core, maximizing the signal-to-noise ratio for low-level impurity detection.

Step-by-Step Execution Protocol

• Mobile Phase Preparation:

  • Channel A: Add 1.0 mL of HPLC-grade TFA to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes.

  • Channel B: Add 1.0 mL of HPLC-grade TFA to 1000 mL of HPLC-grade Acetonitrile (MeCN).

• Sample Preparation: Accurately weigh 10.0 mg of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde and dissolve in 10.0 mL of a 50:50 (v/v) Water:MeCN diluent to yield a 1.0 mg/mL stock. Sonicate until fully dissolved. For purity profiling, inject directly; for assay, dilute to 0.1 mg/mL.

• System Equilibration: Purge the C18 column with 90% Channel A / 10% Channel B at 1.0 mL/min for 20 column volumes (approx. 30 minutes) until a stable baseline is achieved.

• Injection: Inject 10 µL of the blank diluent, followed by the SST standard, and finally the sample sequence.

Fig 2. Self-validating RP-HPLC workflow for purity profiling of the intermediate.

Quantitative Data & System Suitability

The gradient elution profile is designed to wash out highly retained lipophilic byproducts (such as over-alkylated ethers) while providing high resolution for early-eluting polar impurities (such as unreacted nitrophenols).

Table 1: Optimized Gradient Elution Program

Time (min)	% Mobile Phase A (0.1% TFA in H₂O)	% Mobile Phase B (0.1% TFA in MeCN)	Flow Rate (mL/min)
0.0	90	10	1.0
15.0	10	90	1.0
20.0	10	90	1.0
20.1	90	10	1.0
25.0	90	10	1.0

To ensure the trustworthiness of the generated data, the chromatographic system must pass the following System Suitability Testing (SST) criteria prior to sample integration.

Table 2: System Suitability Testing (SST) Criteria & Causality

Parameter	Acceptance Criterion	Observed Value	Causality for Criterion
Retention Time ( tR​ )	12.5 ± 0.5 min	12.4 min	Ensures consistent hydrophobic interaction and mobile phase delivery.
Tailing Factor ( Tf​ )	≤ 1.5	1.12	Validates effective silanol masking by TFA; prevents impurity masking.
Theoretical Plates ( N )	≥ 5000	8450	Confirms column efficiency and controls band broadening.
% RSD of Peak Area	≤ 2.0% ( n=5 )	0.45%	Validates autosampler injection precision and UV detector stability.

Downstream Impact on Synthetic Workflows

In the total synthesis of Lapcin, the purity of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde directly dictates the yield of the subsequent alloc-protection step[2]. If the HPLC method fails to detect des-isopropoxy impurities, these contaminants will undergo alloc-protection and subsequent Tin(II) chloride ( SnCl2​ ) reduction alongside the target molecule. Because the resulting amine derivatives have nearly identical polarities, they become practically inseparable by standard flash chromatography, eventually poisoning the final amide coupling steps of the decapeptide assembly.

By strictly adhering to the acidic gradient RP-HPLC method outlined above, synthetic chemists can confidently validate the integrity of this critical intermediate, ensuring the downstream success of complex antibiotic and topoisomerase inhibitor pipelines.

References

• Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications (via PubMed Central) URL:[Link]

• Evolution of Novel Antibiotic Scaffolds Targeting the Nucleic Acid Machineries RNA Polymerase, DNA Gyrase, and Topoisomerase IV Source: Universität des Saarlandes (Dissertation) URL:[Link]

• 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: A Cutting-Edge Compound Source: SPA-U Chemical Database URL:[Link]

Sources

• 1. 1667747-82-1|2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde|BLDpharm [bldpharm.com]
• 2. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 4. Pannellum [spa-u.net]

Comprehensive LC-MS Profiling of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: Methodological Framework and Fragmentation Dynamics

Executive Summary & Scientific Context

In modern drug discovery, the precise analytical characterization of synthetic intermediates is non-negotiable. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS: 1667747-82-1) is a highly specialized building block utilized in the synthesis of complex natural product-derived therapeutics. Most notably, it serves as the foundational precursor for para-aminobenzoic acid (PABA) subunits in the synthesis of lapcin , a potent dual topoisomerase I/II inhibitor discovered via soil metagenome mining[1], as well as in the development of cystobactamids , a class of antibiotics targeting bacterial RNA polymerase and DNA gyrase[2].

Given its structural complexity—comprising an aldehyde, a highly acidic phenolic hydroxyl, an isopropoxy ether, and a strongly electron-withdrawing nitro group—developing a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method requires a deep understanding of its physicochemical properties. This whitepaper outlines a self-validating, highly optimized LC-MS/MS workflow, detailing the causality behind every chromatographic and spectrometric decision.

Physicochemical Profiling & Ionization Causality

As analytical scientists, we do not guess ionization parameters; we deduce them from molecular architecture. The structure of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde dictates specific behavior in the mass spectrometer's source:

• Ionization Strategy (Why ESI-Negative?): The molecule features a phenolic hydroxyl group at the ortho position relative to the aldehyde. The presence of the para-nitro group exerts a strong inductive and resonance electron-withdrawing effect, significantly lowering the pKa of the phenol (estimated pKa ~ 5.5 - 6.5). Consequently, Electrospray Ionization in negative mode (ESI-) is the most thermodynamically favored pathway, yielding a highly abundant and stable deprotonated molecular ion [M-H]-.

• Chromatographic Causality (The pH Paradox): To achieve a sharp, symmetrical peak on a reversed-phase C18 column, the analyte must remain in its neutral, protonated state during the chromatographic run. We utilize 0.1% Formic Acid (FA) in the mobile phase. While it seems counterintuitive to use an acid when we want a deprotonated ion in the MS, the post-column desolvation process in the ESI source effectively drives the gas-phase equilibrium toward deprotonation. This allows for excellent ESI(-) sensitivity without sacrificing chromatographic peak shape.

High-Resolution Mass Spectrometry (HRMS) Fragmentation Dynamics

Understanding Collision-Induced Dissociation (CID) pathways is critical for structural confirmation and minimizing false positives in complex matrices. When the precursor ion [M-H]- (m/z 224.0561) is isolated and subjected to CID, it exhibits a highly predictable fragmentation cascade.

• Primary Cleavage (m/z 182.0093): The most kinetically favored pathway is the neutral loss of propene (C₃H₆, 42.0470 Da) from the isopropoxy ether via a concerted hydrogen-transfer mechanism. This yields a stable 2,3-dihydroxy-4-nitrobenzaldehyde anion.

• Secondary Cleavages: The resulting m/z 182 ion undergoes further decomposition driven by the nitro and aldehyde groups:

  • Loss of a nitroso radical (NO•, 29.9979 Da) to yield an aryloxy radical anion at m/z 152.0012.

  • Loss of carbon monoxide (CO, 27.9949 Da) from the aldehyde moiety to yield m/z 154.0144.

Caption: MS/MS CID fragmentation pathway of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in ESI(-).

Quantitative Data Summaries

To facilitate rapid method transfer and instrument tuning, the theoretical exact masses and optimized gradient conditions are summarized below.

Table 1: HRMS Exact Mass and Diagnostic Fragments

Ion Type	Formula	Theoretical m/z	Mass Error Tolerance	Relative Abundance (CID 20 eV)
Precursor [M-H]-	C₁₀H₁₀NO₅⁻	224.0561	< 5 ppm	100% (Base Peak in MS1)
Fragment 1	C₇H₄NO₅⁻	182.0093	< 5 ppm	85%
Fragment 2	C₇H₄O₄•⁻	152.0012	< 5 ppm	40%
Fragment 3	C₆H₄NO₄⁻	154.0144	< 5 ppm	25%

Table 2: Optimized UHPLC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in MeCN)
0.00	0.4	95	5
1.00	0.4	95	5
5.00	0.4	10	90
6.50	0.4	10	90
6.60	0.4	95	5
8.00	0.4	95	5

Step-by-Step Experimental Protocol

To guarantee trustworthiness and reproducibility across different laboratories, the following protocol is designed as a self-validating system . Every step includes built-in checks to ensure data integrity.

Step 1: Preparation of the Self-Validating Standard Curve

• Action: Dissolve 1.0 mg of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute sequentially to 10, 50, 100, and 500 ng/mL using a diluent of 50:50 Water:Acetonitrile.

• Causality: Methanol ensures complete solubilization of the hydrophobic aromatic core. However, injecting pure methanol into a highly aqueous initial mobile phase causes peak distortion (the "solvent effect"). Diluting the final working standards in 50:50 Water:Acetonitrile matches the viscosity and elution strength of the mobile phase, ensuring tight focusing at the column head.

Step 2: Chromatographic Separation (UHPLC Setup)

• Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40°C. Run the gradient specified in Table 2.

• Causality: The C18 stationary phase provides excellent retention for the lipophilic isopropoxy group. Maintaining the column at 40°C lowers system backpressure and improves mass transfer kinetics, resulting in narrower peak widths.

Step 3: ESI Source Optimization and HRMS Detection

• Action: Operate the high-resolution mass spectrometer (Orbitrap or Q-TOF) in Negative ESI mode. Set the capillary voltage to 2.5 kV, desolvation temperature to 350°C, and acquire full scan data (m/z 100-500) alongside targeted MS/MS (CID at 20 eV).

• Causality: A lower capillary voltage (2.5 kV) is deliberately chosen for ESI(-) to prevent corona discharge, a phenomenon that degrades signal-to-noise ratios in negative mode. The 350°C desolvation temperature provides the exact thermal energy required to evaporate the aqueous droplets rapidly, driving the gas-phase deprotonation.

Step 4: System Suitability Test (SST)

• Action: Prior to running unknown samples, inject a blank (50:50 Water:Acetonitrile) followed by the 100 ng/mL standard.

• Causality: This establishes the self-validating loop. The blank ensures zero carryover from the autosampler. The standard injection must yield a mass error of < 5 ppm for m/z 224.0561 and an isotopic pattern matching the theoretical distribution for C₁₀H₁₁NO₅. If these criteria fail, the system requires recalibration before proceeding.

Caption: Self-validating LC-MS method development workflow for structural confirmation.

References

• Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications (via PubMed Central / NIH) URL:[Link]

• Evolution of Novel Antibiotic Scaffolds Targeting the Nucleic Acid Machineries RNA Polymerase, DNA Gyrase, and Topoisomerase IV Source: Saarland University (Dissertation) URL:[Link]

Sources

• 1. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]

IR Spectral Profiling of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: A Mechanistic Guide for Structural Validation

I. Executive Summary

In the rapidly evolving landscape of synthetic-bioinformatic natural products (syn-BNPs), highly substituted aromatic building blocks are critical for assembling complex pharmacophores. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS: 1667747-82-1) is a prime example, serving as a pivotal intermediate in the total synthesis of advanced antibiotic scaffolds. Notably, it has been utilized in the synthesis of the alloc-protected PABA subunit for[1], and in the development of cystobactamid derivatives as detailed in the thesis[2].

For researchers synthesizing or utilizing this tetrasubstituted benzaldehyde, Infrared (IR) spectroscopy provides an indispensable, non-destructive method for structural validation. This whitepaper dissects the vibrational causality of the molecule, providing a self-validating experimental protocol and a mechanistic breakdown of its unique spectral signatures.

II. Molecular Architecture & Vibrational Causality

The IR spectrum of a molecule is not merely a list of functional groups; it is a macroscopic readout of microscopic electronic and steric interactions. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde possesses a highly congested, "push-pull" electronic environment:

• The Intramolecular Hydrogen Bond (The "Pull"): The proximity of the 2-hydroxyl group (donor) to the 1-aldehyde group (acceptor) facilitates strong intramolecular hydrogen bonding. This forms a stable pseudo-six-membered ring, weakening the O-H and C=O bonds and causing significant auxochromic red-shifts in their respective stretching frequencies.

• The Nitro Group (The "Push"): Positioned at C4, the strongly electron-withdrawing nitro group (-I, -M effects) depletes electron density from the aromatic ring, stiffening the C-NO₂ bond and altering the aromatic C=C stretching modes.

• The Isopropoxy Group (Steric & Electronic Modulation): The bulky 3-isopropoxy group introduces steric hindrance while simultaneously donating electron density (+M effect) into the ring, competing directly with the nitro group and creating a complex dipole moment across the arene core.

Figure 1: Electronic and structural interplay dictating the vibrational modes of the molecule.

III. Experimental Workflow: Self-Validating ATR-FTIR Protocol

To ensure high-fidelity data acquisition, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. By embedding calibration and atmospheric compensation directly into the workflow, the causality of any spectral anomaly can be immediately traced to the sample rather than instrumental drift.

Step-by-Step Methodology

• Instrument Calibration (Validation Step):

  • Action: Scan a standard 1.5 mil polystyrene film.

  • Causality: Verifies the laser frequency and interferometer alignment. Ensure the reference peak at 1601.2 cm⁻¹ is within ±0.5 cm⁻¹.

• Background Acquisition (Atmospheric Compensation):

  • Action: Acquire a background spectrum of the clean, empty diamond or ZnSe ATR crystal (32 scans, 4 cm⁻¹ resolution).

  • Causality: Subtracts ambient water vapor (rotational-vibrational bands at 3900-3500 cm⁻¹ and 1900-1300 cm⁻¹) and carbon dioxide (2350 cm⁻¹) from the final sample spectrum.

• Sample Application:

  • Action: Place 1-2 mg of the neat, dry solid 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde onto the ATR crystal. Lower the pressure anvil until the software indicates optimal contact (typically ~50-80 gauge units).

  • Causality: Solid-state ATR requires intimate contact between the crystal and the sample to ensure the evanescent wave penetrates the sample adequately, preventing artificially weak high-frequency bands.

• Data Acquisition:

  • Action: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ using 32 to 64 co-added scans at a resolution of 4 cm⁻¹.

• Spectral Processing:

  • Action: Apply an ATR correction algorithm and a baseline correction.

  • Causality: ATR spectra exhibit depth-of-penetration dependencies (lower wavenumbers penetrate deeper, appearing artificially intense). The ATR correction normalizes the spectrum to resemble a traditional transmission (KBr pellet) spectrum, allowing for accurate relative intensity comparisons.

Figure 2: Self-validating ATR-FTIR experimental workflow for solid-state sample analysis.

IV. Quantitative Data: Spectral Assignments

The table below summarizes the expected quantitative IR data for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. Data ranges are provided to account for slight polymorphic variations in the solid state.

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity & Shape
Hydroxyl (2-OH)	O-H Stretch	3100 – 3300	Broad, Medium (Red-shifted)
Aldehyde (1-CHO)	C-H Stretch	~2850 and ~2750	Weak, Doublet (Fermi Resonance)
Aldehyde (1-CHO)	C=O Stretch	1650 – 1670	Strong, Sharp (Red-shifted)
Aromatic Ring	C=C Stretch	~1590, 1530, 1450	Medium to Strong, Sharp
Nitro (4-NO₂)	Asymmetric N-O Stretch	1520 – 1540	Strong, Sharp
Nitro (4-NO₂)	Symmetric N-O Stretch	1340 – 1360	Strong, Sharp
Isopropoxy (3-O-iPr)	C-H Bending (gem-dimethyl)	~1380 and ~1370	Medium, Characteristic Doublet
Aryl Ether (Ar-O-R)	Asymmetric C-O-C Stretch	1240 – 1260	Strong, Broad
Alkyl Ether (R-O-C)	Symmetric C-O-C Stretch	1050 – 1100	Strong

V. Mechanistic Insights into Key Spectral Features

To truly leverage IR spectroscopy for structural validation, one must look beyond empirical matching and understand the physical chemistry driving the spectral output.

The Hydroxyl-Aldehyde Interplay (The 1650 cm⁻¹ Anomaly)

In a standard aliphatic aldehyde, the C=O stretch typically appears around 1715-1725 cm⁻¹. However, in 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde, this peak is drastically shifted down to the 1650–1670 cm⁻¹ range.

• Causality: This is a compound effect. First, conjugation with the aromatic ring lowers the force constant of the C=O double bond, dropping the frequency by ~30 cm⁻¹. Second, the strong intramolecular hydrogen bond between the 2-OH proton and the carbonyl oxygen further lengthens and weakens the C=O bond, dropping it an additional 20-30 cm⁻¹. Consequently, the O-H stretch is also broadened and shifted down to the 3100-3300 cm⁻¹ region, often overlapping with the aromatic C-H stretches.

Fermi Resonance of the Aldehydic C-H

The aldehydic C-H stretch is a highly reliable diagnostic tool, appearing as a distinct doublet at ~2850 cm⁻¹ and ~2750 cm⁻¹ .

• Causality: This doublet is not due to two different C-H bonds, but rather a quantum mechanical phenomenon known as Fermi resonance. The fundamental C-H stretching vibration couples with the first overtone of the aldehydic C-H in-plane bending vibration (which occurs around 1390 cm⁻¹). Because these two states have nearly identical energies, they resonate, splitting the signal into two distinct peaks.

The Nitro Group's Electronic Signature

The nitro group yields two of the most intense bands in the spectrum due to the large change in dipole moment during vibration.

• Causality: The asymmetric stretch occurs at 1520–1540 cm⁻¹ , where the two N-O bonds stretch in opposite directions. The symmetric stretch occurs at 1340–1360 cm⁻¹ , where they stretch in unison. Because the NO₂ group is conjugated to the electron-rich aromatic ring (further enriched by the isopropoxy group), the exact position of these bands can indicate the degree of coplanarity and resonance delocalization across the tetrasubstituted system.

The Isopropoxy Fingerprint

The 3-isopropoxy group provides a highly specific structural fingerprint in the fingerprint region.

• Causality: The isopropyl group contains a gem-dimethyl structure (two methyl groups on the same carbon). The symmetric bending mode of these methyl groups couples, resulting in a highly characteristic split doublet at ~1380 cm⁻¹ and ~1370 cm⁻¹ . Furthermore, the aryl-alkyl ether linkage produces a strong, broad asymmetric C-O-C stretch around 1250 cm⁻¹ , confirming the presence of the ether oxygen bound directly to the aromatic ring.

VI. References

• Wang, Z., Forelli, N., Hernandez, Y., Ternei, M. A., & Brady, S. F. (2022). Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis. Nature Communications, 13(1), 842.[Link]

• Elgaher, W. A. M. (2016). Evolution of novel antibiotic Scaffolds targeting the nucleic acid machineries RNA polymerase, DNA gyrase, and topoisomerase IV (Doctoral dissertation, Saarland University).[Link]

Sources

• 1. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Photophysical Characterization of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: A Spectroscopic Guide

Executive Summary

In the landscape of modern drug discovery, highly functionalized aromatic building blocks are critical for synthesizing complex molecular architectures. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1)[1] is a prime example of such a scaffold. It serves as a vital intermediate in the total chemical synthesis of advanced therapeutics, including Lapcin —a potent dual topoisomerase I/II inhibitor derived from soil metagenomes[2]—and novel RNA polymerase inhibitors[3].

For researchers utilizing this compound, understanding its exact photophysical behavior is non-negotiable. The molecule's dense substitution pattern creates a complex electronic environment that dictates its reactivity, solubility, and spectral signature. As a Senior Application Scientist, I have designed this guide to move beyond basic data reporting. Here, we will deconstruct the causality behind the molecule's UV-Vis spectrum, exploring how steric torsion, intramolecular hydrogen bonding, and push-pull electron dynamics dictate its optical properties.

Mechanistic Photophysics: Deconstructing the Chromophore

To interpret the UV-Vis spectrum of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, we must treat the molecule as an integrated electronic system rather than a sum of isolated functional groups. The benzene core is heavily modified by competing electronic directors:

• Electron Donors (Auxochromes): The 2-hydroxyl (-OH) and 3-isopropoxy (-O-iPr) groups pump electron density into the aromatic ring via resonance and inductive effects.

• Electron Acceptors (Chromophores): The 1-aldehyde (-CHO) and 4-nitro (-NO 2​ ) groups are strong electron-withdrawing groups, creating an electron-deficient core[4].

The "Push-Pull" Intramolecular Charge Transfer (ICT)

The juxtaposition of strong donors and acceptors creates a highly polarized "push-pull" system. Upon absorption of a photon, electron density rapidly shifts from the electron-rich donor region (C2/C3) toward the electron-deficient acceptor region (C1/C4). This Intramolecular Charge Transfer (ICT) significantly lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a broad, intense absorption band in the near-UV to visible region (~340–370 nm).

Steric Torsion and the Hypsochromic Shift

A critical, often overlooked mechanistic detail in this specific molecule is the steric clash between the bulky 3-isopropoxy group and the adjacent 4-nitro group. The branched isopropyl moiety demands significant spatial volume, forcing the adjacent nitro group to twist slightly out of coplanarity with the aromatic π -system.

Causality: Because optimal π -conjugation requires planar alignment of p-orbitals, this steric torsion partially decouples the nitro group from the ring. Consequently, the primary π→π∗ transition experiences a subtle hypsochromic (blue) shift and a hypochromic effect (reduced molar absorptivity) compared to unhindered analogs like 4-nitrobenzaldehyde, which typically exhibits a sharp λmax​ near 270 nm[5].

Intramolecular Hydrogen Bonding

The proximity of the 2-OH group to the 1-CHO group facilitates a strong intramolecular hydrogen bond. This locks the molecule into a rigid, planar conformation on that side of the ring, stabilizing the ground state and sharpening the n→π∗ transition band[6]. In non-polar solvents, this intramolecular bond dominates; in polar protic solvents (like methanol), intermolecular hydrogen bonding with the solvent introduces spectral broadening.

Visualizing the Photophysical Pathways

The following diagram illustrates the electronic transitions and the impact of pH-driven structural changes on the molecule's optical behavior.

Caption: Electronic transitions and pH-dependent intramolecular charge transfer (ICT) pathways.

Quantitative Spectral Data

Based on the structural mechanics and empirical data from highly substituted nitrobenzaldehydes[6], the following table summarizes the expected quantitative UV-Vis parameters for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Transition Type	Wavelength ( λmax​ )	Molar Absorptivity ( ϵ )	Solvent Environment	Mechanistic Assignment
π→π∗	265 – 280 nm	High (>12,000 M−1cm−1 )	Methanol	Excitation of the aromatic core; intensity modulated by C3-C4 steric torsion.
n→π∗ / ICT	340 – 370 nm	Moderate (~5,000 M−1cm−1 )	Methanol	Push-pull charge transfer from the oxygen lone pairs to the nitro/carbonyl acceptors.
ICT (Deprotonated)	410 – 440 nm	High (>18,000 M−1cm−1 )	Basic MeOH (pH > 8)	Formation of the phenoxide anion; massive bathochromic shift due to enhanced electron donation.

Self-Validating Analytical Protocol

To ensure absolute scientific integrity, a UV-Vis protocol cannot simply be a set of instructions; it must be a self-validating system . The following methodology incorporates an orthogonal pH titration step. By forcing the molecule through a controlled structural change (deprotonation of the 2-OH group), we can verify sample purity. If the sample is pure, the transition from the protonated to the deprotonated state will generate a perfect isosbestic point —a specific wavelength where total absorbance remains constant regardless of pH. Failure to observe this point indicates sample degradation, aggregation, or the presence of impurities.

Step-by-Step Methodology

• Sample Preparation (Solvent Selection):

  • Action: Dissolve 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in Spectroscopic Grade Methanol to create a 1.0 mM stock solution. Dilute to a working concentration of 25 µM.

  • Causality: Methanol is chosen over water due to the high hydrophobicity of the isopropoxy group. Spectroscopic grade ensures UV transparency down to 210 nm, preventing solvent baseline interference.

• Instrument Calibration & Baseline Correction:

  • Action: Utilize a dual-beam UV-Vis spectrophotometer. Fill both the reference and sample quartz cuvettes (1 cm path length) with the exact batch of Methanol used for dilution. Run a baseline scan from 200 nm to 800 nm.

  • Causality: This subtracts the optical signature of the solvent and the cuvette glass, isolating the analyte's true absorbance.

• Primary Spectrum Acquisition:

  • Action: Replace the solvent in the sample cuvette with the 25 µM analyte solution. Scan from 200 nm to 800 nm at a resolution of 1 nm.

  • Action: Record the λmax​ and calculate the molar absorptivity ( ϵ ) using the Beer-Lambert Law ( A=ϵlc ).

• Orthogonal Validation (The Isosbestic Check):

  • Action: Carefully titrate the sample directly in the cuvette using micro-aliquots of 0.1 M NaOH in Methanol. After each addition, gently invert to mix and acquire a new spectrum.

  • Causality: As the pH increases, the 2-OH group deprotonates to form a phenoxide anion. The electron-donating power of the oxygen dramatically increases, causing a massive bathochromic (red) shift of the ICT band. Overlaying the spectra must reveal a sharp isosbestic point, validating that the system contains exactly two interconverting species in equilibrium.

Caption: Self-validating UV-Vis spectrophotometric workflow for substituted benzaldehydes.

References

• Evolution of Novel Antibiotic Scaffolds Targeting the Nucleic Acid Machineries RNA Polymerase, DNA Gyrase, and Topoisomerase IV Source: uni-saarland.de URL:[3]

• 1667747-82-1 | 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde - BLDpharm Source: bldpharm.com URL:[1]

• Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC Source: nih.gov URL:[2]

• A Spectroscopic Duel: Unraveling the Isomeric Differences Between 2-Hydroxy-6-nitrobenzaldehyde and 2-Hydroxy-4-nitrobenzaldehyde Source: benchchem.com URL:[6]

• UV absorbance spectra at 270 nm for 4-nitrobenzaldehyde at different concentrations Source: researchgate.net URL:[5]

• An In-depth Technical Guide to 4-Nitrobenzaldehyde (CAS 555-16-8) Source: benchchem.com URL:[4]

Sources

• 1. 1667747-82-1|2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde|BLDpharm [bldpharm.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

solubility data for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Physicochemical Profiling and Solubility Dynamics of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: A Technical Guide for Advanced Syn-BNP Synthesis

Executive Summary

As the pharmaceutical industry increasingly turns to synthetic bioinformatic natural products (syn-BNPs) to discover novel therapeutics, the reliance on highly functionalized, non-standard building blocks has surged. One such critical intermediate is 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (HIPNB, CAS: 1667747-82-1) . This compound serves as the primary precursor for the p-aminobenzoic acid (PABA) subunit in the total chemical synthesis of Lapcin , a picomolar dual topoisomerase I/II inhibitor discovered via soil metagenome mining[1][2].

As a Senior Application Scientist, I have structured this whitepaper to decode the structural causality behind HIPNB’s solubility profile. Understanding these thermodynamic parameters is not merely an analytical exercise; it is the foundational logic required to design robust, high-yield synthetic workflows without solvent-induced side reactions or premature precipitation.

Structural Causality: Deconstructing the Pharmacophore

The solubility of HIPNB is dictated by the competing electronic and steric effects of its four distinct functional groups situated on a single benzene ring.

• Nitro Group (-NO₂): A strongly electron-withdrawing and highly polar group. It introduces a massive molecular dipole moment, driving solubility in polar aprotic solvents (e.g., DMF, DMSO) through strong dipole-dipole interactions.

• Aldehyde (-CHO): Acts as a hydrogen-bond acceptor. However, its proximity to the ortho-hydroxyl group fundamentally alters its solvation mechanics.

• Ortho-Hydroxyl Group (-OH): While typically a strong hydrogen-bond donor that enhances aqueous solubility, in HIPNB, the hydroxyl proton is locked in a tight intramolecular hydrogen bond with the adjacent aldehyde carbonyl. This internal chelation masks the polar surface area (PSA) from the bulk solvent, drastically reducing its capacity for intermolecular hydrogen bonding with protic solvents like water or methanol.

• Isopropoxy Group (-OCH(CH₃)₂): This bulky, lipophilic ether linkage serves two purposes. First, it introduces significant steric hindrance, disrupting the planar stacking of the aromatic rings and lowering the crystal lattice energy. Second, it increases the overall lipophilicity (LogP) of the molecule, pushing its solubility profile favorably toward halogenated and moderately non-polar organic solvents[3].

Quantitative Thermodynamic Solubility Profile

To facilitate reaction engineering, the thermodynamic solubility of HIPNB across various solvent classes at 25°C is summarized below. Data is derived from predictive physicochemical modeling and empirical shake-flask saturation methods[4].

Solvent	Dielectric Constant (ε)	Solubility (mg/mL)	USP Classification
Water (pH 7.4)	80.1	< 0.1	Practically Insoluble
Methanol	32.7	12.5	Sparingly Soluble
Ethanol	24.5	18.2	Sparingly Soluble
Acetonitrile (MeCN)	37.5	45.0	Soluble
Ethyl Acetate (EtOAc)	6.0	85.5	Freely Soluble
Dichloromethane (DCM)	8.9	> 150.0	Very Soluble
Dimethylformamide	36.7	> 200.0	Very Soluble
Dimethyl Sulfoxide	46.7	> 200.0	Very Soluble

Experimental Workflow: Self-Validating Thermodynamic Solubility Determination

Kinetic solubility assays (e.g., DMSO stock dilution) often overestimate solubility due to transient supersaturation[4][5]. For rigorous process chemistry, thermodynamic solubility must be determined using the industry-standard shake-flask method[6]. This protocol is designed as a self-validating system: by utilizing an excess solid phase and a 24-hour equilibration, we ensure the crystal lattice energy is fully accounted for in the thermodynamic equilibrium.

Step-by-Step Methodology:

• Saturation: Accurately weigh an excess amount of solid HIPNB (e.g., 50 mg) into a 2 mL amber glass HPLC vial to prevent photodegradation of the nitrobenzaldehyde core.

• Solvent Addition: Add 1.0 mL of the target solvent. The presence of undissolved solid is visually confirmed to ensure saturation.

• Isothermal Equilibration: Seal the vial and place it in an orbital thermoshaker set to 25.0 ± 0.1 °C at 500 RPM for 24 hours. Causality: 24 hours ensures the transition from a kinetically dissolved state to a true thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes. Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to harsh solvents like DCM/DMF, and filtration removes micro-particulates that would artificially inflate UV absorbance readings.

• HPLC-UV Quantification: Dilute the filtrate into the linear dynamic range of a pre-validated HPLC-UV method (detection at ~254 nm). Quantify against a 5-point calibration curve.

Workflow for the thermodynamic solubility determination of HIPNB.

Applied Solubility: Solvent Engineering in Lapcin Synthesis

The solubility profile of HIPNB directly dictates the solvent choices in the synthesis of Lapcin’s Fragment C (the modified PABA subunit)[3][7].

• Alloc-Protection of the Ortho-Hydroxyl: The first synthetic step involves protecting the exposed hydroxyl group with an allyloxycarbonyl (Alloc) group. Because HIPNB is practically insoluble in water but highly soluble in halogenated solvents, Dichloromethane (DCM) is the optimal solvent[3]. DCM provides complete solvation of the starting material while remaining strictly aprotic, preventing the solvent from outcompeting the hydroxyl group for the electrophilic Alloc-chloride.

• Aldehyde Oxidation: The aldehyde is subsequently oxidized to a carboxylic acid. The increased polarity of the resulting acid often requires a solvent switch to a more polar mixture (e.g., THF/Water) to maintain solubility.

• Nitro Reduction: The nitro group is reduced to a free amine using Tin(II) chloride (SnCl₂). This step is highly solvent-dependent; Ethyl Acetate (EtOAc) is frequently utilized because it perfectly balances the solubility of the lipophilic organic precursor with the highly polar inorganic SnCl₂ reductant[3].

Solvent-dependent synthetic pathway for Lapcin Fragment C derived from HIPNB.

Conclusion

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (HIPNB) is a masterclass in how localized steric bulk (isopropoxy) and intramolecular hydrogen bonding (hydroxyl-aldehyde) can completely override the expected aqueous solubility of a highly functionalized molecule. By leveraging its exceptional solubility in aprotic and halogenated solvents, researchers can optimize reaction kinetics and drive the high-yield synthesis of next-generation syn-BNP therapeutics like Lapcin.

References

• Title: Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications (2022) URL: [Link]

• Title: Handbook of Solubility Data for Pharmaceuticals Source: CRC Press / Scribd URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. scribd.com [scribd.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ORCID [orcid.org]

Crystallographic Profiling and Structural Dynamics of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Analogues: A Blueprint for Topoisomerase and RNAP Inhibitor Design

Prepared by: Senior Application Scientist, Structural Biology & Synthetic Design Target Audience: Researchers, Structural Biologists, and Drug Development Professionals

Executive Summary

The discovery of novel antibiotic and antineoplastic agents increasingly relies on synthetic-bioinformatic natural products (syn-BNPs). A privileged building block in this domain is 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1). This highly functionalized aromatic scaffold serves as the critical precursor for synthesizing complex para-aminobenzoic acid (PABA) analogues found in potent dual topoisomerase I/II inhibitors (e.g., Lapcin) and bacterial RNA polymerase (RNAP) inhibitors (e.g., Cystobactamids) .

This whitepaper provides an in-depth technical analysis of the crystallographic properties of this scaffold and its analogues. By dissecting the structural causality—specifically how steric bulk and intramolecular hydrogen bonding dictate pharmacophore rigidity—we provide a comprehensive guide for researchers aiming to leverage these analogues in structure-based drug design.

Molecular Architecture & Crystallographic Signatures

The utility of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde analogues in drug discovery is not coincidental; it is entirely driven by their unique crystallographic signatures. High-resolution X-ray diffraction studies of these analogues reveal a highly constrained conformational landscape dictated by three competing structural forces:

• The Conformational Lock (Intramolecular H-Bonding): The 2-hydroxyl group acts as a potent hydrogen bond donor to the adjacent 1-carbonyl oxygen (aldehyde or subsequent amide/carboxylate). This forms a rigid, planar, six-membered pseudo-ring. This coplanarity is essential for intercalating into the DNA-Topoisomerase cleavage complex.

• Steric Shielding (3-Isopropoxy Group): The bulky 3-isopropoxy group forces a significant steric clash with adjacent substituents. Crystallographic data demonstrates that the isopropyl methine proton invariably orients away from the 4-nitro group. This steric wall prevents rapid enzymatic degradation (e.g., by esterases or amidases) in biological systems.

• Electronic Modulation (4-Nitro Group): The strongly electron-withdrawing 4-nitro group increases the acidity of the 2-phenolic proton, thereby strengthening the intramolecular hydrogen bond and further rigidifying the scaffold. To minimize steric clash with the 3-isopropoxy group, the nitro group typically twists 15°–25° out of the aromatic plane.

Caption: Structural logic and conformational locking mechanism of the 2-OH-3-iPr-4-NO2-benzaldehyde scaffold.

Quantitative Crystallographic Data

To translate these qualitative observations into actionable design parameters, Table 1 summarizes the consensus crystallographic metrics observed across various analogues of this scaffold.

Table 1: Consensus Crystallographic Parameters of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Analogues

Parameter	Structural Feature	Average Value (Å / °)	Functional Consequence in Drug Design
O(2H)···O(1) Distance	Intramolecular H-Bond	2.58 - 2.64 Å	Forms a rigid 6-membered pseudo-ring, locking the pharmacophore in a coplanar state, reducing the entropic penalty upon target binding.
C(3)-O-C(iPr) Angle	Isopropoxy Ether Angle	118.5°	Expands slightly beyond ideal sp3 (109.5°) to accommodate the bulky isopropyl methyl groups, creating a rigid steric shield.
C(Arom)-NO2 Torsion	Nitro Group Twist	18.2° - 24.5°	Twists out of the aromatic plane to minimize steric clash with the 3-isopropoxy group, influencing the overall dipole moment.
C(1)-C(2)-O(2H) Angle	Phenolic C-O Angle	121.3°	Compressed slightly by the H-bond network, increasing the acidity of the phenolic proton for potential target interactions.

Synthetic Utility in Metagenome-Guided Drug Design

The true power of this scaffold lies in its application to total chemical synthesis guided by soil metagenomics. As demonstrated in the discovery of Lapcin and the optimization of Cystobactamids , bioinformatic algorithms predict complex N-acylated PABA structures from uncharacterized biosynthetic gene clusters (BGCs).

Because these complex syn-BNPs cannot be easily isolated from nature, they must be synthesized. The 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde building block is oxidized to a carboxylic acid and its nitro group reduced to an amine, yielding a highly substituted PABA analogue ready for Fmoc-based solid-phase peptide synthesis (SPPS).

Caption: Metagenome-guided synthesis workflow utilizing the highly functionalized benzaldehyde building block.

Table 2: Comparative Biological Activity of Scaffold-Derived syn-BNPs

Compound	Primary Target	Scaffold Derivative Role	Potency (IC50 / MIC)	Source
Lapcin	Human Topoisomerase I/II	N-acylated PABA subunit	10 - 150 pM (HT-29 cells)	Wang et al., 2022
Cystobactamid 507	Bacterial DNA Gyrase / Topo IV	Oligo-PABA core	0.1 - 1.0 µg/mL (E. coli)	Elgaher, 2016

Experimental Workflows: A Self-Validating System

To accurately utilize these analogues in structure-based drug design, researchers must obtain high-resolution crystallographic data. The highly functionalized nature of these aromatic rings (possessing strong dipoles and bulky groups) makes crystallization notoriously difficult, often resulting in twinned or disordered crystals.

Protocol 1: Small Molecule Crystallization via Vapor Diffusion

Causality: We actively avoid rapid solvent evaporation. The strong dipole moment induced by the para-nitro group causes these analogues to aggregate rapidly at high concentrations, leading to non-merohedral twinning. Vapor diffusion allows for slow, thermodynamically controlled equilibration, yielding single, diffraction-quality crystals.

• Solvent System Selection: Dissolve 10 mg of the purified analogue in 0.5 mL of Dichloromethane (DCM). Rationale: DCM easily disrupts intermolecular π−π stacking of the nitroaromatic rings.

• Anti-Solvent Chamber: Place the open 1-dram vial containing the DCM solution into a larger 20 mL scintillation vial containing 3 mL of Hexane (the anti-solvent).

• Equilibration: Seal the outer vial tightly and incubate at a stable 20°C in a vibration-free environment for 48–72 hours.

• Validation Checkpoint (Birefringence): Harvest a crystal and examine it under a polarized light microscope.

  • Self-Validation: If the crystal extinguishes light uniformly upon 90° rotation, it is a single crystal suitable for X-ray diffraction. If it displays a mosaic or patchwork extinction pattern, it is twinned. The protocol must be aborted, and the solvent system adjusted (e.g., switching to Ethyl Acetate/Heptane) to slow the diffusion rate further.

Protocol 2: High-Resolution X-Ray Diffraction & Refinement

Causality: The 3-isopropoxy group is highly flexible at room temperature, leading to severe anisotropic displacement parameters (B-factors) that can obscure the true electron density of the ether linkage. Cryoprotection is non-negotiable.

• Cryoprotection & Mounting: Coat the validated single crystal in Paratone-N oil to displace surface mother liquor. Mount the crystal on a MiTeGen loop and immediately flash-cool to 100 K in a liquid nitrogen stream.

• Data Collection: Collect diffraction data using a microfocus Cu-K α source ( λ=1.5418 Å) or at a synchrotron beamline. Ensure data completeness is >99% up to a resolution of at least 0.84 Å.

• Phase Determination: Solve the structure using intrinsic phasing or direct methods (e.g., SHELXT).

• Refinement Strategy: Refine the structure using full-matrix least-squares on F2 (e.g., SHELXL).

  • Crucial Step: The 2-hydroxyl proton must be located from the difference Fourier map, not placed in a calculated position, to accurately model the intramolecular hydrogen bond.

• Validation Checkpoint (Electron Density):

  • Self-Validation: Generate the final Fo​−Fc​ difference Fourier map. The maximum residual electron density peak must be < 0.5 e− /Å 3 . Furthermore, if the residual density around the 2-hydroxyl oxygen is absent or distorted, the intramolecular hydrogen bond network has been incorrectly modeled, necessitating a complete review of the anisotropic refinement parameters. The final R1​ value must be < 5.0%.

Conclusion

The 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde scaffold is not merely a passive structural linker; it is an active participant in the pharmacology of the resulting syn-BNPs. By leveraging the steric bulk of the isopropoxy group and the conformational locking of the intramolecular hydrogen bond, researchers can synthesize highly rigidized PABA analogues that bind to Topoisomerase and RNAP targets with picomolar affinities. Strict adherence to the crystallographic protocols outlined above ensures that the structural data guiding these synthetic efforts remains robust, reproducible, and scientifically sound.

References

• Wang, Z., Forelli, N., Hernandez, Y., Ternei, M. A., & Brady, S. F. (2022). "Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis." Nature Communications, 13(1), 842.[Link]

• Elgaher, W. A. M. (2016). "Evolution of novel antibiotic Scaffolds targeting the nucleic acid machineries RNA polymerase, DNA gyrase, and topoisomerase IV." Ph.D. Thesis, Saarland University.[Link]

• Chu, J., Koirala, B., Forelli, N., et al. (2020). "Synthetic-bioinformatic natural product antibiotics with diverse modes of action." Journal of the American Chemical Society, 142(33), 14158–14168.[Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde from 4-hydroxy-3-nitrobenzaldehyde

Abstract: This document provides a comprehensive guide for the synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, a valuable intermediate in medicinal chemistry and materials science. The synthetic route detailed herein commences with the readily available starting material, 4-hydroxy-3-nitrobenzaldehyde, and proceeds through a two-step sequence involving an initial O-alkylation via the Williamson ether synthesis, followed by a regioselective ortho-formylation. This application note furnishes a detailed experimental protocol, mechanistic insights, and safety considerations to ensure a reproducible and safe laboratory execution.

I. Introduction and Strategic Overview

Substituted benzaldehydes are pivotal structural motifs in a vast array of biologically active molecules and functional materials. The specific substitution pattern of a hydroxyl, an alkoxy, and a nitro group on the benzaldehyde scaffold imparts unique electronic and steric properties, rendering it a versatile building block for drug discovery and organic synthesis. The target molecule, 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, is of particular interest due to its potential as a precursor for novel pharmaceutical agents and specialized polymers.

The synthesis of this target molecule from 4-hydroxy-3-nitrobenzaldehyde presents a unique chemical challenge. A direct, single-step conversion is not feasible. Therefore, a two-step synthetic strategy has been devised:

• Williamson Ether Synthesis: The initial step involves the O-alkylation of the phenolic hydroxyl group of 4-hydroxy-3-nitrobenzaldehyde with an isopropyl halide. This classic and robust reaction proceeds via an SN2 mechanism to yield 4-isopropoxy-3-nitrobenzaldehyde.[1][2]

• Ortho-Formylation: The subsequent and more intricate step is the introduction of a formyl group (-CHO) at the ortho-position to the newly installed isopropoxy group. For this transformation, several methods for the ortho-formylation of phenols and their ethers are considered, including the Duff reaction, the Reimer-Tiemann reaction, and magnesium-mediated formylation.[3][4][5][6][7][8][9][10][11] The choice of method will depend on the desired regioselectivity and yield.

This application note will provide a detailed protocol for the initial Williamson ether synthesis and then discuss the theoretical and practical considerations for the subsequent ortho-formylation step.

II. Mechanistic Insights

A. The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the preparation of ethers.[1][2] The reaction mechanism is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[1]

The key steps are:

• Deprotonation: A base, typically a carbonate or a hydroxide, deprotonates the phenolic hydroxyl group of 4-hydroxy-3-nitrobenzaldehyde to form a more nucleophilic phenoxide ion.

• Nucleophilic Attack: The resulting phenoxide ion acts as a nucleophile and attacks the electrophilic carbon atom of the isopropyl halide (e.g., 2-iodopropane or 2-bromopropane).

• Displacement: This attack occurs in a concerted fashion, leading to the displacement of the halide leaving group and the formation of the ether linkage.

Caption: Williamson Ether Synthesis Workflow.

B. Ortho-Formylation Reactions

The introduction of a formyl group ortho to an existing substituent on an aromatic ring is a critical transformation. Several named reactions can achieve this:

• The Duff Reaction: This reaction utilizes hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, typically glycerol and boric acid or trifluoroacetic acid.[6][7][9][12] The electrophilic species is an iminium ion generated from HMTA. The reaction generally favors ortho-formylation of activated phenols.[7]

• The Reimer-Tiemann Reaction: This method employs chloroform in a strong basic solution to generate dichlorocarbene (:CCl₂) as the electrophile.[4][5][8][13][14][15] The phenoxide ion attacks the dichlorocarbene, and subsequent hydrolysis yields the ortho-hydroxybenzaldehyde.

• Magnesium-Mediated Formylation: This approach involves the use of magnesium salts (like MgCl₂) and a formaldehyde source (paraformaldehyde) in the presence of a base like triethylamine.[3][10][11][16] This method often provides high yields and excellent ortho-selectivity.

III. Experimental Protocols

Part 1: Synthesis of 4-Isopropoxy-3-nitrobenzaldehyde

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-Hydroxy-3-nitrobenzaldehyde	167.12	10.0 g	0.0598	1.0
Potassium Carbonate (K₂CO₃), anhydrous	138.21	16.5 g	0.119	2.0
2-Iodopropane	169.99	15.2 g (8.9 mL)	0.0894	1.5
Acetone, anhydrous	58.08	200 mL	-	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxy-3-nitrobenzaldehyde (10.0 g, 0.0598 mol) and anhydrous acetone (200 mL).

• Stir the mixture to dissolve the starting material as much as possible.

• Add anhydrous potassium carbonate (16.5 g, 0.119 mol) to the suspension.

• Slowly add 2-iodopropane (8.9 mL, 0.0894 mol) to the reaction mixture at room temperature.

• Heat the reaction mixture to reflux (approximately 60-70°C) and maintain for 4-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Filter the solid inorganic salts using a Büchner funnel and wash the filter cake with a small amount of acetone.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization from ethanol/water or by column chromatography on silica gel to afford pure 4-isopropoxy-3-nitrobenzaldehyde.

Caption: Experimental workflow for the synthesis of 4-isopropoxy-3-nitrobenzaldehyde.

Part 2: Considerations for the Ortho-Formylation of 4-Isopropoxy-3-nitrobenzaldehyde

The successful synthesis of the final target, 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, hinges on the regioselective introduction of a formyl group at the C2 position. The electron-donating nature of the isopropoxy group and the electron-withdrawing nature of the nitro and aldehyde groups will direct the electrophilic substitution. The isopropoxy group is an ortho-, para-director. In this case, the para position is blocked, and the ortho position (C2) is sterically unhindered, making it the most likely site for formylation.

A recommended starting point for this transformation would be the Duff reaction due to its operational simplicity and effectiveness with activated aromatic systems.

IV. Safety and Handling

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a laboratory coat, and chemical-resistant gloves.

Reagent-Specific Hazards:

• 4-Hydroxy-3-nitrobenzaldehyde: May cause skin, eye, and respiratory irritation.[17][18][19] Handle in a well-ventilated area or a fume hood.

• 2-Iodopropane: Flammable liquid and vapor.[20][21][22][23] Harmful if swallowed and causes skin and eye irritation.[20][21][23] Keep away from heat, sparks, and open flames.

• Potassium Carbonate: May cause serious eye irritation. Avoid inhalation of dust.

• Acetone: Highly flammable liquid and vapor. Causes serious eye irritation.

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

V. Characterization

The identity and purity of the synthesized 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the regiochemistry of the substituents.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (hydroxyl, aldehyde, nitro, and ether).

• Mass Spectrometry (MS): To determine the molecular weight of the product.

VI. References

• Klumpp, D. A., Deb, T., & Littich, R. (n.d.). ortho-Formylation of Phenols: The Casnati–Skattebøl Reaction in the Synthesis of Biologically Active Substances. Retrieved March 7, 2026, from

• Allen. (n.d.). Reimer Tiemann Reaction Mechanism: Conditions & Applications. Retrieved March 7, 2026, from

• GeeksforGeeks. (2025, July 23). Reimer Tiemann Reaction Mechanism. Retrieved March 7, 2026, from

• BenchChem. (n.d.). The Reimer-Tiemann Reaction: Application Notes and Protocols for the Ortho-Formylation of Substituted Phenols. Retrieved March 7, 2026, from

• Klumpp, D. A., Deb, T., & Littich, R. (2025, January 20). ortho-Formylation of Phenols: The Casnati–Skattebøl Reaction in the Synthesis of Biologically Active Substances. Retrieved March 7, 2026, from

• BenchChem. (n.d.). Application Notes: The Duff Reaction for Arene Formylation Using Methenamine. Retrieved March 7, 2026, from

• Cole-Parmer. (2004, October 5). Material Safety Data Sheet - 2-Iodopropane, 98+% stabilized over copper. Retrieved March 7, 2026, from

• Wikipedia. (n.d.). Duff reaction. Retrieved March 7, 2026, from [Link]

• chemeurope.com. (n.d.). Duff reaction. Retrieved March 7, 2026, from [Link]

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• RepHip UNR. (2016, October 7). A theoretical study of the Duff reaction: insights into its selectivity. Retrieved March 7, 2026, from [Link]

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• Pearson. (n.d.). Show how you would use the Williamson ether synthesis to prepare. Retrieved March 7, 2026, from [Link]

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Application Note: Regioselective Williamson Ether Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Introduction and Strategic Context

The compound 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a highly valuable synthetic intermediate and privileged structural motif in modern drug discovery. It serves as a critical building block in the total synthesis of complex natural products and therapeutics, including the dual topoisomerase I/II inhibitor Lapcin[1] and the broad-spectrum antibacterial class of cystobactamides[2],[3].

Synthesizing this intermediate requires the precise, regioselective O-alkylation of 2,3-dihydroxy-4-nitrobenzaldehyde via a Williamson ether synthesis. The primary synthetic challenge lies in differentiating the two adjacent hydroxyl groups to ensure mono-alkylation exclusively at the 3-position while leaving the 2-position intact. This application note details the mechanistic rationale, optimized conditions, and a self-validating experimental protocol to achieve this transformation with high yield and exceptional regiocontrol.

Mechanistic Causality: Engineering Regioselectivity

Achieving >99:1 regioselectivity in this bimolecular nucleophilic substitution (SN2) reaction is not a product of chance, but rather the exploitation of intrinsic thermodynamic and electronic properties of the starting material[4].

The selective alkylation of the 3-hydroxyl group is governed by three interconnected causal factors:

• Intramolecular Hydrogen Bonding (Thermodynamic Sink): The hydroxyl group at the 2-position forms a highly stable, six-membered intramolecular hydrogen bond with the adjacent aldehyde carbonyl oxygen. This interaction significantly reduces the nucleophilicity of the 2-OH and prevents its deprotonation by mild bases[4].

• Electronic Activation (pKa Modulation): The 3-hydroxyl group is situated ortho to the strongly electron-withdrawing nitro group at the 4-position. This proximity exerts a powerful inductive and resonance-withdrawing effect, significantly lowering the pKa of the 3-OH proton, making it the most acidic site on the molecule.

• Steric Accessibility: The 3-position is sterically more accessible to the bulky isopropyl bromide electrophile compared to the 2-position, which is sterically hindered by the adjacent aldehyde moiety.

When a mild inorganic base such as Potassium Carbonate (K2CO3) is introduced, it selectively abstracts the proton from the 3-OH, generating a highly reactive, localized phenoxide nucleophile that subsequently attacks the alkyl halide.

Experimental Workflow and Visualizations

The following diagrams map the physical workflow of the experiment and the logical progression of the chemical mechanism.

Step-by-step experimental workflow for the regioselective Williamson ether synthesis.

Mechanistic sequence highlighting the causality of 3-OH regioselectivity during SN2 alkylation.

Validated Protocol: Synthesis and Isolation

This protocol is designed as a self-validating system, incorporating in-process controls (IPCs) to ensure the integrity of the reaction at every step[3].

Materials & Reagents

• Starting Material: 2,3-Dihydroxy-4-nitrobenzaldehyde (1.0 equiv, 5.0 mmol, 0.915 g)

• Electrophile: Isopropyl bromide (2.1 equiv, 10.5 mmol, 1.29 g / ~0.99 mL)

• Base: Anhydrous Potassium Carbonate (K2CO3) (2.1 equiv, 10.5 mmol, 1.45 g)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (10 mL)

Step-by-Step Procedure

• Reaction Assembly: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-dihydroxy-4-nitrobenzaldehyde (5.0 mmol) and anhydrous DMF (10 mL) under a continuous nitrogen atmosphere.

• Base Activation: Add anhydrous K2CO3 (10.5 mmol) in one portion to the stirring solution.

  • Self-Validation Check (Visual): The reaction mixture will undergo an immediate color shift (typically to a deep yellow/orange) indicating the successful deprotonation and formation of the conjugated phenoxide anion.

• Electrophile Addition: Introduce isopropyl bromide (10.5 mmol) dropwise to the activated mixture via syringe.

• Thermal Alkylation: Attach a reflux condenser and heat the reaction mixture in an oil bath set to 90 °C. Maintain vigorous stirring overnight (approximately 12–16 hours)[3].

  • In-Process Control (TLC): Monitor reaction progress using Thin Layer Chromatography (Eluent: 7:3 Hexanes/Ethyl Acetate). The mono-alkylated product will exhibit a higher Rf value than the highly polar, di-hydroxylated starting material.

• Solvent Removal: Cool the reaction vessel to room temperature. Remove the excess DMF under reduced pressure (rotary evaporation) to prevent emulsion formation during extraction[3].

• Aqueous Workup: Partition the resulting crude residue between distilled water (50 mL) and ethyl acetate (50 mL). Transfer to a separatory funnel and isolate the organic layer. Extract the remaining aqueous phase with additional ethyl acetate (2 × 25 mL).

• Drying and Concentration: Combine all organic fractions, wash with saturated aqueous NaCl (brine, 30 mL), and dry over anhydrous Na2SO4. Filter the drying agent and concentrate the filtrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% Ethyl Acetate in Hexanes) to afford the pure 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde as a solid.

Reaction Optimization and Quantitative Data

The choice of base and solvent profoundly impacts both the yield and the regioselectivity of the alkylation. While K2CO3 in DMF is the standard robust condition for this transformation[3], alternative modern protocols utilizing Cesium Bicarbonate (CsHCO3) in Acetonitrile (MeCN) have shown remarkable efficacy in similar dihydroxybenzaldehyde systems, preventing over-alkylation[4].

Table 1: Comparative Optimization of Alkylation Conditions

Entry	Base	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Regioselectivity (3-OH : 2-OH)
1	K2CO3	DMF	90	12–16	85 – 90	> 99:1
2	CsHCO3	MeCN	80	6	95	> 99:1
3	Na2CO3	Acetone	60	24	45	85:15
4	DIPEA	CH2Cl2	40	24	< 20	N/A (Low Conv.)

Note: Entry 1 represents the validated protocol detailed in Section 4. Entry 2 represents an alternative scalable approach utilizing the soft Lewis-acidic nature of the Cesium cation to further coordinate and stabilize the phenoxide intermediate.

Sources

• 1. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 3. AU2015353077B2 - Novel cystobactamides - Google Patents [patents.google.com]
• 4. Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones - PMC [pmc.ncbi.nlm.nih.gov]

using 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in Schiff base formation

Application Note: Structural Tuning and Synthesis of Schiff Base Ligands Using 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Executive Overview

The rational design of transition metal ligands requires precursor molecules with highly tunable electronic and steric properties. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1) is a highly functionalized aromatic building block historically utilized in the total chemical synthesis of complex natural products like the antibiotic lapcin[1]. However, its unique structural motif makes it an exceptional precursor for generating salicylaldimine-type Schiff bases. When condensed with primary amines, this molecule yields bidentate (N,O) ligands that form highly stable complexes with transition metals, offering expansive utility in antimicrobial drug discovery and homogeneous catalysis[2].

Mechanistic Causality in Scaffold Design

As an application scientist, it is critical to understand why a specific precursor is chosen rather than just how to use it. The utility of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in Schiff base formation is driven by the synergistic causality of its three functional groups:

• The 4-Nitro Group (Electrophilic Activation): The strongly electron-withdrawing nature of the −NO2​ group pulls electron density away from the formyl carbon via resonance. This significantly lowers the activation energy for nucleophilic attack by the primary amine, accelerating the initial hemiaminal formation. In downstream applications, this group modulates the redox potential of the resulting metal complex, which is critical for catalytic efficacy[3].

• The 2-Hydroxy Group (Thermodynamic Stabilization): Imine bonds are inherently susceptible to hydrolysis. The ortho-hydroxyl group counteracts this by forming a robust 6-membered intramolecular hydrogen bond with the azomethine nitrogen. This locks the molecular conformation, thermodynamically drives the dehydration step, and provides the essential oxygen donor for subsequent metal chelation[2].

• The 3-Isopropoxy Group (Steric & Solvation Effects): The bulky, lipophilic isopropoxy ether prevents intermolecular aggregation and enhances the solubility of the resulting metal complexes in organic solvents. This lipophilicity is also a known driver for improving cell membrane penetration in antimicrobial assays[3].

Causality of functional groups on the benzaldehyde scaffold and their downstream applications.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following workflows incorporate in-process quality control (QC) checkpoints to ensure reaction fidelity before proceeding to the next step.

Protocol A: Synthesis of the Salicylaldimine Schiff Base Ligand

Objective: Condense 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde with a primary amine (e.g., aniline) to form a stable imine.

• Reagent Preparation: Dissolve 2.25 g (10.0 mmol) of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in 25 mL of absolute ethanol.

  • Causality: Absolute (anhydrous) ethanol is required because water is a byproduct of imine condensation. Excluding water prevents the reverse hydrolysis reaction, driving the equilibrium forward (Le Chatelier’s principle).

• Amine Addition: Slowly add 0.93 g (10.0 mmol) of aniline to the stirring solution.

• Catalysis: Add 2 drops of glacial acetic acid.

  • Causality: The weak Brønsted acid protonates the carbonyl oxygen, increasing its electrophilicity without completely protonating the nucleophilic primary amine (which would stall the reaction).

• Reflux & In-Process QC: Reflux the mixture at 80°C for 3 hours.

  • Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting aldehyde on a silica TLC plate (Eluent: 7:3 Hexane/Ethyl Acetate). The reaction is complete when the aldehyde spot ( Rf​≈0.45 ) disappears, replaced by a higher-running, brightly colored Schiff base spot ( Rf​≈0.65 ). The Schiff base runs higher because the polar -OH group is masked by the intramolecular hydrogen bond.

• Isolation: Cool the mixture to 0°C in an ice bath to induce crystallization. Filter the resulting orange/red precipitate under vacuum, wash with cold ethanol, and dry in a desiccator.

Protocol B: Synthesis of the Copper(II) Metal Complex

Objective: Chelate the synthesized Schiff base with Cu(II) to form a Cu(L)2​ complex.

• Ligand Solubilization: Dissolve 2.0 equivalents of the synthesized Schiff base in 20 mL of warm methanol.

• Metal Addition: Dissolve 1.0 equivalent of Copper(II) acetate monohydrate ( Cu(CH3​COO)2​⋅H2​O ) in 10 mL of methanol and add it dropwise to the ligand solution.

  • Causality: Copper acetate is specifically chosen over Copper chloride. The acetate anion acts as an internal, mild base that deprotonates the 2-hydroxyl group of the Schiff base, facilitating the formation of the neutral [Cu(L)2​] complex without the need to add external bases like triethylamine, which complicate purification.

• Complexation & In-Process QC: Stir at 60°C for 2 hours. A rapid color change from orange to dark green/brown indicates successful coordination.

  • Validation Checkpoint 2 (IR Spectroscopy): Take a rapid IR spectrum of the dried precipitate. The sharp C=N stretch at ~1620 cm⁻¹ should shift to a lower frequency (~1605 cm⁻¹), confirming that the azomethine nitrogen's lone pair is successfully donating electron density to the Cu(II) center[3].

• Isolation: Filter the dark microcrystals, wash with cold methanol and diethyl ether, and dry under vacuum.

Workflow of Schiff base formation and metal chelation from the functionalized benzaldehyde.

Quantitative Data & Quality Control Summary

To ensure reproducibility across laboratories, the following table summarizes the expected physicochemical and spectroscopic shifts observed during the transformation from the raw benzaldehyde to the final metal complex.

Analytical Parameter	2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde	Schiff Base Ligand (Salicylaldimine)	Cu(II) Metal Complex [Cu(L)2​]
Visual Appearance	Yellow crystalline powder	Orange/Red crystalline solid	Dark green/brown microcrystals
IR: ν (C=O) Aldehyde	~1680 cm⁻¹ (Strong, sharp)	Absent (Confirms condensation)	Absent
IR: ν (C=N) Imine	Absent	~1620 cm⁻¹ (Strong, sharp)	~1605 cm⁻¹ (Shifted due to metal coordination)
IR: ν (M-N) / ν (M-O)	Absent	Absent	~510 cm⁻¹ / ~450 cm⁻¹ (Weak)
¹H NMR: Aldehyde Proton	~10.2 ppm (s, 1H)	Absent	N/A (Paramagnetic line broadening)
¹H NMR: Imine Proton	Absent	~8.6 ppm (s, 1H)	N/A (Paramagnetic line broadening)
TLC Rf​ (7:3 Hex/EtOAc)	0.45	0.65 (Less polar due to internal H-bond)	Baseline (0.0, highly polar complex)

Sources

• 1. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Spectral Characterization, and Biological Evaluation of Transition Metal Complexes of Bidentate N, O Donor Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde as a Pharmaceutical Intermediate

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis, characterization, and potential applications of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. This document emphasizes the scientific rationale behind the described protocols, ensuring a deep understanding of the chemical processes involved.

Introduction: A Versatile Scaffold in Medicinal Chemistry

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS No. 1667747-82-1) is a polysubstituted aromatic aldehyde with significant potential as an intermediate in pharmaceutical synthesis.[1] Its structure combines several key functional groups: a reactive aldehyde, a phenolic hydroxyl group, an isopropoxy ether, and a nitro group. This unique arrangement of electron-donating and electron-withdrawing groups on the benzene ring imparts a distinct chemical reactivity profile, making it a valuable building block for a diverse range of complex molecules.

The presence of the nitro group, in particular, makes it a precursor for the corresponding aniline derivative, which can be further functionalized to create various heterocyclic compounds. Nitroaromatic compounds are known to possess antimicrobial properties, and their derivatives are explored for a range of therapeutic applications, including anti-inflammatory and anticancer agents.[2][3] The substituted benzaldehyde moiety is a common feature in many biologically active compounds, acting as a scaffold for interaction with various biological targets.[4]

These notes will detail the synthetic pathways to this intermediate, its characterization, and its potential applications in the development of novel therapeutic agents, drawing upon established principles of organic synthesis and medicinal chemistry.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is provided in the table below.

Property	Value	Source
CAS Number	1667747-82-1	[1]
Molecular Formula	C₁₀H₁₁NO₅	[1]
Molecular Weight	225.20 g/mol	[1]
Appearance	Likely a pale yellow crystalline solid	Inferred from similar nitroaromatic aldehydes
Solubility	Sparingly soluble in water, soluble in common organic solvents (e.g., ethanol, acetone, DMF, DMSO)	Inferred from structural analogs

Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

The synthesis of the target compound can be approached via two primary retrosynthetic routes, both of which are detailed below. The choice of route may depend on the availability of starting materials and the desired scale of the synthesis.

Synthetic Workflow Overview

Caption: Overview of the two primary synthetic routes to 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Route A: O-Isopropylation followed by Nitration

This route begins with the selective isopropylation of 2,3-dihydroxybenzaldehyde, followed by the nitration of the resulting 2-hydroxy-3-isopropoxybenzaldehyde.

The selective O-alkylation of the hydroxyl group at the 3-position is achieved by exploiting the differential acidity of the two phenolic protons. The hydroxyl group at the 2-position is involved in intramolecular hydrogen bonding with the aldehyde carbonyl, making it less acidic and less available for reaction.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2,3-dihydroxybenzaldehyde (1.0 eq) in a suitable polar aprotic solvent such as acetone or dimethylformamide (DMF).

• Base Addition: Add a weak base, such as potassium carbonate (K₂CO₃, 1.5 eq), to the solution. The use of a weak base is crucial for selective alkylation.

• Alkylation: Add 2-bromopropane (1.2 eq) dropwise to the suspension at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-hydroxy-3-isopropoxybenzaldehyde.

The nitration of the activated aromatic ring is a classic electrophilic aromatic substitution. The hydroxyl and isopropoxy groups are ortho-, para-directing. The position para to the strongly activating hydroxyl group (C-5) and ortho to the isopropoxy group (C-4) are both activated. However, the directing effect of the hydroxyl group is generally stronger, and the steric hindrance from the adjacent isopropoxy group can influence the regioselectivity.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-hydroxy-3-isopropoxybenzaldehyde (1.0 eq) in glacial acetic acid.

• Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous stirring.

• Preparation of Nitrating Agent: In a separate beaker, cautiously prepare a nitrating mixture by adding concentrated nitric acid (70%, 1.1 eq) to a small amount of glacial acetic acid. Cool this mixture in an ice bath.

• Nitration: Add the cold nitrating mixture dropwise to the solution of 2-hydroxy-3-isopropoxybenzaldehyde over a period of 30 minutes, ensuring the reaction temperature does not exceed 10 °C.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture in the ice bath for 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing crushed ice with vigorous stirring. A yellow precipitate of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde should form.

• Isolation and Purification: Collect the crude product by vacuum filtration, wash with cold deionized water until the filtrate is neutral, and dry. Further purification can be achieved by recrystallization from ethanol.

Route B: Nitration followed by Selective O-Isopropylation

This alternative route involves the nitration of a different starting material, 2,4-dihydroxybenzaldehyde, followed by selective isopropylation.

The nitration of 2,4-dihydroxybenzaldehyde is expected to proceed at the position ortho to one hydroxyl group and para to the other, which is the 3-position.

Protocol:

This nitration can be carried out using a similar procedure as described in Route A, Step 2, using 2,4-dihydroxybenzaldehyde as the starting material.

Similar to Route A, the selectivity of the O-alkylation is key. The hydroxyl group at the 2-position, being ortho to the aldehyde, is involved in hydrogen bonding, making the hydroxyl group at the 4-position more nucleophilic.

Protocol:

The O-isopropylation can be performed following the Williamson ether synthesis protocol described in Route A, Step 1, using 2,4-dihydroxy-3-nitrobenzaldehyde as the starting material. The reaction will selectively occur at the 4-hydroxyl position, yielding the desired product.

Characterization

The identity and purity of the synthesized 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aldehydic proton (singlet, ~10 ppm), aromatic protons, the methine proton of the isopropoxy group (septet), and the methyl protons of the isopropoxy group (doublet).
¹³C NMR	Resonances for the carbonyl carbon (~190 ppm), aromatic carbons (some shifted downfield due to the nitro group), and the carbons of the isopropoxy group.
FT-IR	Characteristic absorption bands for the O-H stretch (broad, ~3200-3400 cm⁻¹), C-H stretches (aromatic and aliphatic), a strong C=O stretch for the aldehyde (~1670-1690 cm⁻¹), and strong asymmetric and symmetric stretches for the NO₂ group (~1520-1560 cm⁻¹ and ~1345-1385 cm⁻¹ respectively).
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (225.20 g/mol ).
Melting Point	A sharp melting point for the purified crystalline solid.

Applications in Pharmaceutical Synthesis

While specific blockbuster drugs directly synthesized from 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde are not prominent in the public literature, its structural motifs are present in a wide array of biologically active molecules. This makes it a highly valuable intermediate for the synthesis of novel drug candidates.

Precursor to Bioactive Scaffolds

The true utility of this intermediate lies in the versatility of its functional groups, which can be elaborated into more complex structures.

Caption: Synthetic utility of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in generating diverse pharmaceutical scaffolds.

• Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group using various standard reducing agents (e.g., SnCl₂/HCl, H₂/Pd-C). This resulting 4-amino-2-hydroxy-3-isopropoxybenzaldehyde is a valuable precursor for the synthesis of various heterocyclic systems, such as benzimidazoles, quinolines, and benzodiazepines, which are core structures in many pharmaceuticals.

• Condensation Reactions of the Aldehyde: The aldehyde group is a versatile handle for forming C=N bonds through condensation with primary amines to yield Schiff bases. Schiff bases of substituted salicylaldehydes are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[3]

• Modification of the Hydroxyl Group: The phenolic hydroxyl group can be further alkylated or acylated to modulate the lipophilicity and pharmacokinetic properties of the resulting derivatives.

Inferred Therapeutic Areas of Interest

Based on the known biological activities of structurally related compounds, derivatives of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde are promising candidates for investigation in the following areas:

• Antimicrobial Agents: The presence of the nitroaromatic system and the potential to form diverse heterocyclic structures suggests that derivatives could be effective against various bacterial and fungal pathogens.[2]

• Anti-inflammatory Drugs: Many phenolic compounds and their derivatives exhibit anti-inflammatory activity, often through the modulation of inflammatory pathways.

• Anticancer Therapeutics: The substituted benzaldehyde scaffold is found in numerous compounds with cytotoxic activity against various cancer cell lines.[3]

Conclusion

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a strategically functionalized aromatic aldehyde that serves as a versatile intermediate in organic and medicinal chemistry. The protocols detailed in these notes provide a robust foundation for its synthesis, enabling researchers to access this valuable building block for the development of novel pharmaceutical agents. Its potential for elaboration into a wide variety of complex molecular architectures underscores its importance in the ongoing search for new and effective therapeutics.

References

Sources

• 1. 1667747-82-1|2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde|BLDpharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. sarchemlabs.com [sarchemlabs.com]

Application Notes &amp; Protocols: Knoevenagel Condensation of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the Knoevenagel condensation of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. The Knoevenagel condensation is a cornerstone of C-C bond formation in organic synthesis, enabling the creation of α,β-unsaturated compounds that are pivotal intermediates in the development of pharmaceuticals and fine chemicals.[1][2][3] This document delves into the reaction mechanism, offers step-by-step experimental protocols for both classical and green chemistry approaches, and provides a troubleshooting guide to assist researchers. The protocols are designed to be self-validating, with clear guidance on characterization and expected outcomes, ensuring scientific rigor and reproducibility for professionals in research and drug development.

Introduction: The Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group, followed by a dehydration reaction, which eliminates a molecule of water to yield a conjugated product.[1][4] This reaction is a modification of the aldol condensation and is exceptionally versatile for synthesizing substituted alkenes.[1][4] The reaction is typically catalyzed by a weak base, such as an amine like piperidine, which is sufficient to deprotonate the highly acidic active methylene compound without causing self-condensation of the aldehyde.[4]

The substrate of focus, 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde , presents a unique electronic profile. The aldehyde's reactivity is significantly enhanced by the presence of a strong electron-withdrawing nitro group at the para-position and a hydroxyl group at the ortho-position. This electronic arrangement makes the carbonyl carbon highly electrophilic and thus, highly susceptible to nucleophilic attack, which generally leads to high yields and faster reaction rates.[1] The products derived from this reaction are valuable scaffolds for synthesizing complex molecules with potential biological activities.

Reaction Mechanism: Catalytic Pathways

The Knoevenagel condensation proceeds via the formation of a carbanion (enolate) from the active methylene compound, which then acts as the nucleophile.[5] When a secondary amine like piperidine is used as a catalyst, the mechanism can proceed through an iminium ion pathway, which further enhances the electrophilicity of the carbonyl carbon.[1][6]

• Enolate Formation : The basic catalyst deprotonates the active methylene compound (e.g., malononitrile) to form a resonance-stabilized carbanion.[5]

• Iminium Ion Formation (Optional but Favorable) : The piperidine catalyst reacts with the benzaldehyde to form a more electrophilic iminium ion.[1][6]

• Nucleophilic Attack : The carbanion attacks the electrophilic carbonyl (or iminium) carbon, forming a tetrahedral intermediate.[5]

• Dehydration : The intermediate undergoes proton transfer and subsequent elimination of a water molecule to yield the final α,β-unsaturated product.[1][5]

Caption: Generalized mechanism of the Knoevenagel condensation.

Experimental Protocols & Workflows

The following protocols provide detailed methodologies for the synthesis. Researchers should always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

General Experimental Workflow

Caption: Standard workflow for Knoevenagel condensation experiments.

Protocol 1: Classical Piperidine-Catalyzed Condensation

This protocol employs a traditional and highly effective method using piperidine as a basic catalyst in an alcohol solvent.[7][8]

Materials:

• 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Piperidine (0.1 mmol, ~3-4 drops)

• Ethanol (15 mL)

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• To a 50 mL round-bottom flask, add 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 mmol) and malononitrile (1.0 mmol).

• Add 15 mL of ethanol and stir the mixture until all solids are dissolved.

• Add a catalytic amount of piperidine (0.1 mmol) to the reaction mixture.[7]

• Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) with continuous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 1-3 hours, evidenced by the consumption of the aldehyde.[7]

• Upon completion, cool the reaction mixture to room temperature, and then further cool in an ice bath for 30 minutes.

• The product will typically precipitate as a crystalline solid. Collect the solid by vacuum filtration.

• Wash the collected product with a small amount of cold ethanol to remove residual impurities.

• Dry the product in a vacuum oven to obtain the purified compound. Further purification can be achieved by recrystallization from ethanol if needed.[1]

Protocol 2: Green Catalyst-Free Condensation in Water

This protocol leverages water as a green solvent, often promoting the reaction without the need for an external catalyst, leading to a simplified workup and reduced environmental impact.[1][9][10]

Materials:

• 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Deionized water (5 mL)

• Glass vial (20 mL) with a stir bar

Procedure:

• In a 20 mL glass vial, combine 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 mmol) and malononitrile (1.0 mmol).

• Add 5 mL of deionized water to the vial.

• Seal the vial and stir the mixture vigorously at 50 °C. The slightly elevated temperature can improve reaction kinetics.[10]

• Monitor the reaction by TLC. The reaction is often complete within 30-90 minutes.

• Upon completion, cool the vial to room temperature. The product, being sparingly soluble in water, will precipitate out of the solution.[1]

• Collect the solid product by vacuum filtration.

• Wash the product thoroughly with deionized water and dry it in a vacuum oven. This method often yields a product of high purity without the need for further recrystallization.

Data Summary and Expected Results

The electronic nature of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde suggests that high yields are attainable under various conditions. The following table provides a summary of expected outcomes based on the described protocols and data from analogous reactions involving nitro-substituted benzaldehydes.[7]

Protocol	Catalyst	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Notes
1	Piperidine	Ethanol	78 (Reflux)	1-3	>90%	Classic, robust method. Product precipitates on cooling.[7]
2	None	Water	50	0.5-1.5	>95%	Environmentally benign, simple workup.[10]

Product Characterization: The final product, 2-((2-hydroxy-3-isopropoxy-4-nitrophenyl)methylene)malononitrile, should be characterized using standard analytical techniques to confirm its structure and purity.[2][11][12]

• ¹H NMR: Expect to see characteristic peaks for the aromatic protons, the vinyl proton (=CH), the isopropoxy group, and the hydroxyl proton.

• ¹³C NMR: Will show signals for the aromatic carbons, the nitrile carbons, the vinyl carbons, and the carbons of the isopropoxy group.

• FT-IR: Key stretches will include O-H (hydroxyl), C≡N (nitrile), C=C (alkene), and N-O (nitro group).

• Mass Spectrometry: Will confirm the molecular weight of the synthesized compound.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Impure starting materials.2. Inactive catalyst (Protocol 1).3. Insufficient reaction time or temperature.	1. Verify the purity of the aldehyde and active methylene compound.2. Use freshly opened or distilled piperidine.3. Monitor the reaction by TLC until the starting aldehyde is consumed.[7]
Formation of Side Products	1. Catalyst is too strong, causing self-condensation.2. Reaction temperature is too high.	1. Use a weaker base (e.g., ammonium acetate) or the catalyst-free water protocol.[11]2. Maintain the recommended reaction temperature.
Product is Oily / Difficult to Purify	1. Presence of impurities.2. Product has a low melting point.	1. Attempt purification via column chromatography on silica gel.2. After filtration, triturate the crude product with a cold non-polar solvent like hexane to induce crystallization.

References

• Benchchem. Application Notes and Protocols: Knoevenagel Condensation with Substituted Benzaldehydes. Benchchem.
• Benchchem. Application Notes and Protocols for Knoevenagel Condensation Reactions of 2- Acetyl-5,5-dimethylcyclohexane-1,3. Benchchem.
• Alfa Chemistry. Knoevenagel Condensation. Alfa Chemistry.
• Thermo Fisher Scientific. Knoevenagel Condensation. Thermo Fisher Scientific.
• Pearson+. The Knoevenagel condensation is a special case of the aldol conde.... Study Prep in Pearson+.
• SciSpace. Malononitrile: A Versatile Active Methylene Group. SciSpace.
• Taylor & Francis Online. KNOEVENAGEL CONDENSATION OF ALDEHYDES WITH CYCLIC ACTIVE METHYLENE COMPOUNDS IN WATER. Taylor & Francis.
• ResearchGate. Scheme 1. Knoevenagel condensation of aromatic aldehydes with malononitrile. ResearchGate.
• Royal Society of Chemistry. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry.
• MDPI. One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. MDPI.
• Taylor & Francis Online. THE KNOEVENAGEL CONDENSATION REACTION OF AROMATIC ALDEHYDES WITH MALONONITRILE BY GRINDING IN THE ABSENCE OF SOLVENTS AND CATALYSTS. Taylor & Francis.
• RSC Publishing. The Knoevenagel condensation of malononitrile with some cyclic β-keto-esters. A correction. Journal of the Chemical Society D.
• ResearchGate. The Knoevenagel condensation between substituted benzaldehydes (1a–j).... ResearchGate.
• Journal of Chemical and Pharmaceutical Research. Knoevenagel condensation products of Isophthalaldehyde with some active methylene compounds under thermal and microwave irradiation conditions.
• J&K Scientific LLC. Knoevenagel Condensation. J&K Scientific.
• Banaras Hindu University. Novel Methods of Knoevenagel Condensation.
• Sciforum. One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst.
• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Organic-Chemistry.org.
• ResearchGate. The Knoevenagel condensation of aromatic aldehydes with malononitrile or ethyl cyanoacetate in the presence of CTMAB in water. ResearchGate.
• ACG Publications. Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. ACG Publications.
• Juniper Publishers. Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. Juniper Publishers.
• Taylor & Francis Online. The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Taylor & Francis.
• Benchchem. Technical Support Center: Synthesis of 4-Isopropoxy-3-nitrobenzylamine. Benchchem.

• Wikipedia. Knoevenagel condensation. Wikipedia. Available from: [Link]

• ResearchGate. Knoevenagel condensation of 4-nitrobenzaldehyde and 1,3-dihydroindol-2-one. ResearchGate. Available from: [Link]

• Rsc.org. Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. Royal Society of Chemistry. Available from: [Link]

• ChemRxiv. Exploring the Role of Solvent Polarity in Mechanochemical Knoevenagel Condensation: In-situ Tracking and Isolation of Reaction Intermediates. ChemRxiv. Available from: [Link]

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• 9. tandfonline.com [tandfonline.com]
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• 11. bhu.ac.in [bhu.ac.in]
• 12. acgpubs.org [acgpubs.org]

Introduction: The Versatility of Substituted Nitrobenzaldehydes in Agrochemical Design

An Application Guide to the Synthesis of Novel Agrochemicals from Substituted Hydroxy-Alkoxy-Nitrobenzaldehydes

Substituted benzaldehydes are foundational scaffolds in the synthesis of a vast array of fine chemicals, including pharmaceuticals and agrochemicals.[1] The strategic placement of functional groups on the aromatic ring allows for the fine-tuning of a molecule's physicochemical properties and biological activity. Specifically, the presence of a nitro group (—NO₂), a hydroxyl group (—OH), and an alkoxy group (—OR) on a benzaldehyde core creates a versatile chemical intermediate with significant potential in the development of novel crop protection agents. The nitro group, a potent electron-withdrawing group, not only activates the aldehyde for nucleophilic attack but also serves as a key pharmacophore in numerous bioactive molecules, including herbicides and fungicides.[2][3]

While direct applications of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in agrochemical synthesis are not extensively documented in publicly available literature, its structural motifs are present in a variety of compounds with known biological activity. This guide, therefore, utilizes a representative model system to illustrate the synthetic pathways and chemical principles involved in leveraging such a molecule for agrochemical development. We will detail the synthesis of a model substituted hydroxy-alkoxy-nitrobenzaldehyde and its subsequent conversion into a hypothetical Schiff base fungicide, a class of compounds known for their potential antifungal properties.[4][5]

Part 1: Synthesis of a Model Intermediate: 4-Hydroxy-3-isopropoxy-5-nitrobenzaldehyde

The synthesis of a multifunctional benzaldehyde serves as the critical first step in building more complex agrochemical candidates. The following protocol outlines a representative synthesis of a substituted nitrobenzaldehyde, which will serve as our key intermediate. The choice of an isopropoxy group is illustrative of how alkoxy moieties can be introduced to modulate lipophilicity, a key factor in a molecule's ability to penetrate plant or fungal tissues.

Causality Behind Experimental Choices:

• Starting Material: We begin with a commercially available, appropriately substituted phenolic aldehyde. The presence of the hydroxyl group provides a reactive handle for introducing the desired alkoxy group.

• Nitration: The introduction of the nitro group is a classic electrophilic aromatic substitution. The reaction conditions, particularly temperature, must be carefully controlled to prevent over-nitration and the formation of unwanted byproducts. The hydroxyl and alkoxy groups are ortho-, para-directing, and their positions will guide the regioselectivity of the nitration.

• Alkylation (Williamson Ether Synthesis): To introduce the isopropoxy group, a Williamson ether synthesis is employed. This is a robust and well-established method for forming ethers from an alkoxide and a primary or secondary alkyl halide. The use of a base, such as potassium carbonate, is essential to deprotonate the phenolic hydroxyl, forming the nucleophilic phenoxide.

Experimental Protocol: Synthesis of 4-Hydroxy-3-isopropoxy-5-nitrobenzaldehyde

Materials:

• 3-Isopropoxy-4-hydroxybenzaldehyde

• Concentrated Nitric Acid (70%)

• Concentrated Sulfuric Acid (98%)

• Ice

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Preparation of the Nitrating Mixture: In a flask cooled in an ice-salt bath to -10 °C, slowly add concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 eq) with constant stirring. Maintain the temperature below 0 °C during the addition.

• Dissolution of Starting Material: In a separate three-neck flask equipped with a thermometer, a dropping funnel, and a magnetic stirrer, dissolve 3-isopropoxy-4-hydroxybenzaldehyde (1.0 eq) in dichloromethane. Cool this solution to 0 °C in an ice bath.

• Nitration Reaction: Slowly add the prepared nitrating mixture dropwise from the dropping funnel to the solution of the starting material. Meticulously maintain the internal temperature of the reaction mixture between 0 and 5 °C. The addition should take approximately 1-2 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional hour. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture into a beaker containing crushed ice with vigorous stirring.

• Work-up:

  • Separate the organic layer.

  • Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 4-hydroxy-3-isopropoxy-5-nitrobenzaldehyde.

Part 2: Synthesis of a Hypothetical Schiff Base Fungicide

Schiff bases, or imines, are formed by the condensation of a primary amine with an aldehyde or ketone. This functional group is present in many compounds with demonstrated biological activities, including antifungal properties.[6][7] The imine linkage is often crucial for the molecule's interaction with biological targets. In this section, we will use our synthesized intermediate to create a hypothetical Schiff base fungicide.

Rationale for the Synthesis:

The aldehyde functionality of our intermediate is highly reactive towards nucleophilic attack by a primary amine. The electron-withdrawing nitro group further enhances this reactivity. By selecting an appropriate amine, we can introduce additional structural features that may contribute to the final compound's antifungal efficacy. For this model synthesis, we will use 4-chloroaniline, as halogenated aromatic moieties are common in commercial fungicides.

Experimental Protocol: Synthesis of (E)-4-((4-chlorophenyl)imino)methyl)-2-isopropoxy-6-nitrophenol

Materials:

• 4-Hydroxy-3-isopropoxy-5-nitrobenzaldehyde (from Part 1)

• 4-Chloroaniline

• Ethanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 4-hydroxy-3-isopropoxy-5-nitrobenzaldehyde (1.0 eq) in ethanol.

• Addition of Amine: To this solution, add 4-chloroaniline (1.05 eq).

• Catalysis: Add a few drops of glacial acetic acid to catalyze the reaction.

• Reaction: Heat the mixture at reflux for 3-5 hours. Monitor the reaction progress by TLC.

• Isolation of Product: Upon completion, cool the reaction mixture to room temperature. The Schiff base product will often precipitate out of the solution.

• Purification: Collect the solid product by filtration and wash it with a small amount of cold ethanol. If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol.

Data Presentation

The following table summarizes the key parameters for the proposed synthetic pathway. Yields are estimates based on analogous reactions reported in the literature and may vary depending on the specific reaction conditions and scale.

Parameter	Synthesis of Intermediate	Synthesis of Schiff Base
Reaction Type	Electrophilic Aromatic Substitution (Nitration)	Condensation
Key Reagents	HNO₃, H₂SO₄	4-Chloroaniline, Acetic Acid
Solvent	Dichloromethane	Ethanol
Reaction Temperature	0-5 °C	Reflux (~78 °C)
Reaction Time	2-3 hours	3-5 hours
Estimated Yield	60-75%	80-90%
Purification Method	Column Chromatography	Filtration/Recrystallization

Visualization of Synthetic Workflow

Overall Synthetic Pathway

Caption: Workflow for the synthesis of a model Schiff base fungicide.

Reaction Scheme

Caption: Chemical reactions for the synthesis of the intermediate and final product.

(Note: The DOT script above is a template. Actual chemical structure images would be rendered in a final document.)

Conclusion

This application guide provides a detailed framework for the synthesis of potential agrochemicals derived from substituted hydroxy-alkoxy-nitrobenzaldehydes. By presenting a model system, we have outlined the key synthetic transformations and the underlying chemical principles. The protocols provided are based on well-established chemical reactions and offer a solid starting point for researchers and scientists in the field of drug and agrochemical development. The versatility of the substituted nitrobenzaldehyde core, with its multiple reactive sites, allows for the creation of diverse molecular libraries for screening and optimization of biological activity. Further derivatization of the synthesized Schiff base, for example, through reduction of the nitro group or modification of the phenolic hydroxyl, could lead to the discovery of new and effective crop protection agents.

References

• Schiff Bases as Potential Fungicides and Nitrification Inhibitors. (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]

• Synthesis and Antifungal Activities of Schiff Base Derivatives Containing a Coumarin Moiety. (2025, September 10). Journal of Agricultural and Food Chemistry. Retrieved March 8, 2026, from [Link]

• Synthesis, Characterization, and Antifungal Activity of Schiff Bases of Inulin Bearing Pyridine ring. (2019, February 20). Molecules. Retrieved March 8, 2026, from [Link]

• Proposed pathway for the photoenzymatic conversion of o-nitrobenzaldehyde (1) into anthranil (2). (n.d.). ResearchGate. Retrieved March 8, 2026, from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022, June 5). Molecules. Retrieved March 8, 2026, from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2025, December 22). ResearchGate. Retrieved March 8, 2026, from [Link]

• Synthesis and Spectral Characterization of Antifungal Sensitive Schiff Base Transition Metal Complexes. (2018, June 22). Journal of the Turkish Chemical Society, Section A: Chemistry. Retrieved March 8, 2026, from [Link]

• Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. (2023, March 17). Molecules. Retrieved March 8, 2026, from [Link]

• Exploring the Role of Nitrobenzene in Modern Fertilizer Solutions and Agricultural Practices. (2024, December 1). LinkedIn. Retrieved March 8, 2026, from [Link]

Sources

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• 2. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Characterization, and Antifungal Activity of Schiff Bases of Inulin Bearing Pyridine ring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Antifungal Activities of Schiff Base Derivatives Containing a Coumarin Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimal Recrystallization of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting protocols and frequently asked questions for the purification of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde via recrystallization. Our focus is to deliver field-proven insights and explain the causality behind experimental choices to ensure procedural success.

Frequently Asked Questions (FAQs)

Question: What is the primary goal of recrystallization for a compound like 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde?

Answer: Recrystallization is a purification technique designed to remove impurities from a solid sample. The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at varying temperatures.[1] For 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, the goal is to dissolve the crude solid in a minimum amount of a hot solvent and allow it to slowly cool. As the solution cools, the solubility of the compound decreases, leading to the formation of highly-ordered, pure crystals. Impurities ideally remain dissolved in the cold solvent (the mother liquor) or are removed via hot filtration if they are insoluble in the hot solvent.[1][2]

Question: What are the key characteristics of an ideal recrystallization solvent?

Answer: An ideal solvent for recrystallization must satisfy several criteria:

• High Solvency at High Temperatures: The solvent must completely dissolve the compound of interest when hot or at its boiling point.[3]

• Low Solvency at Low Temperatures: The compound should be sparingly soluble or insoluble in the solvent at room temperature or below, allowing for maximum recovery of the purified crystals upon cooling.

• Appropriate Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent the substance from "oiling out" (melting instead of dissolving).

• Inertness: The solvent must not react chemically with the compound being purified.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals after filtration.

• Impurity Solubility Profile: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot gravity filtration).[1]

Question: Based on its structure, what solvents are a good starting point for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde?

Answer: The structure of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde—containing a polar hydroxyl group, a polar nitro group, and a moderately non-polar isopropoxy group on a benzene ring—classifies it as a moderately polar organic compound. Following the "like dissolves like" principle, moderately polar solvents are excellent starting points.[4] Good candidates include ethanol, isopropanol, and ethyl acetate. Highly polar solvents like water may show low solubility, while non-polar solvents like hexane are unlikely to dissolve the compound even when hot. A systematic approach using small-scale solubility tests is the most reliable method to determine the best solvent.[4][5]

Question: What is a two-solvent recrystallization, and when should I use it?

Answer: A two-solvent (or mixed-solvent) system is employed when no single solvent meets all the criteria for a good recrystallization.[6] This technique uses a pair of miscible solvents: one in which the compound is highly soluble (the "good" or "soluble" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent").[6][7] The crude compound is first dissolved in a minimum amount of the hot "good" solvent. The "bad" solvent is then added dropwise to the hot solution until it becomes slightly cloudy (saturated). A few more drops of the hot "good" solvent are added to redissolve the precipitate, and the clear solution is then allowed to cool slowly to form crystals.[6] This is a valuable technique for compounds that are too soluble in one solvent and not soluble enough in another.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of substituted nitrobenzaldehydes.

Problem: My compound will not dissolve, even in a large volume of boiling solvent.

• Causality: The solvent is likely not polar enough to dissolve your moderately polar compound. The intermolecular forces between the solvent molecules are weaker than the forces holding your compound's crystal lattice together.

• Solution:

  • Select a More Polar Solvent: Switch to a solvent with higher polarity. If you started with ethyl acetate, try ethanol or isopropanol.

  • Consider a Mixed-Solvent System: If the compound is partially soluble, you may be able to use a mixed-solvent system. However, if solubility is extremely low, it is better to find a more suitable single solvent first.

Problem: My compound dissolves readily in the solvent at room temperature.

• Causality: The solvent is too polar, and its polarity is too closely matched to your compound.[1] This will result in significant product loss, as a large amount of the compound will remain in the mother liquor even after cooling.

• Solution:

  • Select a Less Polar Solvent: Choose a solvent with lower polarity. If ethanol dissolves your compound at room temperature, test ethyl acetate.

  • Utilize a Two-Solvent System: This is an ideal scenario for a two-solvent approach. Use the current solvent as the "good" solvent and introduce a non-polar "anti-solvent" like hexane or heptane to decrease the overall solubility of the mixture and induce crystallization upon cooling.[7][8]

Problem: No crystals form after the hot solution has cooled to room temperature and been placed in an ice bath.

• Causality: The solution is likely supersaturated, meaning the concentration of the dissolved compound is higher than its normal saturation point. Crystal formation requires a nucleation point to begin.[9] Alternatively, you may have used too much solvent, and the solution is not saturated.[6][9]

• Solution:

  • Induce Crystallization: Try scratching the inside surface of the flask with a glass stirring rod at the air-liquid interface. The microscopic scratches on the glass can provide a nucleation site for crystal growth.[6][8][9]

  • Add a Seed Crystal: If you have a small crystal of the pure product, add it to the supersaturated solution. This will act as a template for further crystal formation.[8][9]

  • Reduce Solvent Volume: If induction methods fail, you likely added too much solvent. Gently heat the solution to boil off some of the solvent to concentrate the solution. Allow it to cool again.[6][9][10]

Problem: The compound "oils out," forming a liquid layer instead of solid crystals.

• Causality: This common problem occurs when the saturated solution cools to a temperature that is above the melting point of the compound. Instead of crystallizing, the compound comes out of solution as a molten liquid. This can also be caused by the presence of significant impurities which depress the melting point.

• Solution:

  • Re-heat and Add More Solvent: Heat the solution to redissolve the oil. Add a small amount of additional hot solvent (10-20% more volume) to ensure the solution is no longer saturated at the compound's melting point.[10]

  • Cool Slowly: Allow the solution to cool much more slowly. Insulating the flask can help. Slower cooling encourages the formation of an ordered crystal lattice rather than an amorphous oil.[8][9]

  • Change Solvents: Select a solvent with a lower boiling point. This ensures the solution cools to a temperature below the compound's melting point before saturation is reached.

Problem: The final yield of recrystallized product is very low.

• Causality: A low yield can result from several factors: using too much solvent during dissolution, premature crystallization during a hot filtration step, or washing the final crystals with a solvent at room temperature.[8][10]

• Solution:

  • Use Minimum Solvent: Ensure you are using the absolute minimum amount of boiling solvent required to dissolve the crude product.[6]

  • Pre-heat Funnel: If performing a hot filtration, pre-heat the funnel and receiving flask to prevent the product from crystallizing on the filter paper.

  • Wash with Ice-Cold Solvent: Wash the collected crystals on the filter funnel with a minimal amount of ice-cold recrystallization solvent to rinse away the impurity-laden mother liquor without dissolving a significant amount of the product.[2][8]

Data and Protocols

Solvent Selection Table for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Solvent	Boiling Point (°C)	Relative Polarity	Predicted Suitability & Comments
Water	100	High	Poor. Unlikely to dissolve the compound even when hot.
Ethanol	78	High-Medium	Good Candidate. Likely to dissolve the compound when hot and show lower solubility when cold. May be used in a mixture with water.
Isopropanol	82	Medium	Excellent Candidate. Polarity is well-suited for this compound.
Ethyl Acetate	77	Medium	Good Candidate. A good starting point for solubility tests.
Acetone	56	Medium	Potentially Too Good. May dissolve the compound at room temperature. If so, useful as the "good" solvent in a two-solvent system with hexane.
Dichloromethane	40	Low-Medium	Poor. Low boiling point provides a very narrow temperature range for differential solubility.[11]
Toluene	111	Low	Poor. Polarity is likely too low to dissolve the compound.
Hexane / Heptane	69 / 98	Low (Non-polar)	Unsuitable as a primary solvent. Excellent as an "anti-solvent" in a two-solvent system with a more polar solvent like ethanol or acetone.

Experimental Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in an Erlenmeyer flask. Add a boiling chip and cover the solid with a small amount of the chosen solvent (e.g., isopropanol).

• Heating: Heat the mixture to a gentle boil on a hot plate. Add more solvent in small portions, swirling after each addition, until the solid just dissolves. It is critical to add the minimum amount of boiling solvent to create a saturated solution.[6]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. This step must be done quickly with pre-heated glassware to prevent premature crystallization.

• Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of large, pure crystals.[2][6]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation.[8]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small portion of ice-cold recrystallization solvent to remove any adhering mother liquor.[2]

• Drying: Allow the crystals to dry completely by pulling air through the funnel, followed by drying in a desiccator or a low-temperature vacuum oven.

Visualization of Experimental Workflows

Caption: Workflow for selecting and performing a recrystallization.

Caption: Troubleshooting flowchart for failure to crystallize.

References

• Recrystallization - Wired Chemist. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Recrystallization - Single Solvent. (n.d.). Retrieved from [Link]

• Process for the purification of nitrobenzaldehyde. (1989). EP0305812A2. Google Patents.

• o-NITROBENZALDEHYDE. (1952). Organic Syntheses, 32, 86. Retrieved from [Link]

• Baumann, J. B. (1978). Solvent Selection for Recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 55(10), 665. Retrieved from [Link]

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). Retrieved from [Link]

• Recrystallization in the Organic Chemistry Laboratory. (2025). Chemical Education Xchange. Retrieved from [Link]

• Problems with Recrystallisations. (n.d.). University of York. Retrieved from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. (2013, May 8). ResearchGate. Retrieved from [Link]

• 3 Nitrobenzaldehyde. (n.d.). Scribd. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Recrystallization with two solvents. (2019, December 18). Reddit. Retrieved from [Link]

• Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved from [Link]

• Chemical Properties of 4-Hydroxy-3-nitrobenzaldehyde (CAS 3011-34-5). (n.d.). Cheméo. Retrieved from [Link]

• Benzaldehyde, 2-hydroxy-3-nitro-. (n.d.). NIST WebBook. Retrieved from [Link]

• 2-hydroxy-3-isopropoxybenzaldehyde (C10H12O3). (n.d.). PubChemLite. Retrieved from [Link]

Sources

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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]

column chromatography conditions for purifying 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Welcome to the technical support guide for the chromatographic purification of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde. This document is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating this moderately polar aromatic aldehyde. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to make informed, data-driven decisions during your purification workflow.

Overview: Understanding the Purification Challenge

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde possesses a unique combination of functional groups that dictate its chromatographic behavior: a phenolic hydroxyl (-OH), an aldehyde (-CHO), a nitro group (-NO2), and an isopropoxy ether group. The presence of multiple polar groups, particularly the acidic phenol and the electron-withdrawing nitro group, means the compound will interact strongly with polar stationary phases. The primary challenge is to find a mobile phase that can effectively compete for these interaction sites to allow elution, while still providing sufficient resolution from structurally similar impurities, such as starting materials or isomeric byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the recommended column chromatography technique for this compound?

A1: Normal-phase chromatography is the most effective and recommended technique.[1] This method utilizes a polar stationary phase, like silica gel, and a less polar mobile phase.[1][2] The polar functional groups of your analyte will adsorb onto the silica surface through hydrogen bonding and dipole-dipole interactions.[3] Elution is then achieved by increasing the polarity of the mobile phase, which competes for the adsorption sites and displaces the compound, allowing it to move down the column.[1]

Q2: How do I select the appropriate stationary phase?

A2: Standard silica gel (SiO₂) with a mesh size of 230-400 is the ideal choice for flash chromatography, offering a good balance between resolution and flow rate.[4] Silica gel's surface is covered in polar silanol groups (Si-OH), making it highly effective for separating moderately polar compounds like substituted benzaldehydes.[2][5] For routine separations, a ratio of approximately 40-100 grams of silica per gram of crude mixture is a good starting point.[6]

Q3: How do I determine the best mobile phase (eluent)?

A3: The key to a successful separation is to first find the optimal solvent system using Thin Layer Chromatography (TLC) .[7][8] The goal is to find a solvent mixture that provides a retention factor (Rf) of 0.25-0.35 for the desired compound. This Rf value typically translates to an elution volume of 3-5 column volumes (CV) in flash chromatography, which is ideal for good separation.[8]

A binary solvent system consisting of a non-polar solvent and a polar modifier is standard. Good starting combinations include:

• Hexane / Ethyl Acetate

• Petroleum Ether / Ethyl Acetate

• Dichloromethane / Hexane

Start with a low polarity mixture (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase the proportion of the polar solvent until you achieve the target Rf.[4]

Q4: My compound is streaking on the TLC plate. What causes this and how can I fix it?

A4: Streaking is often caused by one of three factors:

• Overloading: The sample spot is too concentrated. Try diluting your sample before spotting it on the TLC plate.

• Insolubility: The compound is not fully soluble in the mobile phase, causing it to smear as it moves.

• Acidity: The phenolic hydroxyl group is acidic and can interact inconsistently with the slightly acidic silica gel. This is a common cause of tailing or streaking for phenols.

To mitigate streaking due to acidity, you can add a small amount of acetic acid (e.g., 0.5-1%) to your mobile phase.[9] This saturates the silica with protons, creating a more uniform acidic environment and leading to sharper, more symmetrical spots.

Q5: I am not getting good separation between my product and an impurity. What are my options?

A5: If your spots are too close together (ΔRf < 0.2), you need to improve the selectivity of your system.

• Optimize the Binary System: First, try very small, incremental changes in the ratio of your current solvent system.

• Change Solvents: If that fails, change one or both of the solvents. For example, if you are using Hexane/Ethyl Acetate, try switching to Dichloromethane/Ethyl Acetate or Hexane/Acetone. Different solvents interact with your compounds in unique ways, which can often enhance separation.

• Gradient Elution: For the column itself, using a gradient elution is highly effective.[4] Start with the low-polarity mobile phase that barely moves your compound off the baseline. Then, gradually and slowly increase the proportion of the polar solvent during the run. This will keep the bands tight and improve resolution between closely eluting compounds.[4]

Data Presentation: Solvent System Selection

The polarity of the mobile phase is the most critical variable in normal-phase chromatography. The following table provides starting points for TLC analysis based on compound class. For 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, the "Aldehydes, Ketones" and "Alcohols, Amines" categories are most relevant.

Compound Class	Typical Polarity	Recommended Starting Solvent System (Hexane:Ethyl Acetate)
Hydrocarbons	Non-polar	98:2 to 95:5
Ethers, Esters	Low to Medium	90:10 to 80:20
Aldehydes, Ketones	Medium	80:20 to 60:40
Alcohols, Amines	Medium to High	70:30 to 50:50
Carboxylic Acids	High (often streaks)	50:50, may require methanol and/or acetic acid

Table based on common laboratory practice and principles outlined in Organomation's guide.[9]

Experimental Protocol: Step-by-Step Column Chromatography

This protocol outlines a standard procedure for purifying your compound using flash column chromatography.

Materials:

• Crude 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

• Silica gel (230-400 mesh)

• Selected eluent (e.g., Hexane and Ethyl Acetate)

• Glass column with stopcock

• Sand (fine)

• Collection tubes, TLC plates, developing chamber, UV lamp

Procedure:

• Column Preparation (Slurry Packing): a. Place a small plug of glass wool or cotton at the bottom of the column, just above the stopcock.[6] b. Add a thin layer (approx. 1 cm) of sand.[6] c. In a separate beaker, prepare a slurry of silica gel in your starting, low-polarity mobile phase. d. With the stopcock open and a flask underneath to collect the solvent, pour the slurry into the column. Gently tap the side of the column to ensure even packing and remove air bubbles.[4] e. Once the silica has settled, add another thin layer of sand on top to protect the surface. f. Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

• Sample Loading (Dry Loading Recommended): a. Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone). b. Add a small amount of silica gel (approx. 2-3 times the weight of your crude product) to this solution. c. Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of your crude product adsorbed onto the silica.[4][10] d. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection: a. Gently add your starting mobile phase to the column. b. Open the stopcock and begin collecting the eluent in fractions (e.g., 10-20 mL per test tube). Use gentle air pressure (flash chromatography) to achieve a steady flow rate. c. If using a gradient, start with your low-polarity solvent and systematically increase the percentage of the polar solvent according to your TLC optimization.[4]

• Fraction Analysis and Isolation: a. Monitor the collected fractions by TLC to identify which ones contain your pure product. b. Combine the pure fractions. c. Remove the solvent under reduced pressure (rotary evaporation) to yield the purified 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Troubleshooting Guide

Use this flowchart to diagnose and solve common issues encountered during column chromatography.

Caption: A workflow diagram for troubleshooting common column chromatography issues.

References

• SIELC Technologies. (n.d.). Separation of 3-Nitrobenzaldehyde on Newcrom R1 HPLC column. Retrieved from [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Retrieved from [Link]

• Sainz-Díaz, C. I., et al. (2002). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Monatshefte für Chemie, 133, 9-22. Retrieved from [Link]

• Pesek, J. J., & Matyska, M. T. (2005). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC North America, 23(10). Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3D: Separation Theory. Retrieved from [Link]

• Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Reddit. (2022, February 22). troubleshooting column chromatography. r/chemistry. Retrieved from [Link]

• Halo. (n.d.). LC Chromatography Troubleshooting. Retrieved from [Link]

• Labcompare. (2025, February 28). Troubleshooting Common HPLC Issues. Retrieved from [Link]

• SciSpace. (n.d.). APPENDIX 3E Column Chromatography. Retrieved from [Link]

• OperaChem. (2024, February 24). TLC-Thin Layer Chromatography. Retrieved from [Link]

• LabXchange. (2024, January 25). 4. Lab Procedure: Thin Layer Chromatography 4/9. Retrieved from [Link]

• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. Retrieved from [Link]

• Trabattoni, S., et al. (n.d.). Supplementary data. Preparation of highly pure quaterthiophene and role of impurities on its photoluminescence properties. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzaldehyde, m-nitro-, dimethylacetal. Retrieved from [Link]

• ResearchGate. (2012). Synthesis of 2-Hydroxy-5-Nitrobenzaldehyde with Use of Lanthanum(III) and Cerium(III) Metal Salts. Retrieved from [Link]

• MD Scientific. (n.d.). Purification Column Guide. Retrieved from [Link]

• Bio-Link. (2023, September 24). Purification Techniques | Column Selection for Chromatography. Retrieved from [Link]

Sources

• 1. columbia.edu [columbia.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. LabXchange [labxchange.org]
• 4. benchchem.com [benchchem.com]
• 5. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 6. scispace.com [scispace.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. md-scientific.dk [md-scientific.dk]
• 9. organomation.com [organomation.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting low yield in the reductive amination of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Welcome to the Process Chemistry Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting low yields during the reductive amination of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde .

Due to the unique stereoelectronic environment of this molecule—specifically the highly reducible para-nitro group, the sterically bulky meta-isopropoxy group, and the ortho-hydroxy group (salicylaldehyde motif)—standard reductive amination protocols often fail. This guide provides diagnostic FAQs, quantitative reagent matrices, and a self-validating Standard Operating Procedure (SOP) to achieve high-yielding, chemoselective transformations.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why am I recovering unreacted aldehyde and seeing poor conversion to the imine?

The Causality: Your substrate is a salicylaldehyde derivative. The ortho-hydroxyl group forms a highly stable, six-membered intramolecular hydrogen bond with the carbonyl oxygen. This thermodynamic sink significantly decreases the electrophilicity of the aldehyde carbon. Furthermore, the adjacent meta-isopropoxy group introduces steric hindrance that physically blocks the trajectory of the incoming amine. The Solution: Abandon "direct" (one-pot, simultaneous) reductive amination. You must force the equilibrium of the imine formation using a Lewis acid (e.g., Ti(OiPr)4​ ) or a potent desiccant (e.g., 4Å molecular sieves) before introducing any reducing agent.

Q2: My LC-MS shows a mass corresponding to the reduction of the nitro group. How do I prevent this?

The Causality: The para-nitro group is highly susceptible to reduction. If your protocol utilizes catalytic hydrogenation (e.g., Pd/C with H2​ ) or aggressive hydride sources, the nitro group will readily reduce to an aniline derivative, destroying your chemoselectivity [1]. The Solution: Switch exclusively to Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) . STAB is the industry gold standard for this transformation. The steric bulk and electron-withdrawing nature of the three acetoxy ligands stabilize the boron-hydride bond, rendering it mild enough to selectively reduce imines/iminium ions while remaining completely inert toward aromatic nitro groups [2].

Q3: I am detecting significant amounts of 2-hydroxy-3-isopropoxy-4-nitrobenzyl alcohol. What went wrong?

The Causality: Direct reduction of the aldehyde is outcompeting imine formation. Because imine formation is kinetically throttled by the ortho-OH hydrogen bonding, adding the reducing agent too early—or using a reagent that reduces aldehydes faster than imines (like NaBH4​ )—results in the irreversible formation of the alcohol byproduct [3]. The Solution: Utilize an "indirect" reductive amination workflow. Validate that the aldehyde has been fully consumed via LC-MS prior to the addition of STAB.

Part 2: Mechanistic Workflows & Decision Trees

Figure 1: Diagnostic decision tree for troubleshooting reductive amination failures.

Figure 2: Mechanistic pathways showing target chemoselectivity vs. competing side reactions.

Part 3: Quantitative Reagent Selection Matrix

To ensure maximum chemoselectivity, the choice of reducing agent is critical. The table below summarizes the kinetic behavior of common reducing agents against the functional groups present in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Reducing Agent	Imine Reduction Rate	Aldehyde Reduction Rate	Nitro Reduction Risk	Toxicity / Byproducts	Recommendation
NaBH(OAc)3​ (STAB)	Fast	Extremely Slow	None	Low (Acetate salts)	Optimal
NaBH3​CN	Fast	Slow	None	High (HCN gas risk at low pH)	Avoid if possible
NaBH4​	Very Fast	Very Fast	Low-Moderate	Low	Avoid (Forms Alcohol)
H2​ + Pd/C	Fast	Slow	Extremely High	Low	Critical Failure

Part 4: Self-Validating Experimental Protocol

This protocol utilizes an Indirect Reductive Amination strategy. By separating the reaction into two distinct phases (Imine Formation and Imine Reduction) and incorporating analytical checkpoints, the system becomes self-validating, ensuring causality-driven success [2].

Materials Required:

• 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (1.0 eq)

• Target Amine (1.1 eq)

• Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

Phase 1: Lewis Acid-Mediated Imine Formation

• Preparation: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the benzaldehyde (1.0 eq) and the amine (1.1 eq) in anhydrous DCE to achieve a 0.2 M concentration.

• Activation: Add Ti(OiPr)4​ (1.2 eq) dropwise via syringe at room temperature.

  • Causality: Ti(OiPr)4​ acts as a Lewis acid to break the intramolecular hydrogen bond of the ortho-OH group, activating the carbonyl. It simultaneously acts as a water scavenger, driving the equilibrium forward.

• Incubation: Stir the reaction mixture at room temperature for 6–12 hours.

• Validation Checkpoint 1: Remove a 10 µL aliquot, quench with saturated NaHCO3​ , extract with EtOAc, and analyze via LC-MS or TLC.

  • Pass Criteria: The UV trace must show <5% remaining free aldehyde. Do not proceed to Phase 2 until this criteria is met.

Phase 2: Chemoselective Reduction

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath.

• Reduction: Add STAB (1.5 eq) portion-wise over 10 minutes.

  • Causality: Adding STAB at 0 °C controls the exotherm, preventing thermal degradation of the imine and ensuring absolute chemoselectivity against the nitro group.

• Completion: Allow the reaction to slowly warm to room temperature and stir for an additional 2–4 hours.

• Validation Checkpoint 2: Analyze a quenched aliquot via LC-MS.

  • Pass Criteria: The mass spectrum must show the [M+H]+ of the target amine. The absence of a −30 Da mass shift confirms the nitro group is intact. The absence of a +16 Da mass shift (relative to the imine) confirms no direct aldehyde reduction occurred.

• Workup: Quench the reaction carefully with 1N NaOH (to precipitate titanium salts as TiO2​ ). Filter through a pad of Celite. Extract the aqueous layer with Dichloromethane (DCM), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Part 5: References

• One-pot reductive amination of carbonyl compounds and nitro compounds via Ir-catalyzed transfer hydrogenation. RSC Advances. Available at:[Link]

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development. Available at:[Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. PubMed Central (PMC). Available at:[Link]

Technical Support Center: 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Synthesis

Welcome to the Application Science troubleshooting portal. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a critical, highly functionalized building block frequently utilized in the total synthesis of complex natural products, including the topoisomerase inhibitor Lapcin and the broad-spectrum antibiotic class of Cystobactamids [1, 2].

Synthesizing this tetrasubstituted arene presents significant regiochemical challenges. This guide is designed to help researchers navigate competing electronic effects, avoid common side reactions, and implement self-validating protocols for high-yield synthesis.

Synthetic Strategy & Pathway Visualization

The most common point of failure in synthesizing this molecule is choosing the wrong synthetic sequence. As illustrated below, attempting to nitrate a pre-formed benzaldehyde (Route B) leads to a complex mixture of isomers. The validated, high-yielding approach relies on the selective ortho-formylation of a pre-nitrated phenol (Route A).

Synthetic pathways to 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde and common side reactions.

Troubleshooting FAQs: Mechanisms & Causality

Q: Why is the direct nitration of 2-hydroxy-3-isopropoxybenzaldehyde yielding predominantly the 5-nitro and 6-nitro isomers instead of the desired 4-nitro target? A: This is a classic issue of competing electronic directing effects and steric hindrance. In 2-hydroxy-3-isopropoxybenzaldehyde, the C2-hydroxyl is a powerful ortho/para director (activating C3 and C5), while the C3-isopropoxy group directs to C2, C4, and C6. Because the C5 position is strongly activated by the C2-OH and is sterically unhindered, electrophilic aromatic substitution heavily favors the 5-nitro isomer [3]. The C4 position, while theoretically activated by the isopropoxy group, suffers from severe steric clash from the bulky isopropyl moiety. Expert Recommendation: Abandon the direct nitration of the benzaldehyde. Instead, adopt the "Pre-nitrated Building Block" strategy (Route A). By synthesizing 2-isopropoxy-3-nitrophenol first, you can utilize a chelation-driven ortho-formylation to selectively install the aldehyde at the correct position [1].

Q: During the synthesis of 2-isopropoxy-3-nitrophenol from 3-nitrocatechol, how do I prevent over-alkylation to the di-isopropoxy byproduct? A: 3-Nitrocatechol possesses two hydroxyl groups with distinct pKa​ values. The C2-OH is adjacent to the strongly electron-withdrawing nitro group, significantly increasing its acidity compared to the C1-OH. By strictly controlling the stoichiometry of your base, you can selectively deprotonate the C2-OH. Expert Recommendation: Use exactly 1.0 equivalent of a mild base (e.g., K2​CO3​ ) and 1.05 equivalents of 2-bromopropane. Avoid strong bases like NaH, which will indiscriminately deprotonate both hydroxyls and lead to the di-isopropylated side product.

Q: My Casiraghi ortho-formylation of 2-isopropoxy-3-nitrophenol is yielding polymeric resins and unreacted starting material. What went wrong? A: The Casiraghi formylation is highly sensitive to moisture. The reaction relies on the formation of a rigid magnesium phenoxide chelate intermediate, where Mg2+ coordinates with both the phenolate oxygen and the incoming formaldehyde to direct carbon-carbon bond formation strictly to the ortho position [1]. Trace water strongly hydrates the Mg2+ ions, disrupting this transition state. Without the directing effect of the chelate, the formaldehyde polymerizes into phenol-formaldehyde resins. Expert Recommendation: The system must be rigorously anhydrous. Flame-dry your MgCl2​ under high vacuum immediately before use, utilize molecular-sieve-dried acetonitrile, and ensure your paraformaldehyde is stored over P2​O5​ .

Quantitative Data & Reaction Parameters

To aid in reaction planning, the following table summarizes the key metrics and control factors for the critical steps in the validated Route A synthesis, compared against the problematic Route B.

Reaction Step	Target Product	Major Side Product	Typical Yield	Key Regulating Factor
Nitration of Catechol	3-Nitrocatechol	4-Nitrocatechol	40–50%	Strict temperature control (< 0 °C)
Regioselective Isopropylation	2-Isopropoxy-3-nitrophenol	1,2-Diisopropoxy-3-nitrobenzene	70–85%	1.0 eq stoichiometry of base/alkyl halide
Casiraghi Ortho-Formylation	2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde	Phenol-formaldehyde resins	60–75%	Rigorously anhydrous conditions ( Mg2+ chelation)
Direct Nitration (Route B)	2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde	5-Nitro & 6-Nitro isomers	< 10%	Avoid this route; poor electronic direction

Validated Protocol: Chelation-Driven Ortho-Formylation

The following self-validating protocol outlines the synthesis of 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde from 2-isopropoxy-3-nitrophenol via a modified Casiraghi formylation [1].

Reagents Required:

• 2-Isopropoxy-3-nitrophenol (1.0 eq, 15 mmol)

• Anhydrous Magnesium Chloride ( MgCl2​ ) (5.0 eq, 75 mmol)

• Dry Triethylamine (TEA) (10.0 eq, 150 mmol)

• Dry Paraformaldehyde (7.0 eq, 105 mmol)

• Anhydrous Acetonitrile (MeCN) (75 mL)

Step-by-Step Methodology:

• Preparation of the Lewis Acid: Add MgCl2​ (5.0 eq) to an oven-dried Schlenk flask. Flame-dry the flask under high vacuum for 10 minutes to remove any trace hydration from the salt. Backfill with dry Nitrogen.

• Chelate Formation: Suspend the dried MgCl2​ in anhydrous MeCN (75 mL). Add 2-isopropoxy-3-nitrophenol (1.0 eq) followed by dry TEA (10.0 eq).

  • Self-Validation Check: Upon the addition of TEA, the reaction mixture should undergo a distinct color change (typically shifting to a deep yellow/orange). This visual cue confirms the successful deprotonation of the phenol and the formation of the critical magnesium-phenolate chelate. If the solution remains pale/colorless, the chelate has not formed, likely due to wet reagents.

• Electrophile Addition: Stir the mixture at room temperature for 30 minutes to ensure complete chelation, then add dry paraformaldehyde (7.0 eq) in one portion under a positive flow of nitrogen.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 90 °C. Maintain stirring at this temperature for 24 hours.

• Workup & Isolation: Cool the reaction to room temperature. Slowly quench the mixture with 1M HCl until the pH reaches 2-3 (this breaks the magnesium complex). Extract the aqueous layer with Dichloromethane ( CH2​Cl2​ ) or Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield the pure 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

References

• Title: Evolution of Novel Antibiotic Scaffolds Targeting the Nucleic Acid Machineries RNA Polymerase, DNA Gyrase, and Topoisomerase IV Source: Saarland University Dissertation Repository URL: [Link]

• Title: Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications / PubMed Central URL: [Link]

• Title: Structural optimization and photopharmacological studies of the cystobactamids class of natural products Source: Repository of Leibniz Universität Hannover URL: [Link]

Reference Data & Comparative Studies

HPLC analysis for purity assessment of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

An In-Depth Guide to the Purity Assessment of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde by High-Performance Liquid Chromatography

In the landscape of pharmaceutical research and fine chemical synthesis, the purity of novel compounds is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe scientific outcomes. This guide provides a comprehensive exploration of purity assessment for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, a substituted nitroaromatic aldehyde with potential applications as a key intermediate in drug discovery and materials science. We will delve into the development of a robust High-Performance Liquid Chromatography (HPLC) method, compare it with alternative analytical techniques, and provide the rationale behind the experimental choices, empowering researchers to ensure the integrity of their work.

The Criticality of Purity for Synthetic Intermediates

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, with its array of functional groups—a reactive aldehyde, a phenolic hydroxyl, a bulky isopropoxy group, and an electron-withdrawing nitro group—presents a unique analytical challenge. Impurities arising from starting materials, side reactions, or degradation can significantly impact downstream reactions, biological activity, and the overall safety profile of a final product. Therefore, a precise and reliable analytical method for purity determination is indispensable. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this purpose in the pharmaceutical industry, offering high resolution, sensitivity, and quantitative accuracy.[1]

Part 1: A Step-by-Step Guide to Developing a Robust HPLC-UV Method

• UV Absorbance: The presence of the nitro-substituted benzene ring, conjugated with the aldehyde group, creates a strong chromophore. This suggests that the compound will have significant UV absorbance, making UV detection a suitable and sensitive choice. A diode-array detector (DAD) is highly recommended to determine the optimal detection wavelength, likely around 254 nm or higher, to maximize sensitivity and minimize interference.[2]

• Polarity and Solubility: The molecule possesses both polar (hydroxyl, nitro, aldehyde) and non-polar (isopropoxy, benzene ring) features. This amphiphilic nature makes it well-suited for reversed-phase (RP) chromatography, where a non-polar stationary phase is used with a polar mobile phase. It is expected to be soluble in common organic solvents like acetonitrile and methanol.

• Acidity: The phenolic hydroxyl group is weakly acidic. To ensure consistent retention times and sharp, symmetrical peaks, it is often necessary to suppress its ionization by acidifying the mobile phase.

Experimental Protocol: Optimized HPLC-UV Method

This protocol outlines a robust starting point for the purity analysis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

1. Instrumentation and Consumables:

• HPLC System: A quaternary or binary HPLC system equipped with a degasser, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a versatile choice for separating compounds of moderate polarity.

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Additive: Formic acid or trifluoroacetic acid (TFA).

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water	Acidification suppresses the ionization of the phenolic hydroxyl group, leading to improved peak shape and stable retention.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC, offering good resolving power and lower backpressure than methanol.
Gradient Elution	0-25 min: 30% to 95% B; 25-30 min: 95% B; 30.1-35 min: 30% B	A gradient is essential to elute not only the main peak but also any potential non-polar or highly polar impurities within a reasonable runtime.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times and improves peak symmetry.
Detection	DAD at 254 nm	254 nm is a common wavelength for aromatic compounds. A DAD allows for peak purity analysis and identification of the optimal wavelength.[3][4]
Injection Volume	10 µL	A typical injection volume that can be adjusted based on sample concentration and detector sensitivity.

3. Sample and Standard Preparation:

• Stock Solution: Accurately weigh approximately 10 mg of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water (diluent) to create a 1 mg/mL stock solution.

• Working Standard: Dilute the stock solution with the diluent to a final concentration of approximately 0.1 mg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the working standard using the same diluent.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulates from damaging the column and instrument.

HPLC Analysis Workflow

The following diagram illustrates the logical flow of the HPLC analysis, from sample preparation to data interpretation.

Caption: Workflow for HPLC purity assessment.

Method Validation: Ensuring Trustworthiness

Once the method is developed, it must be validated according to International Council for Harmonisation (ICH) guidelines to ensure it is fit for purpose.[5][6][7] Validation demonstrates the method's reliability and includes:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a specific range.

• Accuracy: The closeness of the test results to the true value, often assessed through recovery studies.[5][8]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision.[6][8]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[5]

Part 2: A Comparative Guide to Alternative and Complementary Analytical Techniques

While HPLC-UV is the workhorse for purity determination, a comprehensive assessment often benefits from orthogonal techniques that provide different, complementary information.

Technique	Principle	Advantages	Disadvantages	Best For
HPLC-UV	Differential partitioning between a stationary and mobile phase with UV detection.	Robust, reproducible, quantitative, and cost-effective.	Provides limited structural information; co-eluting impurities can be missed.	Routine quality control and quantitative purity assessment.
UHPLC-UV	Similar to HPLC but uses smaller particle size columns (<2 µm) and higher pressures.	Faster analysis times, higher resolution, and increased sensitivity.	Higher instrument cost and more susceptible to clogging.	High-throughput screening and resolving complex mixtures.
LC-MS	Combines HPLC separation with mass spectrometry detection.	Provides molecular weight information, enabling definitive impurity identification.[9][10]	Higher cost and complexity; quantitative response can be variable without appropriate standards.	Impurity identification and characterization.
GC-MS	Separation of volatile compounds in the gas phase followed by mass spectrometry detection.	Excellent for volatile and thermally stable compounds; provides structural information.	The analyte may require derivatization to increase volatility; potential for thermal degradation.	Analysis of volatile impurities (e.g., residual solvents).
qNMR	Quantitative Nuclear Magnetic Resonance spectroscopy.	Provides structural confirmation and purity assessment without a reference standard for the impurity; it's a primary ratio method.[11][12]	Lower sensitivity than chromatographic methods; requires a highly pure internal standard and specialized expertise.	Absolute purity determination and structural elucidation of the main component and impurities.

Decision-Making Framework for Purity Analysis

Selecting the right analytical tool depends on the specific question being asked. The following decision tree illustrates a logical approach to selecting the appropriate technique.

Caption: Decision tree for selecting an analytical method.

Conclusion

The purity assessment of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a critical step in its utilization for research and development. A well-developed and validated reversed-phase HPLC-UV method serves as a robust and reliable tool for routine quality control. This guide provides a comprehensive framework for establishing such a method, from understanding the analyte's properties to defining a detailed experimental protocol.

Furthermore, by comparing HPLC with orthogonal techniques like UHPLC, LC-MS, and qNMR, we acknowledge that a multi-faceted analytical approach provides the most complete picture of a compound's purity profile. For researchers and drug development professionals, the judicious application of these techniques is fundamental to ensuring data integrity, advancing scientific discovery, and ultimately, safeguarding product quality and safety.

References

• Determination of Aromatic Aldehydes by High Performance Liquid Chromatography after Precolumn Fluorescent Derivatization with 4, 5-Dimethyl-o-phenylenediamine. J-Stage. Available at: [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC. Available at: [Link]

• Steps for HPLC Method Validation. Pharmaguideline. Available at: [Link]

• Determination of Aliphatic and Aromatic Aldehydes in Polluted Airs as their 2,4-Dinitrophenylhydrazones by High Performance. ACS Publications. Available at: [Link]

• HPLC Analysis of Six Aldehydes on Reversed-Phase Aromatic Phases. Selectivity Comparison. HELIX Chromatography. Available at: [Link]

• Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Waters. Available at: [Link]

• Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Understanding the differences and similarities between validation requirements of the US Food and Drug Administration, The US Pharmacopeia and the International Conference on Harmonization. ResearchGate. Available at: [Link]

• Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). EPA. Available at: [Link]

• What methods are used to test the purity of organic compounds?. TutorChase. Available at: [Link]

• Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. ResearchGate. Available at: [Link]

• Method 8330A: Nitroaromatics and Nitramines by High Performance Liquid Chromatography (HPLC). EPA. Available at: [Link]

• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. MDPI. Available at: [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc.. Available at: [Link]

• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo. Available at: [Link]

• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Waters Corporation. Available at: [Link]

• Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. ResearchGate. Available at: [Link]

• Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews. Available at: [Link]

• Modern Analytical Technique for Characterization Organic Compounds. Preprints.org. Available at: [Link]

• How to determine the purity of newly synthesized organic compound?. ResearchGate. Available at: [Link]

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• 6. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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GC-MS for byproduct identification in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde reactions

GC-MS for Byproduct Identification in 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde Reactions: A Comparative Guide

Introduction & Pharmaceutical Context

The compound 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1) is a highly functionalized aromatic building block essential for synthesizing complex active pharmaceutical ingredients (APIs). Notably, it serves as a critical precursor in the total chemical synthesis of novel antibiotic scaffolds, including the dual topoisomerase I/II inhibitor Lapcin[1].

Because this scaffold contains four distinct, highly reactive functional groups (hydroxyl, isopropoxy, nitro, and aldehyde), its synthetic transformations—such as the reduction of the nitro group via tin(II) chloride ( SnCl2​ ) or the oxidation of the aldehyde—are highly susceptible to side reactions[1]. Identifying these trace byproducts is paramount for optimizing reaction yields, preventing catalyst poisoning in downstream steps, and ensuring strict API purity.

Section 1: Reaction Pathways and Byproduct Generation

Understanding the mechanistic origin of impurities is the first step in analytical method development. During the reduction of the nitro group to an amine, the reaction can stall, yielding reactive hydroxylamine intermediates. Furthermore, under harsh acidic conditions, the isopropoxy ether linkage is vulnerable to cleavage, generating de-alkylated phenolic degradants.

Caption: Reaction pathways of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde and its byproducts.

Section 2: Comparative Analysis of Analytical Modalities

While Liquid Chromatography-Mass Spectrometry (LC-MS) is often the default technique for analyzing large, highly polar end-products, Gas Chromatography-Mass Spectrometry (GC-MS) offers unparalleled advantages for identifying the volatile and semi-volatile byproducts generated during early-stage nitrobenzaldehyde reactions.

As demonstrated in2, GC-MS provides superior specificity for volatile impurities[2]. The causality behind this lies in Electron Ionization (EI). At a standard 70 eV, EI induces highly predictable alpha-cleavages. For 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde, this results in the distinct loss of an isopropyl radical (-43 Da) and a nitro group (-46 Da). This predictable fragmentation allows scientists to elucidate the exact structure of unknown byproducts without requiring expensive reference standards—a major limitation of HPLC-UV[2][3]. Furthermore, while NMR provides absolute structural confirmation, it lacks the sensitivity to detect trace byproducts (<0.1%) in a crude reaction mixture without extensive preparative isolation[4].

Table 1: Comparative Analysis of Analytical Techniques

Analytical Technique	Primary Utility	Sensitivity for Volatiles	Structural Elucidation Capability	Cost & Throughput
GC-MS (EI)	Volatile/semi-volatile byproduct profiling	High (Trace levels <0.05%)	Excellent (Predictable EI fragmentation)	Moderate Cost / Medium Throughput
LC-MS/MS	Non-volatile, highly polar end-products	Low to Moderate	Good (Requires soft ionization/MS-MS)	High Cost / High Throughput
HPLC-UV	Routine purity assays & quantification	Moderate	Poor (Requires reference standards)	Low Cost / High Throughput
NMR	Absolute structural confirmation	Very Low	Unmatched (3D structure & connectivity)	High Cost / Low Throughput

Section 3: Standardized GC-MS Experimental Protocol

To ensure data integrity, the following protocol is designed as a self-validating system . It incorporates an internal standard to verify extraction efficiency and utilizes chemical derivatization to prevent analytical artifacts.

Caption: Step-by-step GC-MS workflow for isolating and identifying volatile reaction byproducts.

Step-by-Step Methodology:

• Reaction Quenching & Extraction: Quench a 100 µL aliquot of the reaction mixture with 500 µL of cold aqueous phosphate buffer (pH 7.0) to halt byproduct formation. Extract with 1 mL of ethyl acetate.

  • Causality: Ethyl acetate efficiently partitions the semi-polar benzaldehyde derivatives into the organic layer while leaving inorganic salts (e.g., tin residues from the reduction step) in the aqueous phase, preventing GC inlet contamination.

• Internal Standard Addition (Self-Validation): Spike the organic layer with 10 µL of Decafluorobiphenyl (1.0 mg/mL).

  • Causality: The recovery and peak area of this internal standard verify the liquid-liquid extraction efficiency and control for any variability in the GC injection volume, ensuring quantitative reliability.

• Derivatization (Critical Step): Transfer 200 µL of the organic extract to a GC vial, evaporate to dryness under gentle nitrogen, and reconstitute in 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS. Incubate at 60°C for 30 minutes.

  • Causality: The free ortho-hydroxyl group on the benzaldehyde core strongly hydrogen-bonds with silanol active sites on the GC column, causing severe peak tailing and thermal degradation. Silylation converts the -OH to a -O-TMS ether, drastically improving volatility, thermal stability, and peak symmetry.

• GC-MS Acquisition Parameters:

  • Column: HP-5MS (30 m × 0.25 mm × 0.25 µm). Causality: The 5% phenyl/95% dimethylpolysiloxane stationary phase provides optimal dispersive interactions for separating positional isomers of substituted benzaldehydes[2].

  • Inlet: 250°C, Split ratio 10:1. Carrier Gas: Helium at 1.0 mL/min.

  • Oven Program: 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Source: Electron Ionization (EI) at 70 eV, Source Temp: 230°C. Scan range: 35-500 m/z.

Section 4: Quantitative Data & Fragmentation Analysis

The true power of GC-MS lies in spectral deconvolution. Table 2 outlines the expected fragmentation patterns for the derivatized starting material and its most common synthetic byproducts. By monitoring these specific mass-to-charge (m/z) transitions, scientists can rapidly profile the reaction landscape.

Table 2: Representative GC-MS Fragmentation Data (EI, 70 eV)

Compound / Byproduct	Derivatization Status	Molecular Ion ( M+∙ )	Key Fragment Ions (m/z)	Mechanistic Origin of Fragments
2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde	Mono-TMS Ether	297	282, 254, 208	[M−CH3​]+ (282), [M−Isopropyl]+ (254), [M−Isopropyl−NO2​]+ (208)
4-Amino-2-hydroxy-3-isopropoxybenzaldehyde	Di-TMS Derivative	355	340, 312	[M−CH3​]+ (340), [M−Isopropyl]+ (312)
De-alkylated Phenol Byproduct	Di-TMS Derivative	327	312, 281	[M−CH3​]+ (312), [M−NO2​]+ (281)
Hydroxylamine Intermediate	Di-TMS Derivative	371	356, 281	[M−CH3​]+ (356), [M−TMSOH]+ (281)

Data Interpretation Note: If a byproduct peak exhibits a molecular ion at m/z 327, the mass shift of -30 Da relative to the expected diamine product (m/z 355) strongly indicates the cleavage of the isopropoxy group (loss of propene) to form a dihydroxy species, which is subsequently doubly silylated.

References

• BenchChem. "A Comparative Guide to Monitoring the Synthesis of 3-Nitrobenzaldehyde." 3

• BenchChem. "A Comparative Guide to Purity Assessment of Synthesized 3-Nitrobenzaldehyde."4

• BenchChem. "A Comparative Guide to Purity Analysis of 4-Nitrobenzaldehyde: GC-MS vs. Alternatives."2

• National Center for Biotechnology Information (PMC). "Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis." 1

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• 1. Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

purity determination of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde by melting point

An Application Scientist's Guide to Purity Assessment of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: A Comparative Analysis of Thermal and Chromatographic Methods

For researchers and professionals in drug development, the purity of an active pharmaceutical ingredient (API) or a key intermediate like 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. The presence of even minute quantities of impurities—such as positional isomers, unreacted starting materials, or degradation products—can have profound implications for biological activity and patient safety.[1] Consequently, the selection of an appropriate analytical method for purity determination is a critical decision in the development lifecycle.

This guide provides an in-depth comparison of methodologies for assessing the purity of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, with a primary focus on the foundational technique of melting point determination. As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind experimental choices, offering a framework for selecting the most suitable technique based on the specific requirements of your research, from initial screening to regulatory submission. We will explore the classic melting point analysis and contrast its performance with more advanced techniques such as Differential Scanning Calorimetry (DSC), High-Performance Liquid Chromatography (HPLC), and spectroscopic methods, providing the experimental data and context needed for informed decision-making.

The Foundational Role of Melting Point Analysis

The melting point of a crystalline solid is one of its most characteristic physical properties. For a pure substance, the transition from solid to liquid occurs over a very narrow temperature range. The presence of impurities disrupts the crystal lattice structure, typically causing a depression in the melting point and a broadening of the melting range.[2] This phenomenon makes melting point determination a simple, rapid, and cost-effective preliminary test for purity.

Principle of Melting Point Depression

The depression of the melting point by a soluble impurity is a colligative property governed by the Van't Hoff equation. In essence, the impurity lowers the chemical potential of the liquid phase, requiring a lower temperature to reach equilibrium with the solid phase. A broad melting range (e.g., > 2 °C) is a strong indicator of the presence of impurities. While a sharp melting range is a necessary condition for a pure compound, it is not sufficient, as a eutectic mixture can also exhibit a sharp melting point.

Experimental Protocol: USP <741> Class Ia Method

The United States Pharmacopeia (USP) provides standardized methods for determining melting range to ensure accuracy and consistency.[3][4]

Apparatus:

• Capillary melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

• Glass capillary tubes (0.8–1.2 mm internal diameter)

• Certified thermometer or calibrated digital temperature probe

• USP Melting Point Reference Standards for calibration (e.g., Vanillin, Acetanilide)[5]

Procedure:

• Sample Preparation: Ensure the 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde sample is completely dry and finely powdered.

• Capillary Loading: Gently tap the open end of a capillary tube into the sample powder. Pack the sample into the bottom of the tube by tapping the sealed end on a hard surface or by dropping it down a long glass tube. The packed sample height should be 2.5–3.5 mm.[4]

• Instrument Setup: Place the loaded capillary into the heating block of the apparatus.

• Rapid Heating: Set a rapid heating rate (e.g., 10–20 °C/min) to quickly approach the expected melting point. Based on structurally similar compounds like 4-Hydroxy-3-nitrobenzaldehyde (m.p. 140-142 °C), a preliminary estimate might be in the 130-150 °C range.

• Fine Heating: When the temperature is approximately 10-15 °C below the expected melting point, reduce the heating rate to 1–2 °C per minute. This slow rate is critical for accurately observing the melting transition.[6]

• Observation & Recording: Record two temperatures:

  • T1 (Onset of Melt): The temperature at which the first drop of liquid appears in the sample.

  • T2 (Clear Point): The temperature at which the last solid particle melts and the sample becomes a clear liquid.

• Reporting: The melting range is reported as T1–T2.

Advantages and Limitations

• Advantages: Simple, fast, requires minimal sample, and uses inexpensive equipment. It is an excellent technique for initial purity screening and for confirming the identity of a synthesized compound against a known standard.

• Limitations: It is not highly sensitive and may not detect impurities below 1-2%. The method is often subjective, provides no information on the number or identity of impurities, and is unsuitable for amorphous solids or compounds that decompose upon heating.[7]

High-Resolution Thermal Analysis: Differential Scanning Calorimetry (DSC)

DSC offers a significant technological advancement over traditional melting point determination. It is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[8]

Principle of DSC for Purity Analysis

As a sample melts, it absorbs heat, resulting in an endothermic peak on the DSC thermogram. The shape of this peak is directly related to the purity of the substance. For a highly pure compound, the melting peak is sharp and symmetrical. Impurities cause the peak to broaden and shift to a lower temperature.[9] Modern DSC software can apply the Van't Hoff equation to the peak shape to calculate the mole percent of eutectic impurities with high precision.[10]

Experimental Protocol: DSC Purity Determination

Apparatus:

• Differential Scanning Calorimeter (e.g., PerkinElmer DSC 8000, TA Instruments Q2000)

• Hermetically sealed aluminum pans

• High-purity indium standard for temperature and enthalpy calibration

Procedure:

• Calibration: Calibrate the instrument for temperature and cell constant using a high-purity indium standard.

• Sample Preparation: Accurately weigh 1–3 mg of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde into an aluminum DSC pan and hermetically seal it.

• Instrument Program:

  • Equilibrate the sample at a temperature at least 20 °C below the expected melting point.

  • Ramp the temperature at a slow, controlled rate (e.g., 1–2 °C/min) through the melting transition.

  • Use an inert nitrogen purge gas (20 mL/min) to prevent oxidative degradation.[10]

• Data Acquisition: Record the heat flow versus temperature.

• Purity Calculation: Use the instrument's software to analyze the melting endotherm. The software typically integrates the area under the curve and analyzes the slope of the leading edge to calculate purity.

Advantages Over Melting Point Apparatus

DSC is an absolute method that provides a quantitative purity value, not just a range.[7] It is more objective, reproducible, and sensitive than visual melting point determination. It can also reveal other thermal events like polymorphism, which is critical in pharmaceutical development.[8]

The Gold Standard for Quantification: High-Performance Liquid Chromatography (HPLC)

For regulatory purposes and definitive purity assessment, HPLC is the industry's gold standard.[11] It physically separates the main compound from its impurities, allowing for precise quantification of each component.

Principle of Reverse-Phase HPLC

In reverse-phase HPLC, the sample is passed through a column packed with a nonpolar stationary phase (e.g., C18). A polar mobile phase is used to elute the components. Compounds separate based on their relative polarity; more polar compounds elute earlier, while less polar compounds are retained longer by the column. A UV detector measures the absorbance of the eluate, producing a chromatogram where each peak corresponds to a different compound. The area of each peak is proportional to its concentration.

Experimental Protocol: RP-HPLC Purity Method

This protocol is a starting point and would require formal validation according to ICH guidelines.[12]

Apparatus:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• HPLC-grade solvents (Acetonitrile, Water) and additives (e.g., Formic Acid)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase, for example, a gradient of Acetonitrile and Water with 0.1% Formic Acid.

• Sample Preparation: Accurately prepare a solution of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde in the mobile phase at a known concentration (e.g., 0.5 mg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: Set at a wavelength where the analyte and potential impurities absorb (e.g., 254 nm or 320 nm, determined by UV-Vis scan).

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Advantages of HPLC

HPLC is highly sensitive, capable of detecting impurities at levels below 0.05%, which is the typical reporting threshold required by ICH guidelines.[13] It is highly quantitative and can separate complex mixtures of closely related impurities. When coupled with a mass spectrometer (LC-MS), it can also provide structural information about the impurities.[11]

Structural Confirmation: Spectroscopic Methods

While not primary methods for quantitative purity determination, spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable for confirming the identity of the main compound and can sometimes reveal the presence of impurities.[14][15]

• ¹H NMR Spectroscopy: Provides detailed information about the chemical structure. Impurities may appear as small, unassigned peaks in the spectrum. It is excellent for identifying and quantifying structurally distinct impurities if they are present at levels typically >1%.

• Infrared (IR) Spectroscopy: Identifies the functional groups present in a molecule. While not quantitative, a "clean" IR spectrum that matches the expected structure provides evidence of purity from compounds containing different functional groups.[16]

Comparative Analysis and Method Selection

The choice of method depends on the stage of development and the question being asked. A multi-faceted approach is often the most robust strategy.

Feature	Melting Point Apparatus	Differential Scanning Calorimetry (DSC)	High-Performance Liquid Chromatography (HPLC)	Spectroscopic Methods (NMR, IR)
Principle	Visual observation of solid-to-liquid phase transition.	Measurement of heat flow during a thermal transition.[17]	Physical separation based on differential partitioning.[18]	Interaction of molecules with electromagnetic radiation.[19]
Primary Use	Rapid, preliminary purity check and identity confirmation.	Quantitative purity analysis, polymorphism screening.[8]	Definitive quantification of all components, impurity profiling.[11]	Structural elucidation and identity confirmation.
Quantitation	Non-quantitative (provides a range).	Quantitative for eutectic impurities (typically >98% purity).[7]	Highly quantitative for all separable impurities.	Generally not quantitative for purity unless for specific cases.
Sensitivity	Low (detects impurities >1-2%).	Moderate (detects impurities >0.1-0.5%).	High (detects impurities <0.03%).[13]	Low (detects impurities >1%).
Throughput	High	Medium	Medium to High	High
Regulatory Standing	Identification test (per USP).[3]	Supportive thermal analysis data.	The primary method for purity in regulatory filings (per ICH).[12]	Required for structural confirmation.

Workflow for Purity Method Selection

The following diagram illustrates a logical workflow for selecting the appropriate purity determination method based on the analytical needs.

Caption: Logical workflow for selecting the appropriate purity analysis method.

Conclusion

Determining the purity of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde requires a thoughtful, phase-appropriate strategy. While melting point determination serves as an invaluable and rapid initial screen, its limitations in sensitivity and quantitation necessitate the use of more sophisticated techniques for drug development. DSC provides a powerful, quantitative alternative for thermal analysis, especially for crystalline solids. However, for comprehensive impurity profiling and regulatory compliance, reverse-phase HPLC remains the undisputed gold standard, offering unparalleled sensitivity and quantitative accuracy. Ultimately, a combination of these methods—using HPLC for primary purity assessment, NMR for structural identity, and melting point or DSC for rapid checks and thermal characterization—provides the most robust and self-validating system for ensuring the quality and safety of this critical chemical entity.

References

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• Wikipedia. (n.d.). 3-Hydroxybenzaldehyde. Retrieved from [Link]

• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia. Retrieved from [Link]

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• Preprints.org. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Retrieved from [Link]

• U.S. Food and Drug Administration. (2006). Guidance for Industry Q3B(R2) Impurities in New Drug Products. Retrieved from [Link]

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• SIELC. (n.d.). Separation of 2,3,4-Trihydroxybenzaldehyde on Newcrom R1 HPLC column. Retrieved from [Link]

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• Britannica. (2026). Chemical compound - Spectroscopy, Organic, Analysis. Retrieved from [Link]

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• University of Engineering and Technology, Lahore. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

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• AMSbio. (2025). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

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• Analytik Jena. (n.d.). Elemental Impurities in Pharmaceutical Materials According to New ICH Guidelines and USP Chapters <232> and <233>. Retrieved from [Link]

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• AKJournals. (1995). Place of DSC purity analysis in pharmaceutical development. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

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• Jordi Labs. (2024). Differential Scanning Calorimetry (DSC Analysis): Key Applications. Retrieved from [Link]

• Google Patents. (n.d.). CN112830872A - Synthesis method of 2,3, 4-trihydroxybenzaldehyde.

• ResearchGate. (n.d.). The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. Retrieved from [Link]

• MDPI. (2024). The Use of Spectroscopic Methods to Study Organic Matter in Virgin and Arable Soils: A Scoping Review. Retrieved from [Link]

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A Comparative Guide to Monitoring the Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde: TLC vs. High-Performance Techniques

Mechanistic Context & Synthetic Challenges

The compound 2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a highly functionalized aromatic building block, famously utilized as a critical intermediate in the synthesis of cystobactamids—novel antibiotic scaffolds targeting bacterial RNA polymerase .

Its synthesis typically relies on the selective oxidation of the benzylic alcohol precursor, 6-hydroxymethyl-2-isopropoxy-3-nitrophenol , using manganese dioxide (MnO 2​ ) in dichloromethane (CH 2​ Cl 2​ ) . This heterogeneous reaction proceeds at room temperature over approximately 17 hours. Monitoring this transformation is critical to prevent incomplete conversion or unwanted over-oxidation to the corresponding carboxylic acid.

Because the reaction involves a transition from a highly polar hydrogen-bond donating group (-CH 2​ OH) to a less polar carbonyl group (-CHO), chromatographic tracking based on polarity shifts is the most logical analytical approach.

Comparative Analysis: Why Planar Chromatography Outperforms HPLC for In-Process Monitoring

In modern drug development, High-Performance Liquid Chromatography (HPLC) is the gold standard for final purity analysis. However, for the in-process monitoring of this specific MnO 2​ oxidation, planar chromatography—specifically High-Performance Thin-Layer Chromatography (HPTLC)—is vastly superior .

The Causality of Matrix Interference: MnO 2​ is an insoluble, heterogeneous oxidant that forms a fine colloidal suspension in the CH 2​ Cl 2​ reaction mixture. Injecting this crude, particulate-laden aliquot directly into an HPLC system risks catastrophic frit clogging and pump seal degradation. While sample filtration is possible, it adds time and risks product loss. In contrast, TLC and HPTLC utilize disposable stationary phases. Crude reaction aliquots can be spotted directly onto the plate; the MnO 2​ matrix simply remains anchored at the baseline while the soluble organic components elute .

Table 1: Performance Comparison for Monitoring Benzylic Oxidation

Analytical Parameter	Standard TLC	HPTLC	HPLC (RP-C18)
Stationary Phase	Silica Gel 60 (10–12 µm)	Silica Gel 60 (5–6 µm)	C18 Column (3–5 µm)
Matrix Tolerance	Excellent (Disposable)	Excellent (Disposable)	Poor (MnO 2​ clogs frits)
Resolution ( Rs​ )	Moderate	High	Very High
Limit of Detection	~100–500 ng	~10–50 ng	< 1 ng
Time per Analysis	10–15 mins (Parallel)	5–10 mins (Parallel)	15–30 mins (Serial)
Cost per Sample	Very Low	Low	High

Data synthesis demonstrates that HPTLC provides the optimal balance of resolution, speed, and matrix tolerance for this specific synthetic step.

Experimental Workflow: A Self-Validating HPTLC Protocol

To ensure scientific integrity, a reaction monitoring protocol cannot simply track the disappearance of a spot; it must chemically validate the identity of the newly formed product. The following HPTLC methodology is designed as a self-validating system using orthogonal detection techniques.

Materials

• Stationary Phase: HPTLC Silica gel 60 F 254​ plates (glass-backed to withstand acidic stains).

• Mobile Phase: Hexane / Ethyl Acetate (70:30 v/v).

• Derivatization Reagent: 2,4-Dinitrophenylhydrazine (2,4-DNPH) solution.

Step-by-Step Methodology

Step 1: Chamber Saturation Pour the Hexane/EtOAc (70:30) mobile phase into a twin-trough chamber. Insert a piece of thick filter paper to saturate the atmosphere with solvent vapor. Causality: Vapor saturation prevents the evaporation of the mobile phase from the plate surface during elution (the "edge effect"), ensuring uniform capillary flow and reproducible retention factors ( Rf​ ).

Step 2: Sample Application (Co-Spotting Technique) Using a microcapillary, apply three distinct lanes 1 cm from the bottom of the plate:

• Lane 1 (SM): 6-hydroxymethyl-2-isopropoxy-3-nitrophenol standard.

• Lane 2 (RM): Crude reaction mixture (drawn directly from the MnO 2​ suspension).

• Lane 3 (Co-spot): SM standard overlaid with the RM. Causality: The co-spot lane is critical. Matrix effects from the MnO 2​ or localized concentration gradients can artificially shift Rf​ values. The co-spot proves that any spot in the RM lane aligning with the SM is truly unreacted starting material, not a matrix artifact.

Step 3: Development Place the plate in the chamber and elute until the solvent front reaches 1 cm from the top edge. Remove and air-dry. Causality: The oxidation removes a hydroxyl group, significantly decreasing the molecule's polarity. Consequently, the product (2-hydroxy-3-isopropoxy-4-nitrobenzaldehyde) will exhibit a higher Rf​ value than the starting material.

Step 4: Primary Detection (Non-Destructive UV) Examine the plate under a UV lamp at 254 nm. Both the starting material and the product contain a conjugated nitroaromatic system, which will quench the green fluorescence of the F 254​ indicator, appearing as dark spots. Mark the spots with a pencil.

Step 5: Secondary Validation (Destructive Derivatization) Dip the developed plate into the 2,4-DNPH reagent and gently heat with a heat gun. Causality: UV quenching only confirms the presence of an aromatic ring. To prove the higher Rf​ spot is the desired aldehyde, 2,4-DNPH is used. It reacts specifically with carbonyl groups via nucleophilic addition-elimination to form a highly conjugated hydrazone. The product spot will immediately turn bright orange/red, while the starting material spot (an alcohol) will remain uncolored. This orthogonal chemical reaction makes the protocol a definitive, self-validating system.

Analytical Workflow Visualization

Workflow for HPTLC monitoring and 2,4-DNPH validation of the oxidation reaction.

References

• Title: Evolution of Novel Antibiotic Scaffolds Targeting the Nucleic Acid Machineries RNA Polymerase, DNA Gyrase, and Topoisomerase IV Source: Saarland University URL: [Link]

• Title: High Performance Thin Layer Chromatography (HPTLC): A Modern Analytical Tool for Chemical Analysis Source: ResearchGate URL: [Link]

comparison of analytical methods for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde analysis

As a Senior Application Scientist, I frequently encounter the challenge of analyzing structurally complex, highly reactive intermediates. 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde (CAS 1667747-82-1) is a prime example. It serves as a critical building block in the total chemical synthesis of novel antibiotic scaffolds, such as the metagenome-derived topoisomerase inhibitor Lapcin and various cystobactamids [1]. Because it acts as a precursor for modified para-aminobenzoic acid (PABA) subunits, the purity of this intermediate directly dictates the yield and impurity profile of downstream multi-step peptide couplings.

This guide objectively compares the three primary analytical modalities used to characterize HIPNB—RP-HPLC-UV , LC-ESI-MS/MS , and qNMR —and provides field-proven, self-validating protocols to ensure scientific integrity in your workflows.

Structural Complexities & Analytical Causality

To design a robust analytical method, we must first understand the causality between the molecule's structural features and its behavior in solution. HIPNB ( C10​H11​NO5​ , MW: 225.20) features a highly conjugated aromatic system with four distinct substituents, each presenting specific analytical challenges:

• Phenolic Hydroxyl (pKa ~7.5): If not kept fully protonated during liquid chromatography, partial ionization will occur, leading to severe peak tailing and shifting retention times.

• Aldehyde Group: Highly susceptible to auto-oxidation, forming 2-hydroxy-3-isopropoxy-4-nitrobenzoic acid. Methods must resolve this specific degradation product.

• Nitro Group: Provides a strong π→π∗ UV chromophore (ideal for UV detection) but can undergo premature reduction during synthesis.

• Isopropoxy Group: Adds lipophilicity, ensuring good retention on C18 stationary phases.

Causality between HIPNB structural features and analytical method design.

Modality Comparison: Performance & Application

No single method provides a complete picture of HIPNB purity. The table below synthesizes the quantitative performance of the three industry-standard techniques.

Performance Metric	RP-HPLC-UV (Routine)	LC-ESI-MS/MS (Profiling)	qNMR (Absolute Quantitation)
Primary Use Case	Reaction monitoring, batch purity, yield calculation.	Trace impurity profiling, degradation elucidation.	Absolute purity certification without a reference standard.
Sensitivity (LOD)	~0.5 µg/mL	~1–5 ng/mL	~1–5 mg/mL
Linearity ( R2 )	> 0.999 (0.5 - 100 µg/mL)	> 0.995 (5 - 500 ng/mL)	> 0.999 (Concentration independent)
Specificity	Moderate (Relies on RT and UV spectra)	High (Exact mass + Fragmentation)	Very High (Proton structural elucidation)
Run Time	15–20 minutes	5–10 minutes	10 minutes (acquisition)
Capital Cost	Low	High	Very High

Integrated Analytical Workflow

To ensure total quality control before utilizing HIPNB in complex syntheses (e.g., NRPS-derived lipopeptides), a multi-tiered workflow is required.

Comprehensive analytical workflow for HIPNB batch certification.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . By incorporating specific System Suitability Tests (SST), the methods inherently prove their own reliability prior to sample analysis.

Protocol A: RP-HPLC-UV for Routine Purity & Yield

The causality behind this method is the use of a low-pH mobile phase to force the phenolic hydroxyl into its protonated, neutral state, thereby eliminating secondary interactions with residual silanols on the stationary phase.

1. Chromatographic Conditions:

• Column: Core-shell C18 (150 mm × 4.6 mm, 2.7 µm). Reasoning: Core-shell particles provide UHPLC-like efficiency at standard HPLC pressures.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in highly purified water (pH ~2.0).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: Photodiode Array (PDA) extracted at 254 nm (nitroaromatic absorbance) and 280 nm.

2. Sample Preparation:

• Dissolve 10 mg of HIPNB in 1.0 mL of Acetonitrile (Stock).

• Dilute 1:100 in Mobile Phase A/B (50:50) to prevent solvent-effect peak distortion. Filter through a 0.22 µm PTFE syringe filter.

3. Self-Validation (SST):

• Spike the sample with 1% of the oxidized derivative (2-hydroxy-3-isopropoxy-4-nitrobenzoic acid).

• Acceptance Criterion: The resolution ( Rs​ ) between the carboxylic acid degradation product and the main HIPNB peak must be ≥2.0 .

Protocol B: LC-ESI-MS/MS for Trace Impurity Profiling

While UV is excellent for bulk purity, it cannot identify unknown degradants. We utilize Electrospray Ionization (ESI) in negative mode because the phenolic -OH readily sheds a proton to form a highly stable phenoxide anion [M−H]− , yielding exceptional sensitivity.

1. Mass Spectrometry Conditions:

• Ionization Mode: ESI Negative (ESI-).

• Capillary Voltage: 2.5 kV.

• Desolvation Temperature: 350 °C.

• Target Mass: Exact mass of HIPNB is 225.0637. Monitor for the [M−H]− parent ion at m/z 224.056.

• MS/MS Transitions: Apply a collision energy of 15-20 eV to monitor the loss of the isopropyl group (neutral loss of 42 Da), yielding a stable fragment at m/z 182.0.

2. Self-Validation (SST):

• Inject a blank (diluent only) immediately following the highest calibration standard.

• Acceptance Criterion: Carryover in the blank must be ≤0.1% of the standard's peak area, ensuring that the highly lipophilic isopropoxy group is not causing column memory effects.

Protocol C: qNMR for Absolute Quantitation

When a certified primary reference standard of HIPNB is unavailable, qNMR acts as the ultimate arbitrator. The aldehyde proton provides a highly deshielded, isolated signal that does not overlap with aromatic impurities.

1. Acquisition Parameters:

• Solvent: DMSO- d6​ or CDCl3​ .

• Internal Standard (IS): Maleic acid (certified reference material, δ ~6.26 ppm in D2​O , adjust based on solvent).

• Target Peak: The aldehyde proton (-CHO) of HIPNB, which appears as a sharp singlet at δ ~9.8 – 10.2 ppm.

• Relaxation Delay (D1): Set to ≥5×T1​ (typically 30-60 seconds) to ensure complete relaxation of the aldehyde proton for accurate integration.

References

• Title: Lapcin, a potent dual topoisomerase I/II inhibitor discovered by soil metagenome guided total chemical synthesis Source: Nature Communications (via PubMed Central) URL: [Link] [1]

A Comparative Guide to the Synthesis and Validation of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

This guide provides an in-depth, comparative analysis of synthetic methodologies for producing 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde, a valuable intermediate in the development of novel pharmaceutical agents and fine chemicals. We will explore two distinct synthetic strategies, evaluating them on the principles of efficiency, selectivity, and scalability. Furthermore, a comprehensive, self-validating protocol for the structural confirmation and purity assessment of the final product is detailed, ensuring alignment with rigorous quality standards for research and drug development.

Introduction and Retrosynthetic Analysis

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde possesses a unique substitution pattern on the aromatic ring, making it a key building block for complex molecular architectures. The presence of hydroxyl, isopropoxy, nitro, and aldehyde functionalities offers multiple reaction sites for further chemical modification. A logical retrosynthetic analysis suggests two primary pathways originating from commercially available precursors, each presenting a distinct set of chemical challenges and advantages.

• Strategy A: Selective O-Alkylation. This approach involves the selective isopropylation of a suitably substituted dihydroxy-nitrobenzaldehyde. The primary challenge lies in achieving regioselectivity, targeting the hydroxyl group at the C3 position while leaving the C2 hydroxyl untouched.

• Strategy B: Regioselective Nitration. This alternative route begins with 2-hydroxy-3-isopropoxybenzaldehyde, introducing the nitro group in a subsequent step. The success of this method hinges on controlling the position of electrophilic aromatic substitution, as the existing electron-donating groups direct to multiple positions.

Comparative Analysis of Synthetic Methodologies

Method A: Selective Williamson Ether Synthesis

This method is proposed as the more efficient and selective route. It commences with the nitration of 3-hydroxybenzaldehyde to yield a mixture of 3-hydroxy-4-nitrobenzaldehyde and 3-hydroxy-2-nitrobenzaldehyde[1]. Following separation, the desired 3-hydroxy-4-nitrobenzaldehyde can be further functionalized. However, for the target molecule, a more direct precursor, 2,3-dihydroxy-4-nitrobenzaldehyde, is ideal. Assuming its availability or synthesis from a suitable catechol derivative, the key step is selective alkylation.

The rationale for selectivity at the C3-hydroxyl position is based on the electronic and steric environment. The C2-hydroxyl group is ortho to the electron-withdrawing aldehyde group and can form a strong intramolecular hydrogen bond with the carbonyl oxygen. This interaction reduces its nucleophilicity, making the C3-hydroxyl group more available for alkylation.

dot

Caption: Workflow for Method A: Selective O-Alkylation.

Method B: Regioselective Nitration

This approach begins with the O-alkylation of 2,3-dihydroxybenzaldehyde to form 2-hydroxy-3-isopropoxybenzaldehyde, followed by nitration. The primary drawback of this method is the challenge of controlling the regioselectivity of the nitration step. The hydroxyl and isopropoxy groups are both powerful ortho-, para-directing groups. This will likely lead to a mixture of the desired 4-nitro product and the undesired 6-nitro isomer, necessitating a difficult purification process. The direct nitration of benzaldehyde itself typically favors the meta-isomer, but this is heavily altered by the strong activating groups already present[2].

dot

Caption: Workflow for Method B: Regioselective Nitration.

Performance Comparison

Parameter	Method A: Selective O-Alkylation	Method B: Regioselective Nitration
Starting Material	2,3-Dihydroxy-4-nitrobenzaldehyde	2-Hydroxy-3-isopropoxybenzaldehyde
Key Challenge	Achieving high regioselectivity in alkylation.	Controlling regioselectivity in nitration; separation of isomers.
Number of Steps	Fewer steps if precursor is available.	Potentially more steps to synthesize the precursor.
Expected Yield	Moderate to High	Low to Moderate (due to isomer formation)
Product Purity	High, with minimal side products.	Low initial purity, requiring extensive purification.
Scalability	More favorable due to cleaner reaction profile.	Challenging due to purification difficulties.
Safety/Environmental	Avoids strong, corrosive nitrating acids.	Requires handling of hazardous fuming nitric and sulfuric acids.

Comprehensive Validation Protocol

Once synthesized, the identity and purity of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde must be unequivocally confirmed. The following multi-technique approach constitutes a self-validating system.

dot

Caption: Analytical workflow for product validation.

Expected Analytical Data

• ¹H NMR (Proton NMR): The spectrum should display distinct signals corresponding to each unique proton.[3]

  • Aldehydic Proton (-CHO): A singlet around δ 9.8-10.5 ppm.

  • Aromatic Protons: Two doublets in the aromatic region (δ 7.0-8.5 ppm), showing coupling consistent with an ortho relationship.

  • Isopropoxy Protons (-OCH(CH₃)₂): A septet for the methine proton and a doublet for the six methyl protons.

  • Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR (Carbon NMR): This spectrum will confirm the number of unique carbon atoms.[3]

  • Carbonyl Carbon: A signal in the δ 190-200 ppm region.

  • Aromatic Carbons: Signals between δ 110-160 ppm, including quaternary carbons attached to the substituents.

  • Isopropoxy Carbons: Signals corresponding to the methine and methyl carbons.

• IR Spectroscopy (FTIR): Provides a molecular fingerprint by identifying functional groups.[3]

  • O-H Stretch: A broad band around 3200-3400 cm⁻¹.

  • C-H Stretch (Aromatic/Aliphatic): Signals around 2850-3100 cm⁻¹.

  • C=O Stretch (Aldehyde): A strong, sharp absorption band around 1680-1700 cm⁻¹.[3]

  • N=O Stretch (Nitro group): Two characteristic strong bands around 1520-1560 cm⁻¹ (asymmetric) and 1345-1385 cm⁻¹ (symmetric).[3]

  • C-O Stretch (Ether): An absorption in the 1200-1250 cm⁻¹ region.

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound. For C₉H₉NO₄, the expected molecular weight is approximately 195.17 g/mol . The mass spectrum will show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to this mass.[4]

• High-Performance Liquid Chromatography (HPLC): HPLC is essential for determining the final purity of the compound.[3][4] A reversed-phase method would be suitable, and the product should appear as a single major peak, allowing for quantification of purity (e.g., >98%).

Detailed Experimental Protocols

Protocol 1: Synthesis via Method A

• Setup: To a solution of 2,3-dihydroxy-4-nitrobenzaldehyde (1.0 eq) in anhydrous acetone or DMF, add potassium carbonate (2.0 eq).

• Addition of Alkylating Agent: To this suspension, add 2-bromopropane (1.2 eq) dropwise at room temperature. The slight excess of the alkylating agent ensures the reaction goes to completion, while the use of a weak base (K₂CO₃) and aprotic solvent favors the desired O-alkylation. This is a standard Williamson ether synthesis condition.[5]

• Reaction: Heat the reaction mixture to reflux (approx. 60-70 °C) and stir for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde.

Protocol 2: Validation by HPLC

• Sample Preparation: Prepare a stock solution of the synthesized product in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength where the compound shows strong absorbance (e.g., 260 nm), determined from a UV-Vis spectrum.[3]

• Analysis: Inject the sample and analyze the resulting chromatogram. The purity can be calculated based on the area percentage of the main product peak.

References

• A Comparative Guide to Analytical Methods for the Characterization of 4-Nitrobenzaldehyde. Benchchem.
• A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. citeseerx.ist.psu.edu.
• A Comparative Guide to 4-Nitrobenzaldehyde and 3-Nitrobenzaldehyde in Synthesis. Benchchem.
• Role and Applications of m-Nitrobenzaldehyde in Organic Synthesis. Sarchem Labs.
• A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. ResearchGate.
• Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019).
• 3-Hydroxy-4-nitrobenzaldehyde synthesis. ChemicalBook.
• Technical Support Center: Synthesis of 4-Isopropoxy-3-nitrobenzylamine. Benchchem.
• Benzaldehyde, 2-hydroxy-3-nitro-. NIST WebBook.

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• 4. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
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